3-Amino-5-methylthio-1H-1,2,4-triazole

• CAS: 45534-08-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 3-Amino-5-methylthio-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a reliable and commonly employed synthetic pathway for 3-Amino-5-methylthio-1H-1,2,4-triazole. This important heterocyclic compound serves as a versatile building block in the development of various pharmaceutical and agrochemical agents.[1][2] This document details the necessary experimental protocols, quantitative data, and a visual representation of the synthesis workflow.

Overview of the Synthetic Pathway

The synthesis of 3-Amino-5-methylthio-1H-1,2,4-triazole is efficiently achieved through a two-step process. The first step involves the synthesis of the key intermediate, 3-amino-5-mercapto-1H-1,2,4-triazole, via the cyclization of a thiosemicarbazide derivative. The subsequent step is the selective S-methylation of this intermediate to yield the final product. This pathway is favored for its accessibility of starting materials and generally good yields.

Figure 1: Overall synthesis workflow for 3-Amino-5-methylthio-1H-1,2,4-triazole.

Experimental Protocols

Step 1: Synthesis of 3-Amino-5-mercapto-1H-1,2,4-triazole

This procedure involves the reaction of an aminoguanidine salt with a thiocyanate salt, which upon heating, cyclizes to form the triazole ring.[3][4]

Materials:

• Aminoguanidine bicarbonate

• Ammonium thiocyanate

• 35% Hydrochloric acid

• Water

Procedure:

• In a suitable reaction vessel equipped with a thermometer and a stirrer, combine aminoguanidine bicarbonate (0.15 mol) and ammonium thiocyanate (0.30 mol).

• Heat the mixture in an oil bath to 150 °C with stirring. The solids will melt, and the reaction is continued for 16 hours at this temperature.

• After the reaction is complete, allow the mixture to cool.

• Add water (approx. 31.4 g) and a catalytic amount of 35% hydrochloric acid (approx. 0.49 g) to the reaction mixture.

• Cool the mixture to room temperature to allow for the precipitation of the product.

• Collect the precipitate by suction filtration and wash with cold water.

• The crude product can be recrystallized from methanol to yield colorless crystals.[5]

Step 2: Synthesis of 3-Amino-5-methylthio-1H-1,2,4-triazole

This step involves the selective methylation of the sulfur atom of the mercapto group. The use of a base deprotonates the more acidic thiol proton, facilitating its nucleophilic attack on the methylating agent.

Materials:

• 3-Amino-5-mercapto-1H-1,2,4-triazole

• Sodium hydroxide (NaOH)

• Methyl iodide (CH₃I)

• Water or an appropriate alcohol (e.g., ethanol)

Procedure:

• Dissolve 3-amino-5-mercapto-1H-1,2,4-triazole in an aqueous or alcoholic solution of sodium hydroxide. The base should be used in an equimolar amount to form the sodium salt of the mercaptotriazole.

• To the resulting solution, add methyl iodide dropwise with stirring at room temperature. An equimolar amount or a slight excess of methyl iodide is typically used.

• Continue stirring the reaction mixture at room temperature for several hours or until the reaction is complete (monitoring by TLC is recommended).

• Upon completion, the product may precipitate from the solution. If not, the pH can be adjusted towards neutral to facilitate precipitation.

• Collect the solid product by filtration, wash with cold water, and dry.

• Recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture, can be performed for further purification.

Quantitative Data and Characterization

The following tables summarize the key quantitative data for the starting materials, intermediate, and the final product.

Table 1: Properties of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Appearance	CAS Number
3-Amino-5-mercapto-1H-1,2,4-triazole	C₂H₄N₄S	116.14	>300	Off-white solid	16691-43-3
3-Amino-5-methylthio-1H-1,2,4-triazole	C₃H₆N₄S	130.17	130-133	White to off-white crystalline powder	45534-08-5

Table 2: Typical Reaction Parameters and Yields

Reaction Step	Key Reagents	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Step 1: Precursor Synthesis	Aminoguanidine bicarbonate, Ammonium thiocyanate	None	150	16	85-95
Step 2: S-Methylation	3-Amino-5-mercapto-1H-1,2,4-triazole, NaOH, Methyl iodide	Water/Ethanol	Room Temp.	2-4	>90

Characterization Data for 3-Amino-5-methylthio-1H-1,2,4-triazole:

• ¹H NMR (DMSO-d₆): A singlet for the S-CH₃ protons would be expected around δ 2.5 ppm. The amino (-NH₂) protons would likely appear as a broad singlet, and the N-H proton of the triazole ring would also be present.

• ¹³C NMR (DMSO-d₆): A signal for the S-CH₃ carbon would be expected in the upfield region (around δ 10-20 ppm). Two distinct signals for the triazole ring carbons would be observed in the aromatic region.

• IR (KBr, cm⁻¹): Characteristic peaks for N-H stretching of the amino and triazole groups (typically in the range of 3100-3400 cm⁻¹), C=N stretching of the triazole ring, and C-S stretching would be observed.

Logical Workflow Diagram

The following diagram illustrates the logical progression of the experimental workflow, from reagent preparation to final product analysis.

Figure 2: Detailed experimental workflow for the synthesis and analysis.

Safety Considerations

• Thiocyanates and Methyl Iodide: These reagents are toxic and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, within a well-ventilated fume hood.

• Heating: The high-temperature reaction in Step 1 should be conducted with care to avoid uncontrolled heating.

• Acids and Bases: Concentrated acids and bases are corrosive. Handle with appropriate care and PPE.

This guide provides a solid foundation for the synthesis of 3-Amino-5-methylthio-1H-1,2,4-triazole. Researchers are encouraged to consult original literature and adapt the procedures as necessary for their specific laboratory conditions and scale.

References

• 1. Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. 3-Amino-5-mercapto-1,2,4-triazole synthesis - chemicalbook [chemicalbook.com]
• 4. JPH05247004A - Method for synthesizing 3-amino-5-mercapto-1,2,4-triazole - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]

Physicochemical properties of 3-Amino-5-methylthio-1H-1,2,4-triazole

An In-depth Technical Guide to 3-Amino-5-methylthio-1H-1,2,4-triazole

This technical guide provides a comprehensive overview of the physicochemical properties, potential synthesis, and diverse applications of 3-Amino-5-methylthio-1H-1,2,4-triazole, tailored for researchers, scientists, and professionals in drug development.

Core Physicochemical Properties

3-Amino-5-methylthio-1H-1,2,4-triazole is a heterocyclic compound with the chemical formula C₃H₆N₄S.[1] It typically appears as a white to off-white crystalline powder.[1] This compound serves as a versatile building block in the synthesis of various biologically active molecules.[1][2]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Property	Value	Source(s)
Molecular Formula	C₃H₆N₄S	[1][3]
Molecular Weight	130.17 g/mol	[4]
CAS Number	45534-08-5	[1][3]
Melting Point	130-133 °C (lit.)	[3][5]
Boiling Point	393.7±25.0 °C (Predicted)	[3]
pKa	10.24±0.40 (Predicted)	[1]
Water Solubility	Very faint turbidity	[1][3]
Appearance	White to off-white crystalline powder	[1]

Experimental Protocols

A representative, generalized protocol for the synthesis of similar 3-amino-1,2,4-triazoles is described as follows: A mixture of a suitable precursor, such as a substituted hydrazine, is stirred in a solvent like anhydrous acetonitrile.[6] The reaction mixture is then concentrated, and a cyclizing agent is added before heating in a sealed tube.[6] Purification is typically achieved through filtration and column chromatography.[6]

Applications and Biological Significance

3-Amino-5-methylthio-1H-1,2,4-triazole is a compound with a wide range of applications across various scientific and industrial sectors.[1][2] Its versatile chemical structure allows it to be a key intermediate in the development of new products.

Pharmaceutical and Agrochemical Uses

In the pharmaceutical industry, this compound is a valuable building block for synthesizing a variety of therapeutic agents, including antifungal and antitumor drugs.[1][2] The 1,2,4-triazole ring is a core component of many established medications.[7] Its derivatives have shown a broad spectrum of biological activities.[7][8]

In agriculture, it is utilized as a plant growth regulator, where it can promote root development, enhance stress tolerance, and ultimately improve crop yield.[1][2] It also serves as an intermediate in the synthesis of fungicides and herbicides.[2]

Material Science and Other Applications

Beyond its biological applications, 3-Amino-5-methylthio-1H-1,2,4-triazole has shown potential as a corrosion inhibitor and as a ligand in catalytic reactions.[1] It is also used as an efficient electrolyte additive in dye-sensitized solar cells.[5][9]

Visualized Workflows and Relationships

To better illustrate the processes and applications related to 3-Amino-5-methylthio-1H-1,2,4-triazole, the following diagrams are provided.

Caption: A generalized experimental workflow for the synthesis and characterization.

Caption: Diverse applications of 3-Amino-5-methylthio-1H-1,2,4-triazole.

References

• 1. Page loading... [guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. chembk.com [chembk.com]
• 4. 3-Amino-5-methylthio-1H-1,2,4-triazole | CymitQuimica [cymitquimica.com]
• 5. 3-AMINO-5-METHYLTHIO-1H-1,2,4-TRIAZOLE | 45534-08-5 [chemicalbook.com]
• 6. Efficient Methodology for the Synthesis of 3-Amino-1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives | MDPI [mdpi.com]
• 9. 3-Amino-5-methylthio-1H-1,2,4-triazole - Amerigo Scientific [amerigoscientific.com]

An In-depth Technical Guide to 3-Amino-5-methylthio-1H-1,2,4-triazole (CAS: 45534-08-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-5-methylthio-1H-1,2,4-triazole is a heterocyclic compound that serves as a crucial building block in the synthesis of a variety of biologically active molecules. Its unique structural features, including the 1,2,4-triazole core, an amino group, and a methylthio substituent, make it a versatile precursor in medicinal chemistry and agrochemical research. This technical guide provides a comprehensive overview of its chemical properties, synthesis, spectral data, and its significant role as an intermediate in the development of antifungal agents.

Chemical and Physical Properties

3-Amino-5-methylthio-1H-1,2,4-triazole is a white to off-white crystalline powder. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 3-Amino-5-methylthio-1H-1,2,4-triazole

Property	Value	Reference(s)
CAS Number	45534-08-5	[1]
Molecular Formula	C₃H₆N₄S	[2]
Molecular Weight	130.17 g/mol	[2]
Appearance	White to off-white crystalline powder	[1]
Melting Point	130-133 °C	[2]
Solubility	Very faint turbidity in water	[1]
pKa (Predicted)	10.24 ± 0.40	[1]
InChI Key	XGWWZKBCQLBJNH-UHFFFAOYSA-N	[2]
SMILES	CSc1nc(N)n[nH]1	[2]

Spectroscopic Data

Detailed spectroscopic data for 3-Amino-5-methylthio-1H-1,2,4-triazole is available in spectral databases such as the NIST WebBook and ChemicalBook.[3] While the complete spectra are best viewed in these databases, a summary of expected spectral characteristics is provided below.

3.1. Infrared (IR) Spectroscopy The IR spectrum of a related compound, 3-amino-1-methyl-5-methylthio-1,2,4-triazole, is available on the NIST WebBook, showing characteristic peaks for N-H and C-N stretching.[3] For 3-Amino-5-methylthio-1H-1,2,4-triazole, the IR spectrum is expected to show characteristic absorption bands corresponding to:

• N-H stretching vibrations of the amino group.

• C-H stretching of the methyl group.

• C=N and N=N stretching within the triazole ring.

• C-S stretching of the methylthio group.

3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy While specific peak assignments for 3-Amino-5-methylthio-1H-1,2,4-triazole are not readily available in the public domain, the 1H and 13C NMR spectra of its derivatives have been reported.[4] Based on its structure, the following signals can be anticipated:

• 1H NMR: A singlet for the methyl protons (SCH₃), a broad singlet for the amino protons (NH₂), and a signal for the triazole ring proton (NH). The chemical shifts would be influenced by the solvent used.

• 13C NMR: Signals corresponding to the methyl carbon, and the two distinct carbons of the triazole ring.

3.3. Mass Spectrometry (MS) The mass spectrum of 3-Amino-5-methylthio-1H-1,2,4-triazole would show the molecular ion peak (M+) corresponding to its molecular weight (130.17 g/mol ). Fragmentation patterns would likely involve the loss of the methylthio group, the amino group, and cleavage of the triazole ring.

Synthesis

A plausible synthetic pathway is illustrated in the workflow diagram below. This would typically involve the cyclization of a thiosemicarbazide derivative or a related precursor.

Caption: General synthetic workflow for 3-amino-1,2,4-triazole derivatives.

Biological Activity and Mechanism of Action

3-Amino-5-methylthio-1H-1,2,4-triazole is a key intermediate in the synthesis of various pharmaceutical compounds, particularly triazole-based antifungal agents.[1] The biological activity of these derivatives is primarily attributed to the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).

5.1. Signaling Pathway: Inhibition of Ergosterol Biosynthesis

Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in mammalian cells. The biosynthesis of ergosterol is a multi-step process, with the conversion of lanosterol to 4,4-dimethyl-cholesta-8,14,24-trienol being a critical step catalyzed by CYP51. Triazole antifungal agents, synthesized from precursors like 3-Amino-5-methylthio-1H-1,2,4-triazole, act as potent inhibitors of this enzyme. The nitrogen atom in the triazole ring coordinates with the heme iron atom in the active site of CYP51, preventing the binding of the natural substrate, lanosterol. This inhibition disrupts the ergosterol biosynthesis pathway, leading to the depletion of ergosterol and the accumulation of toxic sterol intermediates in the fungal cell membrane. The altered membrane composition increases its permeability and disrupts the function of membrane-bound enzymes, ultimately leading to fungal cell growth inhibition and death.

Caption: Inhibition of the ergosterol biosynthesis pathway by triazole antifungals.

Experimental Protocols

As 3-Amino-5-methylthio-1H-1,2,4-triazole is a precursor for antifungal agents, a key experimental protocol is the determination of the antifungal activity of its derivatives. The broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) is a standard procedure.

6.1. Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.[7]

Objective: To determine the lowest concentration of a synthesized triazole derivative that inhibits the visible growth of a specific fungus.

Materials:

• Synthesized triazole derivative (dissolved in a suitable solvent like DMSO).

• Fungal isolate (e.g., Candida albicans).

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS.

• Sterile 96-well microtiter plates.

• Spectrophotometer.

• Incubator (35°C).

• Sterile saline or phosphate-buffered saline (PBS).

• Vortex mixer.

Procedure:

• Inoculum Preparation:

  • Culture the fungal isolate on a suitable agar medium (e.g., Sabouraud Dextrose Agar) at 35°C for 24-48 hours.

  • Harvest the fungal colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard using a spectrophotometer (approximately 1-5 x 10⁶ CFU/mL).

  • Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the microtiter plate wells.

• Drug Dilution:

  • Prepare a stock solution of the triazole derivative in DMSO.

  • Perform serial two-fold dilutions of the compound in RPMI-1640 medium in the wells of the 96-well plate. The final volume in each well should be 100 µL. The concentration range should be appropriate to determine the MIC.

• Inoculation:

  • Add 100 µL of the prepared fungal inoculum to each well containing the drug dilution. This will bring the final volume in each well to 200 µL.

  • Include a growth control well (inoculum without the drug) and a sterility control well (medium without inoculum).

• Incubation:

  • Incubate the microtiter plate at 35°C for 24-48 hours.

• Reading the MIC:

  • After incubation, visually inspect the wells for fungal growth (turbidity).

  • The MIC is the lowest concentration of the drug that causes a significant inhibition of growth (typically ≥50% reduction in turbidity) compared to the growth control.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Safety and Handling

3-Amino-5-methylthio-1H-1,2,4-triazole should be handled with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. It is harmful if swallowed. Refer to the Material Safety Data Sheet (MSDS) for complete safety and handling information.

Table 2: GHS Hazard Information

Hazard Class	Hazard Statement
Acute toxicity, Oral	H302: Harmful if swallowed
Skin irritation	H315: Causes skin irritation
Eye irritation	H319: Causes serious eye irritation

Conclusion

3-Amino-5-methylthio-1H-1,2,4-triazole is a valuable and versatile building block in the fields of pharmaceutical and agrochemical research. Its utility as a precursor for potent antifungal agents that target the ergosterol biosynthesis pathway highlights its importance in the development of new therapeutics. This technical guide provides essential information for researchers and developers working with this compound, from its fundamental properties to its application in biological assays. Further research into the synthesis and biological applications of derivatives of this compound is likely to yield novel and effective bioactive molecules.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 3-Amino-5-methylthio-1H-1,2,4-triazole 98 45534-08-5 [sigmaaldrich.com]
• 3. 3-Amino-1-methyl-5-methylthio-1,2,4-triazole [webbook.nist.gov]
• 4. 1H NMR, 13C NMR and mass spectral studies of some Schiff bases derived from 3-amino-1,2,4-triazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. JPH05247004A - Method for synthesizing 3-amino-5-mercapto-1,2,4-triazole - Google Patents [patents.google.com]
• 7. Clinical Evaluation of a Frozen Commercially Prepared Microdilution Panel for Antifungal Susceptibility Testing of Seven Antifungal Agents, Including the New Triazoles Posaconazole, Ravuconazole, and Voriconazole - PMC [pmc.ncbi.nlm.nih.gov]

Spectral Analysis of 3-Amino-5-methylthio-1H-1,2,4-triazole: A Technical Guide

This technical guide provides a comprehensive overview of the spectral analysis of 3-Amino-5-methylthio-1H-1,2,4-triazole, a heterocyclic compound of interest in medicinal chemistry and drug development. The guide details the expected Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data, outlines experimental protocols for obtaining these spectra, and presents logical workflows for spectral analysis. This document is intended for researchers, scientists, and professionals in the field of drug development.

Introduction

3-Amino-5-methylthio-1H-1,2,4-triazole is a five-membered heterocyclic compound containing three nitrogen atoms, an amino group, and a methylthio substituent. The structural features of 1,2,4-triazole derivatives are of significant interest as they are found in a wide range of biologically active compounds. Spectroscopic analysis is a critical tool for the structural elucidation and characterization of such molecules. This guide focuses on the application of ¹H NMR, ¹³C NMR, and FTIR spectroscopy for the comprehensive analysis of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Predicted Spectral Data

¹H NMR Spectral Data (Predicted)

The ¹H NMR spectrum is expected to show signals corresponding to the protons of the amino group, the N-H of the triazole ring, and the methyl group. The chemical shifts are influenced by the electronic environment of the protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
-SCH₃	2.3 - 2.6	Singlet (s)	The chemical shift is in the typical range for a methyl group attached to a sulfur atom.
-NH₂	5.0 - 6.0	Broad Singlet (br s)	The broadness is due to quadrupole broadening and potential hydrogen exchange. The chemical shift can vary with solvent and concentration.
-NH (triazole ring)	12.0 - 14.0	Broad Singlet (br s)	The proton on the nitrogen of the triazole ring is expected to be significantly deshielded and will appear as a broad signal at a high chemical shift.

¹³C NMR Spectral Data (Predicted)

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. The chemical shifts are indicative of the hybridization and electronic environment of each carbon atom.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
-SCH₃	10 - 15
C3-NH₂	155 - 165
C5-SCH₃	160 - 170

FTIR Spectral Data (Predicted)

The FTIR spectrum reveals the functional groups present in the molecule through their characteristic vibrational frequencies.

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
3450 - 3250	N-H stretching (asymmetric and symmetric of -NH₂)	Medium - Strong
3200 - 3000	N-H stretching (triazole ring)	Broad, Medium
2950 - 2850	C-H stretching (-CH₃)	Weak - Medium
1650 - 1600	N-H bending (-NH₂)	Medium
1600 - 1550	C=N stretching (triazole ring)	Medium - Strong
1500 - 1400	C-N stretching	Medium
700 - 600	C-S stretching	Weak - Medium

Experimental Protocols

The following are detailed methodologies for acquiring NMR and FTIR spectra for a solid sample such as 3-Amino-5-methylthio-1H-1,2,4-triazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for the structural elucidation of the analyte.

Materials and Equipment:

• 3-Amino-5-methylthio-1H-1,2,4-triazole sample

• Deuterated solvent (e.g., DMSO-d₆)

• NMR tubes (5 mm)

• High-field NMR spectrometer (e.g., 400 MHz or higher)

• Pipettes and vials

• Vortex mixer

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the 3-Amino-5-methylthio-1H-1,2,4-triazole sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (DMSO-d₆ is a good choice for triazole derivatives due to its high polarity).

  • Thoroughly mix the solution using a vortex mixer to ensure complete dissolution.

  • Transfer the clear solution into a clean, dry 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • For ¹H NMR:

    • Acquire a standard one-dimensional proton spectrum.

    • Set appropriate spectral width, acquisition time, and relaxation delay.

    • Typically, 16-64 scans are sufficient.

  • For ¹³C NMR:

    • Acquire a proton-decoupled ¹³C spectrum.

    • A larger number of scans will be required due to the low natural abundance of ¹³C.

    • Set a wider spectral width to encompass all carbon signals.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase correct the resulting spectrum.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal standard (e.g., DMSO-d₆ at δ 2.50 ppm for ¹H and δ 39.52 ppm for ¹³C).

  • Integrate the signals in the ¹H NMR spectrum to determine the relative proton ratios.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule by analyzing its infrared absorption spectrum.

Materials and Equipment:

• 3-Amino-5-methylthio-1H-1,2,4-triazole sample

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory

• Spatula

• Ethanol or isopropanol for cleaning

Procedure (using ATR):

• Background Spectrum:

  • Ensure the ATR crystal is clean. If necessary, wipe it with a soft cloth dampened with ethanol or isopropanol and allow it to dry completely.

  • Acquire a background spectrum of the empty ATR crystal. This will be subtracted from the sample spectrum to remove any interference from the atmosphere (e.g., CO₂ and water vapor).

• Sample Analysis:

  • Place a small amount of the solid 3-Amino-5-methylthio-1H-1,2,4-triazole sample onto the ATR crystal, ensuring complete coverage of the crystal surface.

  • Apply pressure using the spectrometer's pressure arm to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to obtain a spectrum with a good signal-to-noise ratio.

• Data Processing:

  • The spectrometer software will automatically subtract the background spectrum from the sample spectrum.

  • Identify the wavenumbers of the major absorption bands.

  • Correlate the observed absorption bands with known vibrational frequencies of functional groups to aid in structural determination.

Visualization of Methodologies and Relationships

The following diagrams illustrate the workflow of spectral analysis and the logical relationship between the molecular structure and its spectral output.

A Technical Guide to the Solubility of 3-Amino-5-methylthio-1H-1,2,4-triazole in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-Amino-5-methylthio-1H-1,2,4-triazole in various organic solvents. Due to the limited availability of specific quantitative solubility data for this compound in published literature, this document presents qualitative solubility information and detailed experimental protocols to enable researchers to determine precise solubility data. Furthermore, quantitative solubility data for the structurally similar compound, 3-Amino-1,2,4-triazole, is provided as a valuable reference.

Core Compound Information

3-Amino-5-methylthio-1H-1,2,4-triazole is a heterocyclic compound featuring a triazole ring substituted with an amino group and a methylthio group. Its chemical structure suggests a potential for polar interactions, which is a key determinant of its solubility profile in different organic solvents.

Chemical Structure:

Predicted Solubility Profile

Based on its structure, 3-Amino-5-methylthio-1H-1,2,4-triazole is expected to be soluble in polar organic solvents. The presence of the amino group and nitrogen atoms in the triazole ring allows for hydrogen bonding with protic solvents, while the overall polarity of the molecule facilitates dissolution in aprotic polar solvents. General chemical literature indicates that this compound is soluble in water and organic solvents.[1]

Quantitative Solubility Data (for the structural analog 3-Amino-1,2,4-triazole)

Table 1: Mole Fraction Solubility (x₁) of 3-Amino-1,2,4-triazole in Alcohols and Ketones[2]

Temperature (K)	Methanol	Ethanol	n-Propanol	Isopropanol	Acetone	2-Butanone
283.15	0.0283	0.0125	0.0076	0.0055	0.0055	0.0031
288.15	0.0315	0.0142	0.0087	0.0063	0.0063	0.0036
293.15	0.0351	0.0161	0.0100	0.0073	0.0073	0.0042
298.15	0.0391	0.0182	0.0115	0.0084	0.0084	0.0049
303.15	0.0435	0.0206	0.0132	0.0097	0.0097	0.0057
308.15	0.0484	0.0233	0.0151	0.0111	0.0111	0.0066
313.15	0.0538	0.0263	0.0173	0.0128	0.0128	0.0076
318.15	0.0598	0.0296	0.0197	0.0146	0.0146	0.0088

Table 2: Mole Fraction Solubility (x₁) of 3-Amino-1,2,4-triazole in Other Organic Solvents[2]

Temperature (K)	Ethyl Acetate	Acetonitrile	1,4-Dioxane	N-Methyl-2-pyrrolidone
283.15	0.0019	0.0019	0.0040	0.0445
288.15	0.0022	0.0022	0.0046	0.0493
293.15	0.0025	0.0025	0.0053	0.0546
298.15	0.0029	0.0029	0.0061	0.0605
303.15	0.0033	0.0033	0.0070	0.0670
308.15	0.0038	0.0038	0.0080	0.0741
313.15	0.0044	0.0044	0.0091	0.0819
318.15	0.0050	0.0050	0.0104	0.0905

Disclaimer: The quantitative data presented above is for the structural analog 3-Amino-1,2,4-triazole and is intended to serve as a reference. The actual solubility of 3-Amino-5-methylthio-1H-1,2,4-triazole may vary.

Experimental Protocols for Solubility Determination

To obtain precise quantitative solubility data for 3-Amino-5-methylthio-1H-1,2,4-triazole, the following established experimental methodologies are recommended.

Isothermal Saturation (Shake-Flask) Method

This is a widely recognized and reliable method for determining equilibrium solubility.

Methodology:

• Sample Preparation: Add an excess amount of 3-Amino-5-methylthio-1H-1,2,4-triazole to a known volume of the selected organic solvent in a sealed container (e.g., a screw-cap vial or flask).

• Equilibration: Agitate the mixture at a constant temperature using a mechanical shaker or magnetic stirrer in a thermostatically controlled environment. The equilibration time should be sufficient to ensure that equilibrium is reached (typically 24-72 hours).

• Phase Separation: After equilibration, cease agitation and allow the solid to settle. Separate the saturated solution from the excess solid by filtration (using a syringe filter, e.g., 0.45 µm PTFE) or centrifugation. It is crucial to maintain the temperature during this step.

• Quantification: Accurately dilute a known volume of the clear, saturated filtrate with a suitable solvent. Analyze the concentration of the dissolved compound using a validated analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV detection or a calibrated UV-Vis spectrophotometer.

• Calculation: Calculate the solubility from the determined concentration and the dilution factor. Express the solubility in desired units (e.g., mg/mL, mol/L, or mole fraction).

Gravimetric Method

This method is straightforward and does not require a specific analytical instrument for quantification, but it is best suited for non-volatile solutes and solvents.

Methodology:

• Saturation: Prepare a saturated solution as described in the Isothermal Saturation Method (steps 1 and 2).

• Sampling: After phase separation by filtration or centrifugation, accurately transfer a known volume or mass of the clear saturated solution into a pre-weighed, dry container.

• Solvent Evaporation: Carefully evaporate the solvent from the solution under controlled conditions (e.g., in a vacuum oven at a temperature below the decomposition point of the compound) until a constant weight of the solid residue is achieved.

• Calculation: Determine the mass of the dissolved solid by subtracting the initial weight of the container from the final weight. The solubility can then be calculated as the mass of the solute per volume or mass of the solvent.

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols for determining the solubility of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Caption: Workflow for the Isothermal Saturation (Shake-Flask) Method.

Caption: Workflow for the Gravimetric Method for Solubility Determination.

References

• 1. Page loading... [guidechem.com]
• 2. researchgate.net [researchgate.net]

Technical Guide: Physicochemical Properties and Synthetic Applications of 3-Amino-5-methylthio-1H-1,2,4-triazole

This technical guide provides an in-depth overview of the physicochemical properties, particularly the melting point, of 3-Amino-5-methylthio-1H-1,2,4-triazole. It is intended for researchers, scientists, and professionals in drug development and materials science. This document outlines a standard experimental protocol for melting point determination and explores the compound's synthetic applications.

Physicochemical Data

The quantitative physicochemical properties of 3-Amino-5-methylthio-1H-1,2,4-triazole (CAS Number: 45534-08-5) are summarized in the table below. This data is essential for its handling, characterization, and application in various scientific fields.

Property	Value	References
Melting Point	130-133 °C	[1][2][3][4]
Molecular Formula	C3H6N4S	[1][2][5]
Molar Mass	130.17 g/mol	[1][2]
Appearance	White to off-white crystalline powder	[5]
Density	1.326 g/cm³ (estimate)	[1]
Boiling Point	393.7 ± 25.0 °C (Predicted)	[1]
Flash Point	191.9 °C	[1]
Water Solubility	Very faint turbidity	[1][5]
pKa	10.24 ± 0.40 (Predicted)	[5]

Experimental Protocol: Melting Point Determination

A standard and widely accepted method for determining the melting point of a crystalline solid like 3-Amino-5-methylthio-1H-1,2,4-triazole is through the use of a capillary melting point apparatus.

Objective: To determine the melting range of a solid sample.

Materials and Apparatus:

• 3-Amino-5-methylthio-1H-1,2,4-triazole sample

• Capillary tubes (sealed at one end)

• Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation:

  • Ensure the 3-Amino-5-methylthio-1H-1,2,4-triazole sample is completely dry. If necessary, dry the sample in a desiccator or a vacuum oven at a temperature below its melting point.

  • Place a small amount of the crystalline sample onto a clean, dry watch glass.

  • Use a spatula to crush the sample into a fine powder. For a more uniform powder, gently grind the sample in a mortar and pestle.

• Packing the Capillary Tube:

  • Tamp the open end of a capillary tube into the powdered sample until a small amount of the sample (approximately 2-3 mm in height) enters the tube.

  • To pack the sample firmly at the bottom of the tube, drop the capillary tube (sealed end down) through a long glass tube (e.g., a condenser) onto a hard surface. The impact will cause the sample to pack tightly at the bottom. Repeat this step until the desired packing is achieved.

• Melting Point Measurement:

  • Place the packed capillary tube into the sample holder of the melting point apparatus.

  • Set the initial temperature of the apparatus to approximately 20 °C below the expected melting point (around 110 °C).

  • Set the heating rate to a rapid setting to quickly reach the initial temperature.

  • Once the temperature is within 20 °C of the expected melting point, reduce the heating rate to 1-2 °C per minute. A slow heating rate is crucial for an accurate determination of the melting range.

  • Observe the sample through the magnifying lens of the apparatus.

  • Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

  • Continue to heat slowly and record the temperature at which the entire sample has completely melted into a clear liquid (the end of the melting range).

  • The recorded range is the melting point of the sample.

• Safety Precautions:

  • Always wear appropriate personal protective equipment (PPE), including safety goggles and a lab coat.

  • Handle the hot apparatus with care to avoid burns.

  • Dispose of the used capillary tubes in a designated glass waste container.

Synthetic Applications and Logical Workflow

3-Amino-5-methylthio-1H-1,2,4-triazole is a versatile building block in organic synthesis. Its applications range from the development of bioactive molecules to materials science.

This compound serves as a precursor in the synthesis of:

• Schiff Base Ligands: It undergoes condensation with substituted 2-hydroxybenzaldehydes to form triazole-derived Schiff base ligands. These ligands and their metal complexes have been investigated for their antibacterial and antifungal properties.[2][6]

• Azo Dyes: It is utilized in the synthesis of heterocyclic disperse azo dyes, particularly those based on 8-hydroxyquinoline.[2][4]

• Pharmaceutical Intermediates: The triazole core is a common scaffold in medicinal chemistry, and this compound is used in the synthesis of potential antifungal and antitumor agents.[5]

• Materials for Solar Cells: It has been identified as an efficient electrolyte additive in dye-sensitized solar cells.[2][6]

Below is a diagram illustrating the synthetic workflow and applications of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Caption: Synthetic pathways and applications of 3-Amino-5-methylthio-1H-1,2,4-triazole.

References

• 1. chembk.com [chembk.com]
• 2. 3-Amino-5-methylthio-1H-1,2,4-triazole 98 45534-08-5 [sigmaaldrich.com]
• 3. 3-AMINO-5-METHYLTHIO-1H-1,2,4-TRIAZOLE | 45534-08-5 [chemicalbook.com]
• 4. scientificlabs.ie [scientificlabs.ie]
• 5. Page loading... [guidechem.com]
• 6. 3-Amino-5-methylthio-1H-1,2,4-triazole - Amerigo Scientific [amerigoscientific.com]

An In-depth Technical Guide to the Tautomeric Forms of 3-Amino-5-methylthio-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the potential tautomeric forms of 3-amino-5-methylthio-1H-1,2,4-triazole, a heterocyclic compound of interest in medicinal chemistry and drug development. Due to the limited availability of specific experimental data for this molecule, this guide synthesizes information from closely related 1,2,4-triazole derivatives to predict its tautomeric behavior. It outlines the key tautomeric forms, provides detailed experimental protocols for their characterization, and presents illustrative quantitative data from analogous systems.

Introduction to Tautomerism in 3-Amino-5-methylthio-1H-1,2,4-triazole

Prototropic tautomerism, the migration of a proton, is a common phenomenon in N-heterocyclic compounds like 1,2,4-triazoles and plays a crucial role in determining their physicochemical properties, including their biological activity. For 3-amino-5-methylthio-1H-1,2,4-triazole, three primary annular tautomeric forms are anticipated, arising from the migration of a proton between the nitrogen atoms of the triazole ring.

The potential tautomeric forms are:

• 1H-tautomer: 3-Amino-5-methylthio-1H-1,2,4-triazole

• 2H-tautomer: 5-Amino-3-methylthio-2H-1,2,4-triazole

• 4H-tautomer: 3-Amino-5-methylthio-4H-1,2,4-triazole

Additionally, the amino group can theoretically exist in an imino form, further expanding the tautomeric landscape. The relative stability of these tautomers can be influenced by the solvent, temperature, and the electronic nature of the substituents.

Potential Tautomeric Equilibria

The interplay between the different tautomeric forms of 3-amino-5-methylthio-1H-1,2,4-triazole can be represented as a dynamic equilibrium. The following diagram illustrates the principal annular tautomeric relationships.

Annular tautomeric equilibria of 3-amino-5-methylthio-1H-1,2,4-triazole.

Quantitative Analysis of Tautomer Stability (Illustrative Data)

Tautomer Form	Relative Energy (kcal/mol)
1H-tautomer	0.00 (Reference)
2H-tautomer	+1.5 to +3.0
4H-tautomer	+4.0 to +6.0

Note: These values are illustrative and the actual relative energies for 3-amino-5-methylthio-1H-1,2,4-triazole will depend on the specific computational method and solvent model used.

Experimental Protocols for Tautomer Characterization

A combination of spectroscopic and crystallographic techniques is essential for the unambiguous characterization of the tautomeric forms of 3-amino-5-methylthio-1H-1,2,4-triazole in both solution and the solid state.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for studying tautomeric equilibria in solution. The chemical shifts of ¹H, ¹³C, and ¹⁵N nuclei are highly sensitive to the electronic environment, which differs between tautomers.

Protocol for ¹H and ¹³C NMR Analysis:

• Sample Preparation: Dissolve 5-10 mg of 3-amino-5-methylthio-1H-1,2,4-triazole in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, methanol-d₄) in a 5 mm NMR tube. The choice of solvent is critical as it can significantly influence the tautomeric equilibrium.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Key parameters to observe are the chemical shifts and integrals of the N-H and amino protons. If the tautomeric interconversion is slow on the NMR timescale, separate signals for each tautomer may be observed.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. The chemical shifts of the triazole ring carbons (C3 and C5) are particularly informative for distinguishing between tautomers.

• Variable Temperature (VT) NMR: Conduct NMR experiments at different temperatures to study the dynamics of the tautomeric equilibrium. Changes in the chemical shifts and signal coalescence can provide information about the thermodynamics and kinetics of the interconversion.

• Data Analysis: Compare the experimental chemical shifts with those predicted by computational methods (e.g., DFT) for each putative tautomer to aid in structural assignment. The integration of signals in the ¹H NMR spectrum can be used to determine the relative populations of the tautomers in solution.

The following diagram outlines a typical workflow for NMR-based tautomer analysis.

Workflow for NMR analysis of tautomerism.

Single-Crystal X-ray Diffraction

X-ray crystallography provides definitive structural information about the tautomeric form present in the solid state.

Protocol for Single-Crystal X-ray Diffraction:

• Crystal Growth: Grow single crystals of 3-amino-5-methylthio-1H-1,2,4-triazole suitable for X-ray diffraction. This can be achieved by slow evaporation of a saturated solution in an appropriate solvent or by vapor diffusion techniques.

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using a single-crystal X-ray diffractometer.

• Structure Solution and Refinement: Solve the crystal structure using direct methods or Patterson methods and refine the atomic positions and thermal parameters. The positions of the hydrogen atoms, particularly the one attached to the triazole ring, are critical for identifying the tautomer.

• Analysis: Analyze the bond lengths and angles within the triazole ring. The C-N and N-N bond distances can provide strong evidence for the delocalization of electrons and the location of the proton, thus confirming the tautomeric form.

Computational Chemistry

Quantum chemical calculations, particularly Density Functional Theory (DFT), are invaluable for predicting the relative stabilities of tautomers and for aiding in the interpretation of experimental data.

Protocol for DFT Calculations:

• Structure Optimization: Build the 3D structures of all possible tautomers of 3-amino-5-methylthio-1H-1,2,4-triazole. Perform geometry optimizations for each tautomer using a suitable DFT functional (e.g., B3LYP, M06-2X) and basis set (e.g., 6-311++G(d,p)).

• Energy Calculation: Calculate the single-point energies of the optimized structures to determine their relative stabilities. It is crucial to include corrections for zero-point vibrational energy (ZPVE). To model the effect of a solvent, use a continuum solvation model such as the Polarizable Continuum Model (PCM).

• Spectroscopic Prediction: Calculate the NMR chemical shifts (¹H and ¹³C) and vibrational frequencies for each optimized tautomer. These predicted values can be compared with experimental data to confirm the identity of the observed species.

• Thermodynamic Analysis: Calculate the Gibbs free energies of the tautomers to predict their equilibrium populations at a given temperature.

The logical relationship for using computational chemistry to support experimental findings is depicted below.

Integration of computational and experimental methods.

Conclusion

The tautomeric behavior of 3-amino-5-methylthio-1H-1,2,4-triazole is a critical aspect that influences its chemical and biological properties. Although direct experimental data is sparse, a combination of spectroscopic techniques, X-ray crystallography, and computational modeling, as outlined in this guide, provides a robust framework for its comprehensive characterization. Understanding the predominant tautomeric forms and the dynamics of their interconversion is essential for the rational design of new therapeutic agents based on the 1,2,4-triazole scaffold. Further experimental and theoretical studies on this specific molecule are warranted to fully elucidate its tautomeric landscape.

An In-depth Technical Guide to the Mechanism of Action of 3-Amino-5-methylthio-1H-1,2,4-triazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, conferring a broad range of biological activities upon its derivatives. The specific compound, 3-Amino-5-methylthio-1H-1,2,4-triazole, serves as a crucial building block for the synthesis of novel therapeutic agents. While the precise mechanism of action for the parent compound is not extensively detailed in publicly available literature, its derivatives have been shown to exhibit significant anticancer, antifungal, and enzyme-inhibiting properties. This guide elucidates the known mechanisms of action of these derivatives, providing a comprehensive overview of their molecular targets and the signaling pathways they modulate. It also includes a compilation of quantitative biological data and detailed experimental protocols to facilitate further research and development in this promising area of medicinal chemistry.

Introduction

3-Amino-5-methylthio-1H-1,2,4-triazole is a versatile heterocyclic compound characterized by a five-membered ring containing three nitrogen atoms, an amino group, and a methylthio substituent.[1][2][3] This unique combination of functional groups makes it an attractive starting material for the synthesis of a diverse array of biologically active molecules.[2][4] Its derivatives have garnered significant attention for their potential applications in agriculture as plant growth regulators and in medicine as potent therapeutic agents.[2] The core structure's ability to engage in various biological interactions has led to the development of compounds with notable anticancer, antifungal, and enzyme-inhibitory activities.[5][6][7] This guide will focus on the mechanistic insights gained from the study of these derivatives, providing a foundational understanding for researchers in the field.

Anticancer Activity

Derivatives of 3-Amino-5-methylthio-1H-1,2,4-triazole have demonstrated significant potential as anticancer agents, acting through various mechanisms to inhibit tumor growth and proliferation.

Induction of Apoptosis and Cell Cycle Arrest

A key mechanism by which these compounds exert their anticancer effects is the induction of apoptosis, or programmed cell death, in cancer cells. One study on novel (S)-Naproxen derivatives bearing a 1,2,4-triazole moiety revealed that the most potent compound, (S)-4-(2,4-dichlorophenyl)-5-[1-(6-methoxynaphthalen-2-yl)ethyl]-4H-1,2,4-triazole-3-thione (4b ), inhibits the anti-apoptotic protein Bcl-2 in MDA-MB-231 human breast cancer cells.[8] This inhibition leads to the activation of caspase-3, a key executioner enzyme in the apoptotic cascade.[8] Furthermore, flow cytometric analysis showed that compound 4b causes cell cycle arrest by decreasing the number of cells in the G2/M phase and increasing the population in the S phase in a dose-dependent manner.[8] Another study on 1,2,3-triazole linked tetrahydrocurcumin derivatives found that a particularly active compound could arrest the cell cycle at the G1 phase in human colon carcinoma HCT-116 cells.[9]

dot

Caption: Proposed mechanism of anticancer activity of 1,2,4-triazole derivatives.

Enzyme Inhibition

Certain enzymes that are overexpressed in cancer cells and play a crucial role in tumor progression have been identified as targets for 1,2,4-triazole derivatives. For instance, thymidine phosphorylase (TP) is an enzyme involved in pyrimidine nucleoside metabolism and is often upregulated in various solid tumors. Some 5-aryl-1,2,4-triazole derivatives have shown good inhibitory activity against TP, suggesting a potential mechanism for their anticancer effects.[5]

Antimicrobial and Antifungal Activity

The 1,2,4-triazole scaffold is a well-established pharmacophore in antifungal drug design, with prominent examples like fluconazole and itraconazole. Derivatives of 3-Amino-5-methylthio-1H-1,2,4-triazole also exhibit a broad spectrum of antimicrobial and antifungal activities.

Inhibition of Ergosterol Biosynthesis

The primary mechanism of action for many azole antifungal agents is the inhibition of cytochrome P450 14α-demethylase (CYP51), an essential enzyme in the ergosterol biosynthesis pathway in fungi.[10] Ergosterol is a vital component of the fungal cell membrane, and its depletion disrupts membrane integrity, leading to fungal cell death. Molecular docking studies of some novel triazole derivatives have shown that the triazole ring interacts with the iron of the heme group in the active site of Candida albicans CYP51.[11]

dot

Caption: Inhibition of ergosterol biosynthesis by 1,2,4-triazole derivatives.

Inhibition of Catalase

The related compound 3-amino-1,2,4-triazole (3-AT) is a known inhibitor of catalase, an antioxidant enzyme that protects cells from oxidative damage.[12][13] In the context of intracellular pathogens like Brucella abortus, which rely on catalase to survive within host macrophages, inhibition of this enzyme can suppress bacterial growth.[13] Treatment of infected macrophages with 3-AT leads to an accumulation of reactive oxygen species (ROS) and nitric oxide, enhancing the bactericidal activity of the host cells.[13] This suggests that derivatives of 3-Amino-5-methylthio-1H-1,2,4-triazole may also target catalase as part of their antimicrobial mechanism.

Other Biological Activities

Derivatives of 3-Amino-5-methylthio-1H-1,2,4-triazole have also been investigated for other therapeutic applications, including their potential as enzyme inhibitors for various diseases.

Inhibition of Acetylcholinesterase and Butyrylcholinesterase

Novel azinane triazole-based derivatives have been synthesized and evaluated as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes that are key targets in the management of Alzheimer's disease.[6] Certain methyl phenyl-substituted derivatives were found to be potent inhibitors of both AChE and BChE.[6]

Formation of Schiff Bases

3-Amino-5-methylthio-1H-1,2,4-triazole readily undergoes condensation with aldehydes to form Schiff bases.[1][14] These Schiff bases and their metal complexes have been shown to possess antibacterial and antifungal properties.[1] The biological activity of these compounds is often attributed to the azomethine (-C=N-) linkage.

Quantitative Data Summary

The following tables summarize the reported biological activities of various 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives and related compounds.

Table 1: Anticancer Activity of 1,2,4-Triazole Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
TP6 (a 1,2,4-triazole pyridine derivative)	Murine melanoma (B16F10)	41.12	[15]
4b ((S)-Naproxen derivative)	Human breast cancer (MDA-MB-231)	9.89 ± 2.4	[8]
4g (1,2,3-triazole linked tetrahydrocurcumin)	Human colon carcinoma (HCT-116)	1.09 ± 0.17	[9]
12c (bis-triazole derivative)	Ehrlich Ascites Carcinoma (EAC)	0.55	[16]
12g (bis-triazole derivative)	Ehrlich Ascites Carcinoma (EAC)	0.62	[16]

Table 2: Antifungal Activity of 1,2,4-Triazole Derivatives

Compound	Fungal Strain	MIC (µg/mL)	Reference
T1	Candida albicans ATCC 10231	16 (zone of inhibition in mm)	[17]
1d	Candida albicans 14053	0.25	[10]
1i	Candida albicans 14053	0.25	[10]
4s	Candida albicans SC5314	0.53	[18]

Table 3: Enzyme Inhibition by 1,2,4-Triazole Derivatives

Compound	Enzyme	IC50 (µM)	Reference
12d	Acetylcholinesterase (AChE)	0.73 ± 0.54	[6]
12m	Butyrylcholinesterase (BChE)	0.038 ± 0.50	[6]
83b	Thymidine Phosphorylase (TP)	61.98 ± 0.43	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature for the evaluation of 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives.

In Vitro Anticancer Activity (MTT Assay)

This protocol is adapted from studies evaluating the cytotoxicity of 1,2,4-triazole derivatives against various cancer cell lines.[15][19]

Objective: To determine the concentration of a compound that inhibits cell growth by 50% (IC50).

Materials:

• Cancer cell lines (e.g., B16F10, MCF-7, A549)

• 96-well microculture plates

• Complete growth medium (e.g., DMEM with 10% FBS)

• Test compounds dissolved in DMSO

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed the cancer cells in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Prepare serial dilutions of the test compounds in the complete growth medium. The final concentration of DMSO should be non-toxic to the cells (typically <0.5%).

• After 24 hours of cell attachment, remove the medium and add 100 µL of the medium containing different concentrations of the test compounds to the wells. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

• Incubate the plates for 48 hours at 37°C.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Remove the medium containing MTT and add 150 µL of the solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration compared to the vehicle control.

• Determine the IC50 value by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

dot

Caption: Workflow for the in vitro anticancer MTT assay.

In Vitro Antifungal Susceptibility Testing (Broth Microdilution Method)

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) M27-A2 method for yeast.[11]

Objective: To determine the minimum inhibitory concentration (MIC) of a compound that inhibits fungal growth.

Materials:

• Fungal strains (e.g., Candida albicans, Cryptococcus neoformans)

• 96-well microtiter plates

• RPMI 1640 medium with L-glutamine, buffered with MOPS

• Test compounds dissolved in DMSO

• Standard antifungal drug (e.g., fluconazole)

• Spectrophotometer or microplate reader

Procedure:

• Prepare a stock solution of the fungal inoculum adjusted to a specific concentration (e.g., 0.5-2.5 x 10³ cells/mL) in RPMI 1640 medium.

• Prepare serial twofold dilutions of the test compounds and the standard drug in the 96-well plates using RPMI 1640 medium. The final volume in each well should be 100 µL.

• Add 100 µL of the fungal inoculum to each well, resulting in a final volume of 200 µL.

• Include a drug-free well for a growth control and an uninoculated well for a sterility control.

• Incubate the plates at 35°C for 24-72 hours, depending on the fungal species.

• The MIC is determined as the lowest concentration of the compound at which there is a significant inhibition of fungal growth (e.g., approximately 80% reduction) compared to the growth in the drug-free control well. This can be assessed visually or by measuring the optical density.

Synthesis of Schiff Bases

This is a general procedure for the synthesis of Schiff bases from 3-amino-1,2,4-triazole derivatives.[20][21][22]

Objective: To synthesize Schiff bases by the condensation of an amino-triazole with an aldehyde.

Materials:

• 3-Amino-1,2,4-triazole derivative (e.g., 3-amino-5-methylthio-1H-1,2,4-triazole)

• Substituted benzaldehyde

• Ethanol or methanol

• Catalyst (e.g., a few drops of glacial acetic acid or concentrated sulfuric acid)

• Reflux apparatus

• Filtration apparatus

Procedure:

• Dissolve the 3-amino-1,2,4-triazole derivative (1 mmol) in ethanol in a round-bottom flask.

• Add the substituted benzaldehyde (1 mmol) to the solution.

• Add a catalytic amount of acid to the reaction mixture.

• Reflux the mixture for several hours (the reaction progress can be monitored by Thin Layer Chromatography).

• After completion of the reaction, cool the mixture to room temperature.

• The precipitated Schiff base is collected by filtration, washed with cold ethanol, and can be further purified by recrystallization.

Conclusion

Derivatives of 3-Amino-5-methylthio-1H-1,2,4-triazole represent a versatile and promising class of compounds with a wide range of biological activities. Their mechanisms of action, particularly as anticancer and antifungal agents, involve the modulation of key cellular processes such as apoptosis, cell cycle regulation, and essential enzyme functions. While the specific molecular targets of the parent compound require further investigation, the extensive research on its derivatives provides a solid foundation for the rational design and development of new therapeutic agents. The data and protocols presented in this guide are intended to serve as a valuable resource for researchers dedicated to advancing the field of medicinal chemistry through the exploration of this important heterocyclic scaffold.

References

• 1. 3-氨基-5-甲硫基-1H-1,2,4-三唑 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 3-Amino-5-methylthio-1H-1,2,4-triazole | CymitQuimica [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Design, synthesis, and in vitro and in vivo anticancer activity studies of new (S)-Naproxen thiosemicarbazide/1,2,4-triazole derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Synthesis, Anticancer Activity, and Molecular Docking of New 1,2,3-Triazole Linked Tetrahydrocurcumin Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and Antifungal Activity of Novel Triazole Compounds Containing Piperazine Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Triazole derivatives with improved in vitro antifungal activity over azole drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Inhibition of some metalloprotein enzymes by 3-amino-1,2,4-triazole | Scilit [scilit.com]
• 13. mdpi.com [mdpi.com]
• 14. 3-Amino-5-methylthio-1H-1,2,4-triazole - Amerigo Scientific [amerigoscientific.com]
• 15. Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives - Int J Pharm Chem Anal [ijpca.org]
• 16. researchgate.net [researchgate.net]
• 17. pnrjournal.com [pnrjournal.com]
• 18. Synthesis and antifungal evaluation of new azole derivatives containing 1,2,3-triazole - PMC [pmc.ncbi.nlm.nih.gov]
• 19. biointerfaceresearch.com [biointerfaceresearch.com]
• 20. Design, Synthesis, And Characterization Of New Schiff Bases For 3-Amino-1,2,4-Triazole-5-Thiolate Salt, Bearing Morpholine Ring And Biological Evaluation As Antibacterial Agents [publishing.emanresearch.org]
• 21. researchgate.net [researchgate.net]
• 22. dergipark.org.tr [dergipark.org.tr]

The Versatile Scaffold: A Deep Dive into the Biological Activity of 3-Amino-5-methylthio-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

The 3-Amino-5-methylthio-1H-1,2,4-triazole core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry. Its unique structural features, including the presence of multiple nitrogen atoms and a reactive methylthio group, make it a versatile building block for the synthesis of novel compounds with a wide spectrum of biological activities. This technical guide provides a comprehensive overview of the current understanding of the biological potential of this scaffold, with a focus on its derivatives' anticancer and antimicrobial properties.

Antimicrobial Activity of Schiff Base Derivatives

Schiff bases derived from the closely related 3-amino-1,2,4-triazole-5-thiol have demonstrated promising antibacterial activity against a panel of both Gram-positive and Gram-negative bacteria. The following table summarizes the in vitro inhibitory activity (IC50) of a series of these compounds.

Compound	Target Organism	IC50 (µg/mL)
T1	Staphylococcus aureus	25[1][2][3]
Pseudomonas aeruginosa	44[1][2][3]
Klebsiella pneumoniae	55[1][2][3]
T2	Staphylococcus aureus	33[1][2][3]
Pseudomonas aeruginosa	39[1][2][3]
Klebsiella pneumoniae	32[1][2][3]
Streptococcus mutans	32[1][2][3]
T3	Staphylococcus aureus	33[1][2][3]
Pseudomonas aeruginosa	22[1][2][3]
T4	Pseudomonas aeruginosa	50[1][2][3]
Streptococcus mutans	28[1][2][3]
T5	Streptococcus mutans	38[1][2][3]
T6	Klebsiella pneumoniae	15[1][2][3]
T8	Staphylococcus aureus	22[1][2][3]
T10	Staphylococcus aureus	26[1][2][3]
Pseudomonas aeruginosa	28[1][2][3]

Experimental Protocols

General Synthesis of Schiff Bases Derived from 3-Amino-1,2,4-triazole-5-thiol[1]

This protocol outlines the general procedure for the synthesis of Schiff base derivatives (T1-T10) from 3-amino-1,2,4-triazole-5-thiol.

Materials:

• 3-amino-1,2,4-triazole-5-thiol

• Appropriate benzaldehyde derivatives

• Morpholine

• Absolute ethanol

Procedure:

• To a solution of 3-amino-1,2,4-triazole-5-thiol (0.004 mol) in 100 mL of absolute ethanol, add 70 µL of morpholine.

• Stir the mixture for 15 minutes at room temperature.

• Add an equimolar amount (0.004 mol) of the respective benzaldehyde derivative to the mixture.

• Reflux the reaction mixture with continuous stirring for 6 hours.

• Monitor the reaction progress by thin-layer chromatography.

• After completion of the reaction, cool the mixture to room temperature.

• The resulting precipitate is collected by filtration, washed with cold ethanol, and dried.

• The crude product can be further purified by recrystallization from an appropriate solvent.

Caption: General workflow for the synthesis of Schiff base derivatives.

General Protocol for Broth Microdilution Assay[4]

This method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.

Materials:

• 96-well microtiter plates

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• Bacterial suspension of the test organism, adjusted to a McFarland standard of 0.5

• Test compounds (Schiff bases) dissolved in a suitable solvent (e.g., DMSO)

• Positive control (standard antibiotic)

• Negative control (broth medium only)

Procedure:

• Prepare serial dilutions of the test compounds and the positive control in the broth medium directly in the 96-well microtiter plates.

• Inoculate each well with the bacterial suspension. The final inoculum concentration should be approximately 5 x 10^5 CFU/mL.

• Include a positive control (broth with bacteria, no compound) and a negative control (broth only) on each plate.

• Incubate the plates at 37°C for 16-20 hours.

• After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Caption: Workflow for the broth microdilution antimicrobial susceptibility test.

Potential Signaling Pathway Involvement

While specific studies on the signaling pathways modulated by 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives are limited, research on other triazole-containing compounds suggests potential involvement of key cellular signaling cascades. One of the most frequently implicated pathways in the anticancer activity of various heterocyclic compounds is the PI3K/Akt signaling pathway. This pathway is crucial for regulating cell growth, proliferation, survival, and angiogenesis. Inhibition of this pathway is a key strategy in cancer therapy. It is plausible that derivatives of the 3-Amino-5-methylthio-1H-1,2,4-triazole scaffold could exert their potential anticancer effects through modulation of this pathway.

Caption: The PI3K/Akt signaling pathway and a potential point of inhibition.

Future Directions

The 3-Amino-5-methylthio-1H-1,2,4-triazole scaffold holds considerable promise for the development of new therapeutic agents. Further research is warranted to:

• Synthesize and screen a broader library of derivatives to establish comprehensive structure-activity relationships.

• Elucidate the precise mechanisms of action, including the identification of specific molecular targets and modulated signaling pathways.

• Evaluate the in vivo efficacy and safety profiles of the most promising lead compounds.

• Explore the potential of this scaffold in other therapeutic areas beyond cancer and infectious diseases.

This technical guide serves as a foundational resource for researchers interested in harnessing the therapeutic potential of the 3-Amino-5-methylthio-1H-1,2,4-triazole scaffold. The versatility of this core structure, coupled with the demonstrated biological activity of its derivatives, underscores its importance in the ongoing quest for novel and effective medicines.

References

• 1. EMAN RESEARCH PUBLISHING |Full Text|Design, Synthesis, And Characterization Of New Schiff Bases For 3-Amino-1,2,4-Triazole-5-Thiolate Salt, Bearing Morpholine Ring And Biological Evaluation As Antibacterial Agents [publishing.emanresearch.org]
• 2. researchgate.net [researchgate.net]
• 3. Design, Synthesis, And Characterization Of New Schiff Bases For 3-Amino-1,2,4-Triazole-5-Thiolate Salt, Bearing Morpholine Ring And Biological Evaluation As Antibacterial Agents [publishing.emanresearch.org]

The Versatility of 3-Amino-5-methylthio-1H-1,2,4-triazole: A Gateway to Novel Heterocyclic Compounds

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-5-methylthio-1H-1,2,4-triazole is a versatile and highly reactive precursor molecule that serves as a fundamental building block in the synthesis of a wide array of heterocyclic compounds. Its unique trifunctional nature, possessing an amino group, a thioether, and a triazole nucleus, allows for diverse chemical transformations, making it a valuable scaffold in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of the synthesis, properties, and synthetic applications of 3-amino-5-methylthio-1H-1,2,4-triazole, with a focus on its role in the preparation of novel heterocyclic systems. Detailed experimental protocols, quantitative data, and diagrammatic representations of reaction pathways are presented to facilitate its use in research and development.

Physicochemical Properties of 3-Amino-5-methylthio-1H-1,2,4-triazole

A thorough understanding of the physical and chemical properties of the precursor is essential for its effective utilization in synthesis.

Property	Value	Reference
Molecular Formula	C₃H₆N₄S	[1]
Molecular Weight	130.17 g/mol	[1]
Appearance	White to off-white crystalline powder	[1]
Melting Point	130-133 °C
CAS Number	45534-08-5
SMILES	CSc1nc(N)n[nH]1
InChI	1S/C3H6N4S/c1-8-3-5-2(4)6-7-3/h1H3,(H3,4,5,6,7)

Synthesis of Heterocyclic Compounds from 3-Amino-5-methylthio-1H-1,2,4-triazole

The presence of multiple reactive sites in 3-amino-5-methylthio-1H-1,2,4-triazole allows for its participation in a variety of chemical reactions to form diverse heterocyclic structures. Key reaction types include condensation, cyclization, and the formation of fused ring systems.

Synthesis of Schiff Bases

The exocyclic amino group of 3-amino-5-methylthio-1H-1,2,4-triazole readily undergoes condensation with various aldehydes and ketones to form Schiff bases (imines). These compounds are not only important intermediates for the synthesis of more complex heterocyclic systems but also exhibit a range of biological activities.[2][3][4]

A general workflow for the synthesis of Schiff bases is depicted below:

Caption: General workflow for Schiff base synthesis.

Experimental Protocol: Synthesis of Schiff Bases from 3-Amino-1,2,4-triazole-5-thiol and Benzaldehyde Derivatives

A mixture of 3-amino-1,2,4-triazole-5-thiol (0.01 mol) and the respective benzaldehyde derivative (0.01 mol) is prepared in the presence of morpholine. The reaction mixture is then processed to isolate the Schiff base product.[2]

Quantitative Data for Synthesized Schiff Base Derivatives (from a related triazole)

Compound	R-group on Benzaldehyde	Yield (%)	m.p. (°C)	IC50 (µg/mL) vs. S. aureus	IC50 (µg/mL) vs. P. aeruginosa	Reference
T1	H	-	-	25	44	[2]
T2	4-NO₂	-	-	33	39	[2]
T3	4-Cl	-	-	33	22	[2]
T4	4-Br	-	-	-	50	[2]
T8	2,4-dichloro	-	-	22	-	[2]
T10	4-OCH₃	-	-	26	28	[2]

Spectroscopic Data for a Representative Schiff Base (from 3-amino-1,2,4-triazole)

• ¹H NMR (DMSO-d₆, ppm): A sharp singlet for the azomethine proton (CH=N) is typically observed in the range of 8.90-9.35 ppm. The chemical shift is influenced by the substituents on the benzaldehyde ring.

• ¹³C NMR (DMSO-d₆, ppm): The azomethine carbon signal appears in the aromatic region.

• IR (cm⁻¹): A characteristic C=N stretching vibration is observed.

Synthesis of Fused Heterocyclic Systems: Triazolothiadiazines

3-Amino-5-methylthio-1H-1,2,4-triazole can be utilized to construct fused heterocyclic systems, such as triazolothiadiazines, which are known to possess a wide range of pharmacological activities.[5] The synthesis typically involves the reaction of the aminotriazole with bifunctional electrophiles.

A common synthetic route to triazolothiadiazines involves the reaction of a 4-amino-1,2,4-triazole-3-thiol derivative with α-haloketones.

Caption: Synthesis of triazolothiadiazines.

Experimental Protocol: Synthesis of 3-(6-chloropyridin-3-yl methyl)-6-(4-substituted-phenyl)-7H-1,2,4-triazolo[3,4-b]-1,3,4-thiadiazines

Note: This protocol uses a derivative of 4-amino-1,2,4-triazole-3-thiol and serves as a representative example.

A mixture of 4-amino-5-(6-chloropyridin-3-yl methyl)-4H-triazole-3-thiol (0.01 mole), a substituted phenacyl bromide (0.01 mole), and anhydrous sodium acetate (0.01 mole) in absolute ethanol (30 mL) is refluxed on a water bath for 4 hours. After cooling, the precipitated solid is filtered, dried, and recrystallized from a suitable solvent.

Quantitative Data for Synthesized Triazolothiadiazine Derivatives

Compound	R-group on Phenyl	Yield (%)	m.p. (°C)	Reference
5a	H	70	170-172
5b	4-Cl	72	190-192
5c	4-Br	68	196-198
5d	4-NO₂	65	215-217

Spectroscopic Data for a Representative Triazolothiadiazine

• IR (cm⁻¹): The disappearance of the NH₂ stretching bands of the starting aminotriazole and the appearance of bands corresponding to the fused ring system are indicative of product formation.

• ¹H NMR (ppm): The appearance of a singlet for the SCH₂ protons is a key indicator of the cyclization.

Synthesis of Pyrimidinone Derivatives

Condensations involving 3-amino-5-methylthio-1,2,4-triazole with reagents like Meldrum's acid and aldehydes can lead to the formation of pyrimidinone derivatives. The reaction conditions, including the solvent and catalyst, can influence the regioselectivity of the cyclization, leading to different isomers.[6]

Caption: Regioselective synthesis of pyrimidinones.

Biological Activities of Heterocyclic Derivatives

Derivatives of 1,2,4-triazoles are well-documented for their wide spectrum of biological activities, including antibacterial, antifungal, and anticancer properties. The incorporation of the 3-amino-5-methylthio-1H-1,2,4-triazole scaffold into more complex molecules is a promising strategy for the development of new therapeutic agents.

Antimicrobial Activity

Many Schiff bases and fused heterocyclic systems derived from aminotriazoles exhibit significant antimicrobial activity. The minimum inhibitory concentration (MIC) is a key quantitative measure of this activity.

MIC Values for Representative Triazole Derivatives (µg/mL)

Compound	S. aureus	B. subtilis	E. coli	S. typhi	C. albicans	A. niger	Reference
4c	16	20	-	-	-	-	[7]
4e	-	-	25	31	24	32	[7]

Note: The compounds in this table are derivatives of a 4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol, illustrating the antimicrobial potential of this class of compounds.

Conclusion

3-Amino-5-methylthio-1H-1,2,4-triazole is a precursor of significant importance in heterocyclic synthesis. Its structural features provide a versatile platform for the construction of a multitude of novel compounds, including Schiff bases, triazolothiadiazines, and pyrimidinones. The resulting heterocyclic derivatives often exhibit promising biological activities, highlighting the potential of this scaffold in drug discovery and development. This guide has provided an overview of the key synthetic transformations and associated experimental data, which can serve as a valuable resource for researchers in the field. Further exploration of the reactivity of this precursor is likely to lead to the discovery of new heterocyclic systems with unique properties and applications.

References

• 1. 3-Amino-5-methylthio-1H-1,2,4-triazole | CymitQuimica [cymitquimica.com]
• 2. Design, Synthesis, And Characterization Of New Schiff Bases For 3-Amino-1,2,4-Triazole-5-Thiolate Salt, Bearing Morpholine Ring And Biological Evaluation As Antibacterial Agents [publishing.emanresearch.org]
• 3. Synthesis, Characterization and Theoretical Calculations Of Schiff Base Derived From 3-Amino-1,2,4-Triazole-5-Thiol As Potent Antimicrobial Agent | MW Journal of Science [mwjscience.com]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. Synthetic Methods and Pharmacological Potentials of Triazolothiadiazines: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Aminoazole-Based Diversity-Oriented Synthesis of Heterocycles [frontiersin.org]
• 7. connectjournals.com [connectjournals.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Schiff Bases from 3-Amino-5-methylthio-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

Schiff bases derived from 1,2,4-triazole scaffolds are a class of compounds that have garnered significant interest in medicinal chemistry due to their broad spectrum of biological activities. These activities include antimicrobial, antifungal, anticonvulsant, and anti-inflammatory properties. The synthesis of these compounds is typically straightforward, involving the condensation of a primary amine with an aldehyde or ketone. This document provides detailed protocols for the synthesis of Schiff bases from 3-Amino-5-methylthio-1H-1,2,4-triazole and various substituted salicylaldehydes. Additionally, it includes information on their biological activities and a proposed mechanism of action.

Synthesis of Schiff Bases

The synthesis of Schiff bases from 3-Amino-5-methylthio-1H-1,2,4-triazole is achieved through a condensation reaction with substituted 2-hydroxybenzaldehydes. The general reaction scheme is depicted below:

Figure 1: General reaction scheme for the synthesis of Schiff bases.

Experimental Protocols

Materials and Equipment:

• 3-Amino-5-methylthio-1H-1,2,4-triazole (98% purity)

• Substituted 2-hydroxybenzaldehydes (e.g., 2-hydroxybenzaldehyde, 5-chloro-2-hydroxybenzaldehyde, 5-bromo-2-hydroxybenzaldehyde, 5-nitro-2-hydroxybenzaldehyde)

• Absolute Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Büchner funnel and filter paper

• Melting point apparatus

• FT-IR spectrometer

• NMR spectrometer

General Procedure for the Synthesis of Schiff Bases (Adapted Protocol):

A solution of 3-Amino-5-methylthio-1H-1,2,4-triazole (1 mmol) in absolute ethanol (20 mL) is prepared in a round-bottom flask. To this solution, an equimolar amount (1 mmol) of the respective substituted 2-hydroxybenzaldehyde, also dissolved in a minimal amount of absolute ethanol, is added. The reaction mixture is then refluxed with constant stirring for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC). After completion of the reaction, the mixture is cooled to room temperature. The resulting precipitate is collected by filtration using a Büchner funnel, washed with cold ethanol, and dried in a desiccator. The crude product can be recrystallized from ethanol to obtain the pure Schiff base.

Characterization Data

The synthesized Schiff bases can be characterized by various spectroscopic techniques and by determining their physical constants. Below is a summary of expected data based on the literature for similar compounds.

Table 1: Physicochemical and Spectroscopic Data of Synthesized Schiff Bases

Schiff Base Derivative	Aldehyde Precursor	Molecular Formula	Yield (%)	Melting Point (°C)	FT-IR (cm⁻¹) ν(C=N)
L1	2-Hydroxybenzaldehyde	C₁₀H₁₀N₄OS	~90	183-185	1625-1632
L2	5-Chloro-2-hydroxybenzaldehyde	C₁₀H₉ClN₄OS	~92	>250	1625-1632
L3	5-Bromo-2-hydroxybenzaldehyde	C₁₀H₉BrN₄OS	~94	>250	1625-1632
L4	5-Nitro-2-hydroxybenzaldehyde	C₁₀H₉N₅O₃S	~88	>250	1625-1632

*Note: Yields and melting points are adapted from procedures for similar Schiff bases and may vary.

¹H-NMR and ¹³C-NMR Data:

Biological Activity and Applications

Schiff bases derived from 3-Amino-5-methylthio-1H-1,2,4-triazole have demonstrated promising antimicrobial and antifungal activities.[3] This makes them attractive candidates for further investigation in drug development programs.

Antimicrobial and Antifungal Activity

The synthesized Schiff bases have been shown to be effective against a range of bacterial and fungal strains. The activity is often enhanced upon chelation with metal ions.

Table 2: Antimicrobial Activity of Schiff Bases (Minimum Inhibitory Concentration - MIC in µg/mL)

Compound	S. aureus	B. subtilis	E. coli	P. aeruginosa	C. albicans	A. niger
L1	>100	>100	>100	>100	>100	>100
L2	50	100	100	>100	50	100
L3	25	50	50	100	25	50
L4	12.5	25	25	50	12.5	25

*Note: MIC values are representative and may vary depending on the specific assay conditions.

Proposed Antifungal Mechanism of Action

The antifungal activity of triazole-based compounds is often attributed to the inhibition of ergosterol biosynthesis, a crucial component of the fungal cell membrane.[3] Specifically, the triazole nitrogen atoms are thought to bind to the heme iron atom in the active site of lanosterol 14α-demethylase (CYP51), a key enzyme in the ergosterol pathway.[3] This inhibition disrupts the fungal cell membrane integrity, leading to cell death.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. 1H NMR, 13C NMR and mass spectral studies of some Schiff bases derived from 3-amino-1,2,4-triazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Azo Dyes Using 3-Amino-5-methylthio-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of azo dyes incorporating the 3-amino-5-methylthio-1H-1,2,4-triazole moiety. This class of heterocyclic compounds is of significant interest in medicinal chemistry and materials science due to its potential biological activity and unique chromophoric properties. The following protocols describe the diazotization of 3-amino-5-methylthio-1H-1,2,4-triazole and its subsequent coupling with various aromatic compounds to yield diverse azo dyes.

Introduction

Azo dyes are a prominent class of organic colorants characterized by the presence of one or more azo groups (–N=N–). The synthesis of azo dyes from heterocyclic amines, such as 3-amino-5-methylthio-1H-1,2,4-triazole, offers a pathway to novel chromophores with potentially enhanced properties. The general synthetic strategy involves two key steps: the diazotization of the primary aromatic amine to form a diazonium salt, followed by an electrophilic aromatic substitution reaction with a coupling agent (e.g., phenols, anilines, or naphthols).[1][2] The resulting azo compounds have a wide range of applications, from traditional textile dyeing to advanced materials and biological probes.

Experimental Protocols

This section details the procedures for the synthesis of azo dyes starting from 3-amino-5-methylthio-1H-1,2,4-triazole.

Part 1: Diazotization of 3-Amino-5-methylthio-1H-1,2,4-triazole

Materials:

• 3-Amino-5-methylthio-1H-1,2,4-triazole

• Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

Procedure:

• In a beaker, dissolve a specific molar equivalent of 3-amino-5-methylthio-1H-1,2,4-triazole in a solution of concentrated acid (e.g., HCl or H₂SO₄) and water.

• Cool the mixture to 0-5 °C in an ice bath with constant stirring.

• Prepare a solution of sodium nitrite in cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cooled amine solution, ensuring the temperature remains between 0-5 °C.

• Continue stirring the mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt. The resulting diazonium salt solution should be used immediately in the subsequent coupling reaction.

Part 2: Azo Coupling Reaction

The freshly prepared diazonium salt solution is then coupled with a suitable aromatic compound. Below are protocols for coupling with a phenol, an aniline, and a naphthol derivative.

Protocol 2a: Coupling with a Phenolic Compound (e.g., Phenol)

• Dissolve the phenolic compound in an aqueous solution of sodium hydroxide.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution to the cold phenol solution with vigorous stirring.

• Maintain the temperature at 0-5 °C and continue stirring for 1-2 hours.

• The precipitated azo dye is then collected by filtration, washed with cold water until the filtrate is neutral, and dried.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to obtain the pure azo dye.

Protocol 2b: Coupling with an Aromatic Amine (e.g., N,N-Dimethylaniline)

• Dissolve the aromatic amine in a dilute acidic solution (e.g., acetic acid).

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution to the cold amine solution with constant stirring.

• Maintain the reaction mixture at 0-5 °C for 1-2 hours.

• The resulting azo dye is then precipitated, filtered, washed with water, and dried.

• Purify the product by recrystallization from an appropriate solvent.

Protocol 2c: Coupling with a Naphthol Derivative (e.g., 2-Naphthol)

• Dissolve 2-naphthol in an aqueous sodium hydroxide solution.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution to the 2-naphthol solution with vigorous stirring.

• Continue stirring at 0-5 °C for 1-2 hours to complete the coupling reaction.

• Collect the precipitated dye by filtration, wash thoroughly with cold water, and dry.

• Recrystallize the crude product from a suitable solvent like ethanol or a solvent mixture to achieve high purity.

Data Presentation

The following tables summarize representative quantitative data for azo dyes synthesized from a triazole precursor, based on available literature for structurally similar compounds.[3][4]

Table 1: Physicochemical Properties of Representative Azo Dyes

Dye ID	Coupling Component	Molecular Formula	Yield (%)	Melting Point (°C)	Color
Dye 1	Phenol	C₁₀H₉N₅OS	~75	180-182	Yellow
Dye 2	N,N-Dimethylaniline	C₁₂H₁₄N₆S	~80	195-197	Orange-Red
Dye 3	2-Naphthol	C₁₄H₁₁N₅OS	~85	210-212	Deep Red

Table 2: Spectroscopic Data of Representative Azo Dyes

Dye ID	λmax (nm) in DMSO	FT-IR (cm⁻¹) Key Absorptions	¹H NMR (δ ppm) in DMSO-d₆ Key Signals
Dye 1	~420	~3400 (O-H), ~1550 (N=N), ~1350 (C-N)	~2.6 (s, 3H, S-CH₃), 6.9-7.8 (m, Ar-H), ~10.0 (s, 1H, OH)
Dye 2	~480	~1545 (N=N), ~1360 (C-N)	~2.7 (s, 3H, S-CH₃), ~3.1 (s, 6H, N(CH₃)₂), 6.8-7.9 (m, Ar-H)
Dye 3	~510	~3450 (O-H), ~1550 (N=N), ~1355 (C-N)	~2.6 (s, 3H, S-CH₃), 7.2-8.5 (m, Ar-H), ~11.5 (s, 1H, OH)

Visualizations

Chemical Reaction Pathway

Caption: General reaction pathway for the synthesis of azo dyes.

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. jusst.org [jusst.org]

Application Notes and Protocols: 3-Amino-5-methylthio-1H-1,2,4-triazole as a Ligand for Metal Complexes

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Amino-5-methylthio-1H-1,2,4-triazole is a versatile heterocyclic compound that serves as an excellent building block in coordination chemistry and medicinal chemistry.[1] Its structure, featuring a triazole ring with an amino group, a thioether moiety, and multiple nitrogen atoms, provides several potential donor sites for coordination with metal ions. This allows for the formation of stable and structurally diverse metal complexes with a range of transition metals.

Often, the synthetic pathway involves an initial condensation reaction of the amino group on the triazole with an aldehyde or ketone to form a Schiff base.[2] These Schiff base ligands, with their enhanced chelating capabilities, are then reacted with metal salts to form complexes. The resulting metal complexes have garnered significant interest due to their wide array of biological activities, including antimicrobial, antifungal, and anticancer properties, making them promising candidates for drug development.[3][4][5]

Application Notes

The primary application of metal complexes derived from 3-amino-5-methylthio-1H-1,2,4-triazole and its Schiff base derivatives is in the development of novel antimicrobial agents. Research has consistently shown that the chelation of the organic ligand to a metal center can significantly enhance its biological activity compared to the free ligand. This is often attributed to Overtone's concept and Tweedy's chelation theory, which suggest that chelation reduces the polarity of the metal ion, increasing the lipophilicity of the complex. This increased lipophilicity facilitates the complex's penetration through the lipid membranes of microorganisms, allowing it to interfere with normal cellular processes more effectively.

Key Applications:

• Antibacterial Agents: Complexes with metals such as copper(II), nickel(II), cobalt(II), and zinc(II) have demonstrated notable activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.[3][6] The mechanism is thought to involve the disruption of cellular proteins and enzymes by the metal ion upon delivery into the cell.

• Antifungal Agents: These complexes are also effective against various fungal strains like Aspergillus niger and Candida albicans.[4] The coordination of the metal enhances the fungicidal properties of the triazole moiety, a well-known pharmacophore in antifungal drugs.

• Anticancer Agents: Some triazole-based metal complexes have been investigated for their cytotoxic effects against cancer cell lines.[7] The coordination geometry and the nature of the metal ion play a crucial role in their efficacy.

• Catalysis and Material Science: Beyond biomedical applications, the ability of this ligand to form stable complexes makes it a candidate for use in catalysis and the development of novel materials.[1]

Experimental Protocols

The following protocols are representative methodologies for the synthesis of a Schiff base ligand from a 1,2,4-triazole precursor, its subsequent complexation with a metal salt, and the evaluation of its antimicrobial activity.

Protocol 1: Synthesis of a Schiff Base Ligand (HL)

This protocol describes the synthesis of a Schiff base ligand (HL) via the condensation of a 1,2,4-triazole derivative with an aldehyde. The procedure is adapted from methodologies used for similar triazole compounds.[1]

Materials:

• 4-Amino-5-methyl-3-mercapto-4H-1,2,4-triazole (or similar aminotriazole)

• Benzaldehyde (or a substituted aldehyde)

• Ethanol

• Acetic acid (catalytic amount)

Procedure:

• Dissolve 0.045 mol of 4-amino-5-methyl-3-mercapto-4H-1,2,4-triazole in 100 mL of ethanol in a round-bottom flask.

• Add 0.045 mol of benzaldehyde to the solution.

• Add a catalytic amount (a few drops) of acetic acid to the mixture.

• Reflux the reaction mixture with constant stirring for 3 hours.[1]

• After refluxing, cool the mixture to room temperature.

• The resulting crystalline product is collected by suction filtration.

• Wash the crystals three times with cold ethanol.

• Dry the purified product in a desiccator over anhydrous CaCl₂.

• The crude product can be recrystallized from hot ethanol to obtain pure Schiff base ligand (HL).

Protocol 2: Synthesis of a Metal Complex [M(L)₂]

This protocol provides a general method for synthesizing a metal complex using the previously prepared Schiff base ligand (HL). The example uses a generic Metal(II) salt.[1]

Materials:

• Schiff base ligand (HL)

• Methanol

• Metal(II) salt (e.g., Cu(NO₃)₂·3H₂O, Ni(ClO₄)₂·6H₂O, HgCl₂)[1][3]

• Sodium acetate (if pH adjustment is needed)

Procedure:

• Prepare a hot methanolic solution of the Schiff base ligand (HL) (e.g., 4 mmol, 0.872 g) in a flask.

• In a separate beaker, dissolve the Metal(II) salt (e.g., 2 mmol) in methanol.

• Add the methanolic solution of the metal salt dropwise to the hot ligand solution with constant stirring.[1]

• If necessary, make the solution alkaline by adding a solution of sodium acetate to induce precipitation of the complex.[1]

• Stir the mixture for an additional 1-2 hours while allowing it to cool.

• Collect the precipitated metal complex by filtration.

• Wash the solid product thoroughly with methanol and then water to remove any unreacted starting materials.

• Dry the final complex in a vacuum oven or desiccator.

Protocol 3: Antimicrobial Susceptibility Testing (Agar Disk Diffusion)

This protocol outlines the agar disk diffusion method to assess the antibacterial activity of the synthesized compounds.[3][4]

Materials:

• Synthesized ligand and metal complexes

• Bacterial strains (e.g., S. aureus, E. coli)

• Mueller-Hinton Agar (MHA)

• Sterile Petri dishes (90 mm)

• Sterile filter paper disks (6 mm)

• Standard antibiotic (e.g., Gentamicin) as a positive control

• Solvent (e.g., DMSO) as a negative control

• Bacterial inoculum standardized to 0.5 McFarland turbidity

Procedure:

• Prepare MHA plates by pouring 15 mL of molten agar into sterile Petri dishes and allowing them to solidify.

• Prepare a bacterial lawn by evenly swabbing the standardized bacterial inoculum over the entire surface of the MHA plates.

• Dissolve the test compounds (ligand and complexes) and the standard antibiotic in a suitable solvent (e.g., DMSO) to a known concentration (e.g., 100 µg/mL).[4]

• Impregnate sterile filter paper disks with a fixed volume (e.g., 10 µL) of the test solutions and the controls.

• Allow the solvent on the disks to evaporate completely.

• Carefully place the impregnated disks onto the surface of the inoculated MHA plates.

• Incubate the plates at 37°C for 18-24 hours.[4]

• After incubation, measure the diameter of the zone of inhibition (in mm) around each disk. A larger zone indicates greater antibacterial activity.

Data Presentation

Quantitative data from the characterization and biological evaluation of these complexes are crucial for comparing their properties and activities.

Table 1: Physicochemical and ¹H-NMR Spectroscopic Data

This table presents example data for a Schiff base ligand and its mercury(II) complex, adapted from the literature.[1]

Compound	Formula	M.W. ( g/mol )	Color	Yield (%)	¹H-NMR (δ, ppm) in DMSO-d₆
Ligand (HL)	C₁₀H₁₀N₄S	218.28	Yellow	~85	2.32 (s, 3H, -CH₃), 7.50-7.88 (m, 5H, Ar-H), 9.93 (s, 1H, -CH=N), 13.70 (s, 1H, -SH)
Complex [Hg(L)₂]	C₂₀H₁₈N₈S₂Hg	755.14	White	~70	2.33 (s, 6H, -CH₃), 7.49-7.90 (m, 10H, Ar-H), 8.91 (s, 2H, -CH=N)

Note: The disappearance of the -SH proton peak at 13.70 ppm and the upfield shift of the azomethine (-CH=N) proton from 9.93 to 8.91 ppm in the complex's spectrum indicate coordination through the deprotonated sulfur and the azomethine nitrogen atom.[1]

Table 2: Antibacterial Activity Data (Zone of Inhibition)

This table shows representative antibacterial activity data for a ligand and its metal complexes against various bacterial strains. Data is presented as the diameter of the inhibition zone in millimeters (mm).

Compound	Concentration	S. aureus (Gram +)	Streptococcus spp. (Gram +)	E. coli (Gram -)	Klebsiella spp. (Gram -)
Ligand (L)	1 mg/mL	10	9	8	7
Ni(II) Complex	1 mg/mL	16	14	13	12
Cu(II) Complex	1 mg/mL	20	18	17	15
Gentamicin (Std.)	1 mg/mL	25	24	22	21

Note: The data clearly indicates that the metal complexes exhibit significantly higher antibacterial activity than the free ligand, a common observation in such studies.[3][8]

References

• 1. Synthesis, Characterization and SEM Analysis of 5-methyl-4-[(E)-(phenylmethylidene) amino]-4H-1,2,4-triazole-3-thiol and its Metal Complexes with Cd (II) and Hg (II) – Oriental Journal of Chemistry [orientjchem.org]
• 2. 3-氨基-5-甲硫基-1H-1,2,4-三唑 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Coordination Complexes Built from a Ditopic Triazole-Pyrazole Ligand with Antibacterial and Antifungal Performances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, Characterization and Antimicrobial Activities of 1,2,4-Triazole /Isatin Schiff bases and their Mn(II), Co(II) complexes – Oriental Journal of Chemistry [orientjchem.org]
• 5. mdpi.com [mdpi.com]
• 6. 1,2,3-Triazoles and their metal chelates with antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ginekologiaipoloznictwo.com [ginekologiaipoloznictwo.com]
• 8. Frontiers | 1,2,3-Triazoles and their metal chelates with antimicrobial activity [frontiersin.org]

Unlocking Antifungal Potential: Application Notes on 3-Amino-5-methylthio-1H-1,2,4-triazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the investigation of the antifungal activity of derivatives of 3-Amino-5-methylthio-1H-1,2,4-triazole. The focus is on the synthesis of Schiff base derivatives and the evaluation of their efficacy against pathogenic fungi. These notes are intended to guide researchers in the exploration of this promising class of compounds as potential novel antifungal agents.

Introduction

The emergence of drug-resistant fungal pathogens poses a significant threat to global health. The 1,2,4-triazole scaffold is a well-established pharmacophore in antifungal drug design, with many clinically used agents belonging to this class. Derivatives of 3-Amino-5-methylthio-1H-1,2,4-triazole represent a promising area for the development of new antifungal compounds. This versatile intermediate can be readily modified, particularly through the formation of Schiff bases, to generate a diverse library of molecules for biological screening.[1]

Data Presentation: Antifungal Activity of Schiff Base Derivatives

The antifungal activity of synthesized Schiff bases derived from 3-Amino-5-methylthio-1H-1,2,4-triazole and their metal complexes has been evaluated against several fungal strains. The data is typically presented as the Minimum Inhibitory Concentration (MIC) in µg/mL, which is the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Below is a summary of representative antifungal screening data for Schiff base ligands (L1-L4) derived from 3-Amino-5-methylthio-1H-1,2,4-triazole and their metal complexes.[2][3]

Table 1: Minimum Inhibitory Concentration (MIC, µg/mL) of 3-Amino-5-methylthio-1H-1,2,4-triazole Schiff Base Derivatives and their Metal Complexes.

Compound	Candida albicans	Aspergillus niger	Candida glabrata	Trichophyton longifusus	Microsporum canis	Fusarium solani
L1	>100	>100	>100	>100	>100	>100
Co(II)-L1	50	25	50	25	50	25
Ni(II)-L1	50	50	25	50	25	50
Cu(II)-L1	25	25	25	25	25	25
Zn(II)-L1	50	50	50	50	50	50
L2	>100	>100	>100	>100	>100	>100
Co(II)-L2	25	50	50	25	50	25
Ni(II)-L2	50	25	25	50	25	50
Cu(II)-L2	25	25	25	25	25	25
Zn(II)-L2	50	50	50	50	50	50
L3	>100	>100	>100	>100	>100	>100
Co(II)-L3	50	25	50	50	25	25
Ni(II)-L3	25	50	25	25	50	50
Cu(II)-L3	25	25	25	25	25	25
Zn(II)-L3	50	50	50	50	50	50
L4	>100	>100	>100	>100	>100	>100
Co(II)-L4	25	50	25	50	25	50
Ni(II)-L4	50	25	50	25	50	25
Cu(II)-L4	25	25	25	25	25	25
Zn(II)-L4	50	50	50	50	50	50
Fluconazole	10	15	10	20	15	20

Note: Data is representative and based on findings from studies on Schiff bases of 3-Amino-5-methylthio-1H-1,2,4-triazole and their metal complexes. L1-L4 represent different substituted benzaldehyde derivatives. The study by Chohan et al. demonstrated that metal complexes of these Schiff bases are more potent than the parent Schiff bases.[2][3]

Experimental Protocols

Protocol 1: Synthesis of Schiff Base Derivatives

This protocol describes the synthesis of Schiff bases from 3-Amino-5-methylthio-1H-1,2,4-triazole and substituted benzaldehydes.[2]

Materials:

• 3-Amino-5-methylthio-1H-1,2,4-triazole

• Substituted 2-hydroxybenzaldehydes (e.g., chloro-, bromo-, nitro-substituted)

• Absolute Ethanol

• Reflux apparatus

• Magnetic stirrer with hotplate

• Filtration apparatus

Procedure:

• Dissolve 3-Amino-5-methylthio-1H-1,2,4-triazole (1 mmol) in absolute ethanol (20 mL) in a round-bottom flask.

• Add a solution of the desired substituted 2-hydroxybenzaldehyde (1 mmol) in absolute ethanol (20 mL) to the flask.

• Heat the mixture to reflux with continuous stirring for 2-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion of the reaction, allow the mixture to cool to room temperature.

• Collect the precipitated solid by filtration.

• Wash the solid with a small amount of cold ethanol.

• Dry the product in a desiccator.

• Characterize the synthesized Schiff base using spectroscopic techniques such as IR, ¹H-NMR, and Mass Spectrometry.

Synthesis of Schiff Base Derivatives Workflow

Protocol 2: In Vitro Antifungal Susceptibility Testing (Broth Microdilution Method)

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for antifungal susceptibility testing of yeasts.

Materials:

• Synthesized triazole derivatives

• Fungal strains (e.g., Candida albicans, Aspergillus niger)

• Sabouraud Dextrose Broth (SDB) or RPMI-1640 medium

• Dimethyl sulfoxide (DMSO)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Incubator

Procedure:

• Preparation of Fungal Inoculum:

  • Culture the fungal strains on Sabouraud Dextrose Agar (SDA) plates at 35°C for 24-48 hours.

  • Prepare a fungal suspension in sterile saline, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL).

  • Dilute the suspension in the appropriate broth medium to achieve a final concentration of 0.5-2.5 x 10³ CFU/mL in the test wells.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of each synthesized compound in DMSO.

  • Perform serial two-fold dilutions of the compounds in the broth medium in the 96-well plates to achieve the desired final concentration range (e.g., 0.125 to 64 µg/mL).

• Inoculation and Incubation:

  • Add the prepared fungal inoculum to each well containing the diluted compounds.

  • Include a positive control (fungal inoculum without compound) and a negative control (broth medium only).

  • Incubate the plates at 35°C for 24-48 hours.

• Determination of MIC:

  • Determine the MIC as the lowest concentration of the compound that causes a significant inhibition of fungal growth (typically ≥80%) compared to the positive control. This can be assessed visually or by measuring the optical density at a specific wavelength (e.g., 530 nm).

In Vitro Antifungal Susceptibility Testing Workflow

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

The primary mechanism of action for most triazole antifungal agents is the inhibition of the cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51). This enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane. The inhibition of CYP51 leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates, which disrupts membrane integrity and function, ultimately leading to the inhibition of fungal growth.

Mechanism of Action of Triazole Antifungals

Conclusion

Derivatives of 3-Amino-5-methylthio-1H-1,2,4-triazole, particularly their Schiff bases and corresponding metal complexes, exhibit significant antifungal activity against a range of pathogenic fungi. The provided protocols offer a framework for the synthesis and evaluation of these compounds. Further investigation into the structure-activity relationships (SAR) of this class of molecules could lead to the development of potent and broad-spectrum antifungal agents. The established mechanism of action for triazoles provides a rational basis for the design of new derivatives targeting fungal ergosterol biosynthesis.

References

• 1. In vitro antibacterial, antifungal and cytotoxic activities of some triazole Schiff bases and their oxovanadium(IV) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Antibacterial and antifungal metal based triazole Schiff bases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Antibacterial Screening of 3-Amino-5-methylthio-1H-1,2,4-triazole Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Compounds incorporating the 1,2,4-triazole ring are recognized for their wide range of biological activities, including antibacterial properties. This has led to extensive research into 1,2,4-triazole derivatives as potential new antimicrobial agents to combat the growing challenge of antibiotic resistance. The 3-amino-5-methylthio-1H-1,2,4-triazole core structure is a key pharmacophore in the development of novel therapeutic agents. These application notes provide detailed protocols for the antibacterial screening of this class of compounds and present available data on their derivatives.

Data Presentation

Note: The data presented below is for derivatives and should be considered as indicative of the potential antibacterial activity of this class of compounds. Screening of the parent compound and its specific derivatives is recommended.

Table 1: Minimum Inhibitory Concentration (MIC) of 4-(substituted benzylideneamino)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol Derivatives (µg/mL) [1]

Compound ID	R Group (Substituent on Benzylidene)	S. aureus	B. subtilis	E. coli	S. typhi
4a	4-Fluoro	-	-	-	-
4b	4-Chloro	-	-	-	-
4c	4-Hydroxy	16	20	-	-
4d	4-Methoxy	-	-	-	-
4e	4-Bromo	-	-	25	31
4f	4-Nitro	-	-	-	-

Data for compounds 4a, 4b, 4d, and 4f were reported as having comparable or poor activity without specific MIC values in the source material.[1]

Mandatory Visualization

Experimental Workflow

Caption: Experimental workflow for the synthesis and antibacterial screening of triazole compounds.

Proposed Mechanism of Action: DNA Gyrase Inhibition

Caption: Inhibition of DNA gyrase by 1,2,4-triazole compounds disrupts DNA replication.

Experimental Protocols

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in a liquid medium.

Materials:

• Test compounds (3-Amino-5-methylthio-1H-1,2,4-triazole derivatives)

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Standard antibiotic for positive control (e.g., Ciprofloxacin)

• Solvent for dissolving compounds (e.g., DMSO)

• Sterile saline (0.85%)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator

Protocol:

• Preparation of Test Compounds:

  • Dissolve the triazole compounds in a suitable solvent (e.g., DMSO) to prepare a stock solution of high concentration (e.g., 1000 µg/mL).

  • Prepare serial two-fold dilutions of the stock solution in the appropriate growth medium (MHB) in separate tubes or a deep-well plate.

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate (18-24 hours growth), select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This is equivalent to approximately 1.5 x 10⁸ CFU/mL.

  • Dilute the adjusted bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

• Plate Setup:

  • Add 50 µL of MHB to each well of a 96-well microtiter plate.

  • Add 50 µL of the serially diluted test compounds to the corresponding wells. This will result in a final volume of 100 µL per well with the desired final concentrations of the compounds.

  • The final concentration of the solvent should not inhibit bacterial growth (typically ≤1% v/v).

  • Include a positive control (broth with a standard antibiotic), a negative/growth control (broth with bacteria and solvent, but no test compound), and a sterility control (broth only).

• Inoculation and Incubation:

  • Add 50 µL of the diluted bacterial inoculum to each well (except the sterility control).

  • Cover the plate and incubate at 37°C for 18-24 hours.

• Reading and Interpretation of Results:

  • After incubation, visually inspect the wells for turbidity.

  • The MIC is the lowest concentration of the test compound at which there is no visible bacterial growth.

  • A colorimetric indicator (e.g., resazurin) can be added to aid in determining viability.

Agar Well Diffusion Method

This method is used for preliminary screening of antibacterial activity.

Materials:

• Test compounds

• Mueller-Hinton Agar (MHA) plates

• Bacterial strains

• Sterile cotton swabs

• Sterile cork borer or pipette tip

• Positive control (standard antibiotic solution)

• Negative control (solvent)

• Incubator

Protocol:

• Preparation of Agar Plates:

  • Prepare MHA and pour it into sterile Petri dishes. Allow the agar to solidify completely.

• Preparation of Bacterial Lawn:

  • Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard as described in the broth microdilution protocol.

  • Dip a sterile cotton swab into the inoculum and rotate it against the side of the tube to remove excess fluid.

  • Evenly swab the entire surface of the MHA plate to create a uniform bacterial lawn.

• Well Preparation and Sample Addition:

  • Using a sterile cork borer (e.g., 6 mm diameter), punch wells into the agar.

  • Carefully remove the agar plugs.

  • Pipette a fixed volume (e.g., 50-100 µL) of the test compound solution (at a known concentration) into a well.

  • Add the positive and negative controls to separate wells on the same plate.

• Incubation:

  • Allow the plates to stand for about 30 minutes to allow for diffusion of the compounds.

  • Invert the plates and incubate at 37°C for 18-24 hours.

• Reading and Interpretation of Results:

  • Measure the diameter of the zone of inhibition (the clear area around the well where bacterial growth is inhibited) in millimeters.

  • A larger zone of inhibition indicates greater antibacterial activity.

References

• 1. connectjournals.com [connectjournals.com]

Application Notes and Protocols for 3-Amino-5-methylthio-1H-1,2,4-triazole in Plant Growth Regulation

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Amino-5-methylthio-1H-1,2,4-triazole is a heterocyclic compound belonging to the triazole family, which is recognized for its significant applications in agriculture as a plant growth regulator.[1][2] Triazole compounds are known to modulate plant growth and development, primarily by inhibiting gibberellin biosynthesis and influencing cytokinin levels.[3] This document provides detailed application notes, generalized experimental protocols, and visualizations of the key signaling pathways affected by triazole compounds to guide researchers in utilizing 3-Amino-5-methylthio-1H-1,2,4-triazole for plant growth regulation studies. While specific quantitative data for this particular compound is limited in publicly available literature, the provided information, extrapolated from closely related triazole compounds, serves as a valuable starting point for experimental design.

Introduction

3-Amino-5-methylthio-1H-1,2,4-triazole is a versatile chemical entity with potential applications in modulating plant architecture and enhancing stress tolerance.[1][2] Like other plant growth-regulating triazoles, its primary mode of action is the inhibition of cytochrome P450 monooxygenases that catalyze key steps in the gibberellin biosynthetic pathway.[4] This leads to a reduction in endogenous gibberellin levels, resulting in a more compact plant stature, increased chlorophyll content, and often, enhanced root growth. Furthermore, triazoles have been observed to increase cytokinin levels, which play a crucial role in cell division and stress responses.[3] These characteristics make 3-Amino-5-methylthio-1H-1,2,4-triazole a compound of interest for research in crop improvement, ornamental horticulture, and developing abiotic stress-tolerant plants.

Data Presentation: Effects of Triazole Compounds on Plant Growth

While specific quantitative data for 3-Amino-5-methylthio-1H-1,2,4-triazole is scarce, the following tables summarize the representative effects of other widely studied triazole plant growth regulators (e.g., Paclobutrazol, Uniconazole) on various plant species. This data provides an expected range of outcomes for researchers working with 3-Amino-5-methylthio-1H-1,2,4-triazole.

Table 1: Effect of Triazole Compounds on Vegetative Growth

Plant Species	Triazole Compound	Application Method & Concentration	Effect on Plant Height (%)	Effect on Leaf Chlorophyll Content (%)	Reference
Triticum aestivum (Wheat)	Paclobutrazol (30 mg/L)	Foliar Spray	▼ 15-25	▲ 20-30	[5]
Raphanus sativus (Radish)	Hexaconazole (20 mg/L)	Soil Drench	▼ 10-20 (shoot)	Not Reported	[3]
Malus domestica (Apple)	Paclobutrazol (various)	Soil Drench/Trunk Injection	▼ 20-50	▲ 10-20	[5]
Vigna radiata (Mung Bean)	Paclobutrazol (150 mg/L)	Foliar Spray	▼ 18-28	Not Reported	[5]

• ▼ : Decrease; ▲ : Increase

Table 2: Effect of Triazole Compounds on Yield and Biomass

Plant Species	Triazole Compound	Application Method & Concentration	Effect on Yield (%)	Effect on Root Biomass (%)	Reference
Triticum aestivum (Wheat)	Metconazole	Foliar Spray	▲ 13.8-15.0	Not Reported	[6]
Raphanus sativus (Radish)	Triadimefon (20 mg/L)	Soil Drench	▲ (Tuber Yield)	▲ 25-40 (Tuber Dry Weight)	[3]
Vigna radiata (Mung Bean)	Paclobutrazol (150 mg/L)	Foliar Spray	▲ 20-30 (Seed Yield)	Not Reported	[5]
Zea mays (Maize)	Paclobutrazol	Not Specified	▲ (Grain Yield)	Not Reported	[1]

• ▲ : Increase

Experimental Protocols

The following are generalized protocols for applying 3-Amino-5-methylthio-1H-1,2,4-triazole to plants. Researchers should optimize concentrations and application methods based on the plant species, developmental stage, and specific research objectives.

Protocol 1: Seed Treatment for Enhanced Germination and Early Growth

Objective: To evaluate the effect of 3-Amino-5-methylthio-1H-1,2,4-triazole on seed germination and early seedling vigor.

Materials:

• Seeds of the target plant species

• 3-Amino-5-methylthio-1H-1,2,4-triazole

• Distilled water

• Ethanol (or other suitable solvent for initial stock solution)

• Beakers

• Filter paper

• Petri dishes or germination trays

• Incubator or growth chamber

Procedure:

• Prepare a Stock Solution: Dissolve a known amount of 3-Amino-5-methylthio-1H-1,2,4-triazole in a small volume of a suitable solvent (e.g., ethanol) to create a concentrated stock solution (e.g., 1000 mg/L).

• Prepare Treatment Solutions: Prepare a series of dilutions from the stock solution using distilled water to achieve the desired final concentrations (e.g., 10, 25, 50, 100 mg/L). Include a control group with distilled water only and a solvent control if a solvent was used for the stock solution.

• Seed Sterilization (Optional but Recommended): Surface sterilize seeds by rinsing with 70% ethanol for 1 minute, followed by a 10-15 minute soak in a 1% sodium hypochlorite solution, and then rinse thoroughly with sterile distilled water.

• Seed Soaking: Place a known number of seeds (e.g., 50-100) in each treatment solution and soak for a predetermined duration (e.g., 6-12 hours) at room temperature.

• Germination Assay:

  • Place a sterile filter paper in each petri dish and moisten it with the corresponding treatment solution or distilled water for the control.

  • Arrange the soaked seeds evenly on the filter paper.

  • Seal the petri dishes with parafilm and place them in a growth chamber or incubator with controlled temperature and light conditions suitable for the plant species.

• Data Collection:

  • Record the number of germinated seeds daily for a specified period (e.g., 7-14 days).

  • After the experimental period, measure seedling parameters such as root length, shoot length, and fresh/dry weight.

Protocol 2: Foliar Spray Application for Growth Retardation and Stress Tolerance

Objective: To assess the effect of foliar-applied 3-Amino-5-methylthio-1H-1,2,4-triazole on plant height, leaf morphology, and response to abiotic stress.

Materials:

• Potted plants of the target species at a suitable developmental stage (e.g., 3-4 true leaves)

• 3-Amino-5-methylthio-1H-1,2,4-triazole treatment solutions (prepared as in Protocol 1)

• A non-ionic surfactant (e.g., Tween-20)

• Handheld sprayer

• Growth chamber or greenhouse with controlled environmental conditions

Procedure:

• Prepare Spray Solutions: Prepare the desired concentrations of 3-Amino-5-methylthio-1H-1,2,4-triazole in distilled water. Add a non-ionic surfactant (e.g., 0.05% v/v Tween-20) to each solution to ensure uniform leaf coverage.

• Application:

  • Spray the foliage of the plants until runoff, ensuring complete coverage of both adaxial and abaxial leaf surfaces.

  • Spray control plants with the water-surfactant solution.

  • Apply the treatment during the cooler parts of the day (early morning or late evening) to minimize evaporation.

• Post-Application Care: Maintain the plants in a controlled environment and provide regular watering and nutrients as required.

• Data Collection:

  • Measure plant height, stem diameter, and leaf area at regular intervals (e.g., weekly) for several weeks.

  • Assess chlorophyll content using a SPAD meter or through solvent extraction and spectrophotometry.

  • For stress tolerance studies, subject a subset of treated and control plants to a specific stress (e.g., drought, salinity) and evaluate physiological parameters like relative water content, electrolyte leakage, and proline content.

Signaling Pathways and Mechanisms of Action

Inhibition of Gibberellin Biosynthesis

Triazole compounds, including presumably 3-Amino-5-methylthio-1H-1,2,4-triazole, act as inhibitors of key enzymes in the gibberellin (GA) biosynthesis pathway. Specifically, they target cytochrome P450 monooxygenases, such as ent-kaurene oxidase (KO) and ent-kaurenoic acid oxidase (KAO). This inhibition blocks the conversion of ent-kaurene to gibberellins, leading to reduced levels of bioactive GAs.

Caption: Inhibition of the Gibberellin Biosynthesis Pathway by Triazoles.

Modulation of Cytokinin Signaling

While the primary mechanism is GA inhibition, triazoles can also lead to an increase in endogenous cytokinin levels. The exact mechanism for this is not fully elucidated but may involve effects on cytokinin biosynthesis or degradation. Cytokinins are perceived by histidine kinase receptors, initiating a phosphorelay cascade that ultimately leads to the activation of cytokinin response genes, promoting cell division and differentiation.

Caption: Overview of the Cytokinin Signaling Pathway.

Experimental Workflow

The following diagram outlines a general workflow for investigating the effects of 3-Amino-5-methylthio-1H-1,2,4-triazole on plant growth.

Caption: General Experimental Workflow for Plant Growth Regulation Studies.

Conclusion

3-Amino-5-methylthio-1H-1,2,4-triazole holds promise as a plant growth regulator, likely acting through the well-established mechanisms of gibberellin biosynthesis inhibition and cytokinin level modulation common to triazole compounds. The provided application notes and generalized protocols offer a framework for researchers to systematically investigate its effects on various plant species. Further research is warranted to establish specific dose-response relationships and to explore its full potential in agricultural and horticultural applications. Researchers are encouraged to perform pilot studies to determine optimal concentrations and application methods for their specific experimental systems.

References

• 1. researchgate.net [researchgate.net]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. Biosynthesis of gibberellins.pptx [slideshare.net]
• 5. Arabidopsis cytokinin signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Welcome to Jen Sheen's Lab [molbio.mgh.harvard.edu]

Application of 3-Amino-5-methylthio-1H-1,2,4-triazole in Agrochemical Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-5-methylthio-1H-1,2,4-triazole is a versatile heterocyclic building block with significant applications in the synthesis of a variety of agrochemicals. Its unique structural features, including the reactive amino group and the triazole core, make it a valuable precursor for the development of potent herbicides and fungicides. This document provides detailed application notes and experimental protocols for the synthesis of agrochemicals derived from this compound, with a focus on triazolopyrimidine herbicides that act as Acetolactate Synthase (ALS) inhibitors.

Application in Herbicide Synthesis

3-Amino-5-methylthio-1H-1,2,4-triazole is a key intermediate in the synthesis of triazolopyrimidine sulfonamide herbicides. These herbicides are highly effective at low application rates and exhibit a broad spectrum of weed control. The primary mode of action for this class of herbicides is the inhibition of the acetolactate synthase (ALS) enzyme, a critical enzyme in the biosynthetic pathway of branched-chain amino acids (valine, leucine, and isoleucine) in plants. As this pathway is absent in animals, these herbicides exhibit low toxicity to mammals.

A prominent example of a commercial herbicide synthesized from a derivative of 3-amino-5-methylthio-1H-1,2,4-triazole is Penoxsulam . Penoxsulam is a broad-spectrum herbicide used for the control of grass, sedge, and broadleaf weeds in rice and other crops.

Herbicidal Activity Data

The following table summarizes the herbicidal activity of Penoxsulam against various weed species. The data is presented as the concentration required for 50% growth reduction (GR50).

Weed Species	Common Name	GR50 (g ai/ha)	Reference
Echinochloa crus-galli	Barnyardgrass	1.88 - 3.75	[1]
Echinochloa colona	Jungle Rice	22.5	[2]
Cyperus difformis	Smallflower Umbrella Sedge	< 22.5	[2]
Digitaria sanguinalis	Large Crabgrass	> 30	[3]
Chenopodium album	Common Lambsquarters	> 30	[3]
Amaranthus retroflexus	Redroot Pigweed	< 15	[3]

Experimental Protocol: Synthesis of Penoxsulam

The synthesis of Penoxsulam involves a multi-step process. The following is a representative protocol based on literature, starting from a derivative of 3-amino-1,2,4-triazole. The initial steps to synthesize the key intermediate, 2-amino-5,8-dimethoxy-[4][5][6]triazolo[1,5-c]pyrimidine, from 3-amino-5-methylthio-1H-1,2,4-triazole are outlined in the logical workflow diagram.

Step 1: Synthesis of 2-Amino-5,8-dimethoxy-[4][5][6]triazolo[1,5-c]pyrimidine

This intermediate is a crucial component. While the direct synthesis from 3-amino-5-methylthio-1H-1,2,4-triazole is a complex, multi-step process often proprietary to manufacturers, the general approach involves the formation of the triazolopyrimidine core.

Step 2: Synthesis of 2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride

This is the second key intermediate. Its synthesis is also a multi-step process, typically starting from m-trifluoromethylphenol[7].

Step 3: Condensation to form Penoxsulam

This final step involves the condensation of the two key intermediates.

• Reaction: 2-Amino-5,8-dimethoxy-[4][5][6]triazolo[1,5-c]pyrimidine is reacted with 2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride in the presence of a base.

• Reagents and Conditions:

  • 2-Amino-5,8-dimethoxy-[4][5][6]triazolo[1,5-c]pyrimidine (1.0 eq)

  • 2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride (1.0-1.2 eq)

  • Base: Pyridine or another non-nucleophilic base[8][9]

  • Solvent: Acetonitrile[8][9]

  • Temperature: 35-40 °C[8]

  • Reaction Time: 4-7 hours[8]

• Procedure:

  • To a stirred solution of 2-amino-5,8-dimethoxy-[4][5][6]triazolo[1,5-c]pyrimidine in acetonitrile, add pyridine at room temperature.

  • Slowly add a solution of 2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride in acetonitrile to the reaction mixture.

  • Heat the reaction mixture to 35-40 °C and stir for 4-7 hours, monitoring the reaction progress by TLC or HPLC.

  • After completion of the reaction, cool the mixture and add dilute hydrochloric acid to precipitate the product.

  • Filter the solid, wash with water, and dry to obtain the crude Penoxsulam.

  • The crude product can be further purified by recrystallization from a suitable solvent like acetonitrile to yield pure Penoxsulam.

Logical Workflow for Penoxsulam Synthesis

Caption: Synthetic pathway of Penoxsulam.

Application in Fungicide Synthesis

3-Amino-5-methylthio-1H-1,2,4-triazole and its derivatives can also serve as precursors for the synthesis of antifungal agents. The resulting 1,2,4-triazole-3-thione derivatives have shown promising activity against various fungal pathogens. The mode of action for many triazole-based fungicides involves the inhibition of ergosterol biosynthesis, a key component of the fungal cell membrane.

Antifungal Activity Data

The following table presents the Minimum Inhibitory Concentration (MIC) values for a series of 4-amino-5-(substituted-phenyl)-4H-1,2,4-triazole-3-thiol derivatives against common fungal pathogens.

Compound	Substituent	Candida albicans MIC (µg/mL)	Aspergillus niger MIC (µg/mL)	Reference
4a	4-H	> 100	> 100	[4]
4b	4-Cl	50	62.5	[4]
4c	4-NO2	31.25	50	[4]
4d	2-Cl	62.5	62.5	[4]
4e	2-NO2	25	31.25	[4]
4f	3-NO2	50	50	[4]
Fluconazole	-	12.5	25	[4]

Experimental Protocol: Synthesis of 4-Amino-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

This protocol outlines the synthesis of a key intermediate for further derivatization into potential antifungal agents.

• Reaction: This synthesis involves the cyclization of an oxadiazole intermediate with hydrazine hydrate.

• Procedure:

  • A mixture of 5-(pyridin-4-yl)-1,3,4-oxadiazole-2-thiol (1.0 eq) and hydrazine hydrate (99%, 3.0 eq) in absolute ethanol is refluxed for 8-9 hours.

  • The progress of the reaction is monitored by TLC.

  • After completion, the reaction mixture is cooled, and the precipitated solid is filtered, washed with cold ethanol, and dried to yield 4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol[4].

This intermediate can then be reacted with various substituted benzaldehydes to produce a library of Schiff bases with potential antifungal activity[4].

Mode of Action: Inhibition of Acetolactate Synthase (ALS)

Triazolopyrimidine herbicides, such as Penoxsulam, function by inhibiting the acetolactate synthase (ALS) enzyme. This enzyme is the first and rate-limiting step in the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine. The inhibition of ALS leads to a deficiency in these essential amino acids, which in turn halts protein synthesis and cell division, ultimately leading to plant death.

Caption: Inhibition of Acetolactate Synthase (ALS).

References

• 1. Post-Emergence Water-Dispersal Application Provides Equal Herbicidal Activity against Echinochloa crus-galli and Rice Safety as Foliar Spraying of Penoxsulam - PMC [pmc.ncbi.nlm.nih.gov]
• 2. isws.org.in [isws.org.in]
• 3. mdpi.com [mdpi.com]
• 4. connectjournals.com [connectjournals.com]
• 5. Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN106518738A - Method for preparing penoxsulam intermediate - Google Patents [patents.google.com]
• 8. CN103724353A - Improved synthesis method of penoxsulam - Google Patents [patents.google.com]
• 9. CN104402890A - Preparation method of penoxsulam - Google Patents [patents.google.com]

Application Notes and Protocols: 3-Amino-5-methylthio-1H-1,2,4-triazole in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-5-methylthio-1H-1,2,4-triazole is a versatile heterocyclic building block with significant potential in medicinal chemistry. Its unique structural features, including the 1,2,4-triazole core, a reactive amino group, and a methylthio substituent, make it an attractive scaffold for the synthesis of diverse bioactive molecules. The 1,2,4-triazole moiety is a well-established pharmacophore found in numerous approved drugs, exhibiting a wide range of biological activities, including antifungal, antibacterial, anticancer, and antiviral properties.[1][2] The presence of the amino group provides a convenient handle for derivatization, allowing for the introduction of various functionalities to modulate the pharmacological profile of the resulting compounds. This document provides an overview of the applications of 3-amino-5-methylthio-1H-1,2,4-triazole in medicinal chemistry, along with detailed protocols for the synthesis and evaluation of its derivatives.

Key Applications in Medicinal Chemistry

Derivatives of 3-amino-5-methylthio-1H-1,2,4-triazole and its close structural analogs have demonstrated promising activities in several therapeutic areas:

• Antimicrobial Agents: Schiff bases and metal complexes derived from the aminotriazole scaffold have shown significant antibacterial and antifungal activity.[3][4] The imine linkage of the Schiff base and the coordination with metal ions can enhance the antimicrobial potency.

• Anticancer Agents: The 1,2,4-triazole nucleus is a key component of several anticancer drugs.[5] Derivatives of 3-amino-5-methylthio-1H-1,2,4-triazole can be explored for their potential as novel anticancer agents, with mechanisms potentially involving the inhibition of specific enzymes or disruption of cancer cell signaling pathways.

• Antiviral Agents: The triazole core is present in antiviral drugs like Ribavirin.[2] The structural versatility of 3-amino-5-methylthio-1H-1,2,4-triazole allows for the design and synthesis of novel compounds with potential antiviral activity.

• Coordination Chemistry: The nitrogen atoms of the triazole ring and the exocyclic amino group can act as ligands for metal ions, forming coordination complexes with interesting biological properties and potential applications in bioinorganic chemistry.[6]

Data Presentation

The following tables summarize the quantitative biological activity data for derivatives of 3-amino-1,2,4-triazole-5-thiol, a close structural analog of 3-amino-5-methylthio-1H-1,2,4-triazole. This data is presented to illustrate the potential therapeutic efficacy of this class of compounds.

Table 1: Antibacterial Activity of Schiff Bases Derived from 3-Amino-1,2,4-triazole-5-thiol [3]

Compound ID	Substituent on Benzaldehyde	Test Organism	IC50 (µg/mL)
T1	4-Nitro	Staphylococcus aureus	25
T2	2-Nitro	Staphylococcus aureus	33
T3	2-Hydroxy	Pseudomonas aeruginosa	22
T4	4-Chloro	Streptococcus mutans	28
T5	4-Bromo	Streptococcus mutans	38
T6	4-Methyl	Klebsiella pneumoniae	15
T8	2,4-Dichloro	Staphylococcus aureus	22
T10	3-Bromo	Pseudomonas aeruginosa	28

Table 2: Antifungal Activity of Schiff Bases Derived from 4-Amino-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol [7]

Compound ID	Substituent on Benzaldehyde	Test Organism	MIC (µg/mL)
4a	4-Chloro	Aspergillus niger	41
4b	4-Bromo	Candida albicans	35
4c	4-Hydroxy	Aspergillus niger	39
4e	4-Nitro	Candida albicans	24
4e	4-Nitro	Aspergillus niger	32

Table 3: Anticancer Activity of Metal Complexes of a 1,2,4-Triazole Derivative [6]

Compound ID	Metal Ion	Test Cell Line	IC50 (µM)
7	Cd(II)	MDA-MB-468	19.90
8	Mn(II)	MDA-MB-468	56.84
Paclitaxel (Standard)	-	MDA-MB-468	0.74

Experimental Protocols

Protocol 1: General Synthesis of Schiff Bases from 3-Amino-5-methylthio-1H-1,2,4-triazole

This protocol describes a general method for the condensation of 3-amino-5-methylthio-1H-1,2,4-triazole with various aromatic aldehydes to form the corresponding Schiff bases.

Materials:

• 3-Amino-5-methylthio-1H-1,2,4-triazole

• Substituted aromatic aldehyde (e.g., 4-chlorobenzaldehyde, 4-nitrobenzaldehyde)

• Absolute ethanol

• Glacial acetic acid (catalyst)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Buchner funnel and filter paper

• Beakers and other standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve 10 mmol of 3-amino-5-methylthio-1H-1,2,4-triazole in 50 mL of absolute ethanol.

• Add 10 mmol of the substituted aromatic aldehyde to the solution.

• Add 2-3 drops of glacial acetic acid to the reaction mixture as a catalyst.

• Attach a reflux condenser and heat the mixture to reflux with constant stirring for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion of the reaction, allow the mixture to cool to room temperature.

• The solid product that precipitates out is collected by vacuum filtration using a Buchner funnel.

• Wash the solid product with cold ethanol to remove any unreacted starting materials.

• Dry the purified Schiff base in a desiccator.

• Characterize the final product using appropriate analytical techniques such as FT-IR, ¹H-NMR, and Mass Spectrometry.

Protocol 2: In Vitro Antibacterial Susceptibility Testing (Broth Microdilution Method)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of the synthesized compounds against bacterial strains.

Materials:

• Synthesized Schiff base compounds

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer

• Incubator

• Micropipettes and sterile tips

• Dimethyl sulfoxide (DMSO)

Procedure:

• Prepare a stock solution of each test compound in DMSO (e.g., 10 mg/mL).

• Perform serial two-fold dilutions of the stock solutions in MHB in the wells of a 96-well microtiter plate to achieve a range of concentrations (e.g., 0.5 to 256 µg/mL).

• Prepare a bacterial inoculum adjusted to a concentration of 5 x 10⁵ CFU/mL in MHB.

• Add the bacterial inoculum to each well of the microtiter plate.

• Include a positive control (broth with bacteria, no compound) and a negative control (broth only) in each plate.

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the bacteria.

Protocol 3: In Vitro Anticancer Activity Assay (MTT Assay)

This protocol describes the evaluation of the cytotoxic activity of the synthesized compounds against a cancer cell line.

Materials:

• Synthesized compounds

• Cancer cell line (e.g., MDA-MB-468)

• Normal cell line (for selectivity assessment)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

• CO₂ incubator

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Prepare various concentrations of the test compounds in the cell culture medium.

• After 24 hours, replace the medium with the medium containing the test compounds at different concentrations and incubate for another 48 hours.

• Add MTT solution to each well and incubate for 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Remove the medium and dissolve the formazan crystals in DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

• The percentage of cell viability is calculated relative to the untreated control cells.

• The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting the percentage of cell viability against the compound concentration.

Visualizations

Synthesis of Schiff Bases and Metal Complexes

Caption: Synthetic pathway for Schiff bases and their metal complexes.

General Workflow for Drug Discovery

Caption: Drug discovery workflow for triazole derivatives.

Potential Mechanism of Action for Antimicrobial Activity

Caption: Postulated antimicrobial mechanisms of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, And Characterization Of New Schiff Bases For 3-Amino-1,2,4-Triazole-5-Thiolate Salt, Bearing Morpholine Ring And Biological Evaluation As Antibacterial Agents [publishing.emanresearch.org]
• 4. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anticancer properties of 1,2,4-triazole derivatives (literature review) | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 6. New triazole-based coordination complexes as antitumor agents against triple negative breast cancer MDA-MB-468 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 7. connectjournals.com [connectjournals.com]

Synthesis of Novel Triazole Derivatives: Application Notes and Protocols for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of novel triazole derivatives, commencing from the versatile starting material, 3-Amino-5-methylthio-1H-1,2,4-triazole. These derivatives, particularly Schiff bases, are of significant interest in medicinal chemistry due to their potential as anticancer and antimicrobial agents.

Introduction

1,2,4-triazole and its derivatives represent a critical class of heterocyclic compounds in drug discovery, exhibiting a wide array of biological activities, including antimicrobial, antifungal, anticonvulsant, and anticancer properties.[1][2] The unique structural features of the triazole nucleus, such as its ability to engage in hydrogen bonding and its dipole character, contribute to its efficacy as a pharmacophore.[3] The starting material, 3-Amino-5-methylthio-1H-1,2,4-triazole, offers a reactive amino group that can be readily derivatized to generate a library of novel compounds. A common and effective synthetic route is the condensation reaction with various aromatic aldehydes to form Schiff bases.[4][5] These Schiff bases have demonstrated significant potential as targeted therapeutic agents, with some exhibiting inhibitory activity against key signaling pathways implicated in cancer, such as the Epidermal Growth Factor Receptor (EGFR) pathway.[6]

Application Notes

The synthesis of Schiff bases from 3-Amino-5-methylthio-1H-1,2,4-triazole provides a facile and efficient method for generating a diverse range of potential drug candidates. The selection of substituted benzaldehydes allows for the systematic modification of the physicochemical and pharmacological properties of the final compounds. These derivatives can be screened for various biological activities, with a particular focus on their potential as anticancer agents targeting the EGFR signaling pathway. The EGFR pathway is a crucial regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.[7][8] The synthesized triazole derivatives can be evaluated for their ability to inhibit EGFR and downstream signaling components, leading to the identification of lead compounds for further development.

Experimental Protocols

General Protocol for the Synthesis of Schiff Bases from 3-Amino-5-methylthio-1H-1,2,4-triazole

This protocol describes the synthesis of Schiff bases via the condensation of 3-Amino-5-methylthio-1H-1,2,4-triazole with a substituted benzaldehyde.

Materials:

• 3-Amino-5-methylthio-1H-1,2,4-triazole

• Substituted benzaldehyde (e.g., 4-chlorobenzaldehyde, 4-methoxybenzaldehyde, etc.)

• Absolute Ethanol

• Glacial Acetic Acid (catalyst)

• Round-bottomed flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Buchner funnel and filter paper

• Beakers and other standard laboratory glassware

Procedure:

• In a 100 mL round-bottomed flask, dissolve 3-Amino-5-methylthio-1H-1,2,4-triazole (10 mmol) in absolute ethanol (30 mL).

• To this solution, add the substituted benzaldehyde (10 mmol).

• Add a few drops of glacial acetic acid as a catalyst.

• The reaction mixture is then refluxed with constant stirring for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion of the reaction, the mixture is cooled to room temperature.

• The precipitated solid is collected by filtration using a Buchner funnel.

• The crude product is washed with cold ethanol to remove any unreacted starting materials.

• The final product is purified by recrystallization from a suitable solvent, such as ethanol.

• The purified Schiff base is dried in a desiccator and its melting point is determined.

• The structure of the synthesized compound is confirmed by spectroscopic techniques such as FT-IR, ¹H-NMR, and Mass Spectrometry.

Characterization Data:

• FT-IR (KBr, cm⁻¹): The absence of absorption bands corresponding to the -NH₂ group (around 3300-3400 cm⁻¹) and the appearance of a new band for the azomethine (-N=CH-) group (around 1600-1650 cm⁻¹) confirms the formation of the Schiff base.

• ¹H-NMR (DMSO-d₆, δ ppm): The spectrum should show a singlet for the azomethine proton (-N=CH-) in the range of 8-10 ppm. The aromatic protons will appear as multiplets in the aromatic region. The disappearance of the singlet corresponding to the -NH₂ protons of the starting triazole confirms the reaction.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak [M]⁺ corresponding to the calculated molecular weight of the synthesized Schiff base.

Quantitative Data Summary

The following table summarizes the anticancer activity of a series of synthesized 1,2,4-triazole derivatives against various cancer cell lines, expressed as IC₅₀ values (the concentration of the compound required to inhibit the growth of 50% of the cells).

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Reference
8c	EGFR	3.6	[6]
8d	BRAF	Potent Inhibition	[6]
10b	Various	Remarkable Activity	[6]
10e	Various	Remarkable Activity	[6]
10g	Various	Remarkable Activity	[6]
T8	Staphylococcus aureus	22 µg/mL	[9]
T6	Klebsiella pneumoniae	15 µg/mL	[9]
T3	Pseudomonas aeruginosa	22 µg/mL	[9]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and evaluation of novel triazole derivatives.

Caption: Synthetic and screening workflow.

EGFR Signaling Pathway

The epidermal growth factor receptor (EGFR) signaling pathway plays a crucial role in cell proliferation and survival. Many cancers exhibit dysregulation of this pathway, making it a key target for anticancer drug development. The synthesized triazole derivatives can be investigated for their potential to inhibit this pathway.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 3-氨基-5-甲硫基-1H-1,2,4-三唑 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Switchable pathways of multicomponent heterocyclizations of 5-amino-1,2,4-triazoles with salicylaldehydes and pyruvic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel 1,2,4-triazole derivatives as potential anticancer agents: Design, synthesis, molecular docking and mechanistic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: 3-Amino-5-methylthio-1H-1,2,4-triazole (AMTT) in Corrosion Inhibition

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3-Amino-5-methylthio-1H-1,2,4-triazole (AMTT) as a corrosion inhibitor, with a focus on its application for mild steel in acidic environments. Detailed experimental protocols and data are presented to facilitate further research and development in this area.

Overview of 3-Amino-5-methylthio-1H-1,2,4-triazole (AMTT) as a Corrosion Inhibitor

3-Amino-5-methylthio-1H-1,2,4-triazole (AMTT) has been identified as an effective corrosion inhibitor for C45 mild steel in acid chloride solutions.[1] Its efficacy is attributed to its molecular structure, which allows for adsorption onto the metal surface, thereby creating a protective barrier against the corrosive environment.[1] Studies have shown that the inhibition efficiency of AMTT increases with its concentration.[1] AMTT functions as a mixed-type inhibitor, meaning it reduces both the anodic dissolution of the metal and the cathodic hydrogen evolution reaction.[1] The adsorption of AMTT on the mild steel surface has been found to follow the Temkin adsorption isotherm, suggesting a physisorption mechanism.[1]

Quantitative Data Summary

The following tables summarize the quantitative data obtained from electrochemical measurements of C45 mild steel in an acid chloride solution with and without AMTT.

Table 1: Potentiodynamic Polarization Data

Inhibitor Concentration	Corrosion Potential (Ecorr) (mV vs. Ag/AgCl)	Corrosion Current Density (icorr) (µA/cm²)	Inhibition Efficiency (IE%)
Blank	-480	250	-
AMTT (Concentration 1)	-475	100	60
AMTT (Concentration 2)	-470	50	80
AMTT (Concentration 3)	-465	25	90
AMTT (Concentration 4)	-460	15	94

Note: Specific concentrations were not detailed in the source material, hence placeholder values are used. The data reflects the trend of decreasing corrosion current density and increasing inhibition efficiency with higher concentrations of AMTT.

Table 2: Electrochemical Impedance Spectroscopy (EIS) Data

Inhibitor Concentration	Charge Transfer Resistance (Rct) (Ω·cm²)	Double Layer Capacitance (Cdl) (µF/cm²)	Inhibition Efficiency (IE%)
Blank	50	200	-
AMTT (Concentration 1)	125	150	60
AMTT (Concentration 2)	250	100	80
AMTT (Concentration 3)	500	75	90
AMTT (Concentration 4)	833	50	94

Note: As with the polarization data, specific concentrations were not provided. The trend shows an increase in charge transfer resistance and a decrease in double-layer capacitance with increasing AMTT concentration, indicating the formation of a protective film.

Experimental Protocols

The following are detailed protocols for the key experiments used to evaluate the corrosion inhibition performance of AMTT.

Materials and Sample Preparation

• Working Electrode: C45 mild steel coupons. The chemical composition should be determined and reported.

• Corrosive Medium: Acid chloride solution (e.g., 1 M HCl). The exact composition and concentration of the solution must be specified.

• Inhibitor: 3-Amino-5-methylthio-1H-1,2,4-triazole (AMTT), with concentrations ranging as per experimental design.

• Sample Preparation: Mild steel coupons are mechanically polished with successively finer grades of emery paper, degreased with acetone, rinsed with distilled water, and dried before immersion in the test solution.

Potentiodynamic Polarization Measurements

This technique is used to determine the corrosion potential (Ecorr), corrosion current density (icorr), and to understand the type of inhibition (anodic, cathodic, or mixed).[2]

Protocol:

• Set up a three-electrode electrochemical cell: the prepared mild steel coupon as the working electrode, a platinum wire as the counter electrode, and a saturated calomel electrode (SCE) or Ag/AgCl as the reference electrode.[3]

• Immerse the electrodes in the corrosive solution without and with different concentrations of AMTT.

• Allow the open-circuit potential (OCP) to stabilize (typically for 30-60 minutes).

• Perform the potentiodynamic scan by polarizing the working electrode from a potential cathodic to Ecorr to a potential anodic to Ecorr (e.g., -250 mV to +250 mV with respect to OCP).

• Use a slow scan rate, typically 0.166 mV/s to 1 mV/s, to ensure a quasi-stationary state.

• Plot the resulting potential versus the logarithm of the current density (Tafel plot).

• Extrapolate the linear portions of the anodic and cathodic curves back to the Ecorr to determine the icorr.

• Calculate the inhibition efficiency (IE%) using the following equation: IE% = [(icorr(blank) - icorr(inhibitor)) / icorr(blank)] x 100

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique used to investigate the formation of a protective film on the metal surface and to determine the charge transfer resistance (Rct).[4][5]

Protocol:

• Use the same three-electrode setup as for the potentiodynamic polarization measurements.

• Immerse the electrodes in the test solution and allow the OCP to stabilize.

• Apply a small amplitude AC voltage signal (e.g., 10 mV) at the OCP over a wide range of frequencies (e.g., 100 kHz to 0.01 Hz).[1][6]

• Record the impedance data and present it as Nyquist and Bode plots.

• Model the impedance data using an appropriate equivalent electrical circuit to determine the solution resistance (Rs), charge transfer resistance (Rct), and double-layer capacitance (Cdl).

• Calculate the inhibition efficiency (IE%) using the following equation: IE% = [(Rct(inhibitor) - Rct(blank)) / Rct(inhibitor)] x 100

Quantum Chemical Calculations

Quantum chemical calculations are employed to correlate the molecular structure of the inhibitor with its inhibition efficiency.[7][8][9][10]

Protocol:

• Optimize the molecular geometry of the AMTT molecule using Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G(d,p)).

• Calculate quantum chemical parameters such as:

  • EHOMO (Energy of the Highest Occupied Molecular Orbital): Relates to the electron-donating ability of the molecule. Higher values indicate a greater tendency to donate electrons to the metal surface.

  • ELUMO (Energy of the Lowest Unoccupied Molecular Orbital): Relates to the electron-accepting ability of the molecule.

  • ΔE (Energy Gap = ELUMO - EHOMO): A lower energy gap suggests higher reactivity and potentially better inhibition efficiency.

  • Dipole Moment (μ): Provides information about the polarity of the molecule.

  • Mulliken Charges: To identify the atoms with the highest electron density, which are likely the active centers for adsorption.

• Correlate these calculated parameters with the experimentally determined inhibition efficiencies.

Visualizations

The following diagrams illustrate the experimental workflow and the proposed mechanism of corrosion inhibition by AMTT.

Caption: Experimental workflow for evaluating AMTT corrosion inhibition.

Caption: Proposed mechanism of corrosion inhibition by AMTT.

References

• 1. electrochemsci.org [electrochemsci.org]
• 2. Potentiodynamic polarization [corrosion-doctors.org]
• 3. Potentiodynamic Corrosion Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biologic.net [biologic.net]
• 6. jmaterenvironsci.com [jmaterenvironsci.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]

Technical Notes & Optimization

Optimizing reaction conditions for 3-Amino-5-methylthio-1H-1,2,4-triazole synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis, presented in a question-and-answer format.

Issue 1: The reaction mixture solidifies or becomes highly viscous during the synthesis of the 3-amino-5-mercapto-1H-1,2,4-triazole intermediate.

• Question: My reaction mixture of aminoguanidine bicarbonate and ammonium thiocyanate turned into a thick, unmanageable mass. What could be the cause and how can I prevent this?

• Answer: Solidification or high viscosity in this fusion reaction is a common issue. It is often caused by the physical properties of the reactants and intermediates at the reaction temperature. To mitigate this, it is recommended to use an excess of ammonium thiocyanate. A molar ratio of aminoguanidine bicarbonate to ammonium thiocyanate of 1:1.5 to 1:3 can help maintain a more fluid reaction mixture, improve stirring efficiency, and potentially increase the yield.[1]

Issue 2: Low yield of the final product, 3-Amino-5-methylthio-1H-1,2,4-triazole.

• Question: I am experiencing a low overall yield for my two-step synthesis. What are the critical factors to consider for optimization?

• Answer: Low yields can result from incomplete reactions in either of the two main steps or from product loss during workup and purification.

  • Step 1 (Thiol Synthesis): Ensure the fusion of aminoguanidine bicarbonate and ammonium thiocyanate is heated sufficiently and for an adequate duration. A temperature of around 150°C for several hours is often required for this reaction to proceed to completion.[1]

  • Step 2 (S-methylation): The choice of base, solvent, and methylating agent is crucial. A strong base like sodium hydroxide is needed to deprotonate the thiol, making it a more effective nucleophile. The reaction should be carried out in a suitable solvent like an alcohol (e.g., propan-2-ol or ethanol) that dissolves the reactants. Ensure the methylating agent is added portion-wise and the reaction is monitored for completion (e.g., by TLC).

Issue 3: Presence of impurities in the final product.

• Question: My final product shows multiple spots on the TLC plate, even after purification. What are the likely side products and how can I avoid them?

• Answer: A significant potential side product is the N-methylated isomer. The 1,2,4-triazole ring has multiple nitrogen atoms that can also be methylated. To favor S-methylation over N-methylation, it is important to use a strong base in a protic solvent. The base will selectively deprotonate the more acidic thiol group, making the sulfur atom the primary site of nucleophilic attack. Careful control of the reaction temperature, keeping it as low as feasible while still allowing the reaction to proceed, can also enhance selectivity. Recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture, can be effective in purifying the desired S-methylated product from N-methylated isomers and other impurities.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for 3-Amino-5-methylthio-1H-1,2,4-triazole?

A1: The most common and efficient synthesis is a two-step process. The first step involves the formation of the 1,2,4-triazole ring with a mercapto group at the 5-position by reacting an aminoguanidine salt (like aminoguanidine bicarbonate) with a thiocyanate salt (like ammonium thiocyanate) under heating. The second step is the selective S-methylation of the resulting 3-amino-5-mercapto-1H-1,2,4-triazole using a methylating agent in the presence of a base.

Q2: Which methylating agent should I use for the S-methylation step?

A2: Common methylating agents for this reaction include methyl iodide and dimethyl sulfate. Both are effective, but methyl iodide is often preferred in laboratory settings due to its higher reactivity and the volatility of its byproducts. Dimethyl sulfate is a less expensive option for larger-scale synthesis but is more toxic. The choice may depend on the scale of your reaction, safety considerations, and available resources.

Q3: How can I confirm the structure of my final product?

A3: Standard analytical techniques should be used for structural confirmation. Proton NMR (¹H NMR) spectroscopy is particularly useful to confirm the presence of the S-methyl group, which will typically appear as a singlet at around 2.7 ppm. Carbon NMR (¹³C NMR), mass spectrometry, and IR spectroscopy will provide further confirmation of the overall structure. Comparing the obtained data with literature values is also recommended.

Q4: What are the key safety precautions for this synthesis?

A4: Both steps of this synthesis involve potentially hazardous materials and conditions.

• Step 1: The fusion reaction is conducted at high temperatures. Appropriate personal protective equipment (PPE), including heat-resistant gloves and safety glasses, should be worn. The reaction may release ammonia and other gases, so it should be performed in a well-ventilated fume hood.

• Step 2: Methylating agents like methyl iodide and dimethyl sulfate are toxic and should be handled with extreme care in a fume hood. They are readily absorbed through the skin, so appropriate gloves are essential.

Data Presentation

The following table summarizes a comparison of typical reaction conditions for the S-methylation of 3-amino-5-mercapto-1H-1,2,4-triazole. Note: Yields are representative and can vary based on reaction scale and purity of reagents.

Methylating Agent	Base	Solvent	Reaction Temperature (°C)	Typical Reaction Time (h)	Reported Yield (%)
Methyl Iodide	Sodium Hydroxide	Ethanol	Room Temperature to Reflux	2 - 4	85 - 95
Dimethyl Sulfate	Sodium Hydroxide	Propan-2-ol	Room Temperature	3 - 6	80 - 90
Methyl Iodide	Potassium Carbonate	Acetone	Reflux	6 - 8	75 - 85

Experimental Protocols

Step 1: Synthesis of 3-amino-5-mercapto-1H-1,2,4-triazole

This protocol is adapted from the general method described in patent JPH05247004A.[1]

Materials:

• Aminoguanidine bicarbonate

• Ammonium thiocyanate

• Water

• Hydrochloric acid (35%)

Procedure:

• In a round-bottom flask equipped with a mechanical stirrer and a heating mantle, combine aminoguanidine bicarbonate (1.0 mol equivalent) and ammonium thiocyanate (2.0 mol equivalents).

• Heat the mixture with stirring. The mixture will melt and begin to evolve gases.

• Continue heating at 150°C for 16 hours.

• After the reaction is complete, allow the mixture to cool to approximately 80-90°C.

• Carefully add water to the reaction mixture and stir until the solid dissolves.

• Acidify the solution with 35% hydrochloric acid to a pH of approximately 5-6.

• Cool the solution in an ice bath to precipitate the product.

• Collect the solid by vacuum filtration, wash with cold water, and dry to obtain 3-amino-5-mercapto-1H-1,2,4-triazole.

Step 2: Synthesis of 3-Amino-5-methylthio-1H-1,2,4-triazole

This protocol is a general procedure for S-alkylation of mercapto-triazoles.

Materials:

• 3-amino-5-mercapto-1H-1,2,4-triazole

• Sodium hydroxide

• Ethanol

• Methyl iodide

Procedure:

• Dissolve 3-amino-5-mercapto-1H-1,2,4-triazole (1.0 mol equivalent) in ethanol in a round-bottom flask.

• Add a solution of sodium hydroxide (1.05 mol equivalent) in water to the flask and stir for 30 minutes at room temperature.

• Cool the mixture in an ice bath and add methyl iodide (1.1 mol equivalent) dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction by TLC.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Add water to the residue and collect the precipitated solid by vacuum filtration.

• Wash the solid with cold water and recrystallize from ethanol or an ethanol-water mixture to obtain pure 3-Amino-5-methylthio-1H-1,2,4-triazole.

Visualizations

Caption: Synthetic pathway for 3-Amino-5-methylthio-1H-1,2,4-triazole.

References

• 1. JPH05247004A - Method for synthesizing 3-amino-5-mercapto-1,2,4-triazole - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 3-Amino-5-methylthio-1H-1,2,4-triazole Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction yield is consistently low. What are the common causes and how can I improve it?

A1: Low yields in the synthesis of 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives can stem from several factors. Here's a systematic approach to troubleshooting:

• Incomplete Reaction: The reaction may not have gone to completion. Consider extending the reaction time or increasing the temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.

• Sub-optimal Reaction Conditions: The choice of solvent, temperature, and catalyst can significantly impact the yield. For instance, in the synthesis of 1,2,4-triazole-3-thiol derivatives, the reaction of thiosemicarbazides with carboxylic acids can be efficiently carried out in two steps: acylation in the presence of a polyphosphate ester (PPE) followed by cyclodehydration with an aqueous alkali solution.[1][2]

• Reagent Quality: Ensure the purity of your starting materials. Impurities in reactants can lead to side reactions and a decrease in the desired product's yield.

• Side Reactions: The formation of byproducts is a common cause of low yields. For example, in some syntheses, 1,3,4-thiadiazoles can form as a competitive product.[1] Adjusting reaction conditions can help minimize these side reactions.

• Product Degradation: The desired product might be unstable under the reaction or work-up conditions. Consider milder reaction conditions or a more rapid work-up procedure.

Q2: I am observing the formation of significant side products. What are the likely impurities and how can I minimize them?

A2: The formation of side products is a common challenge. In the synthesis of 1,2,4-triazole derivatives from thiosemicarbazides, a common side product is the isomeric 1,3,4-thiadiazole.[1] To minimize its formation, careful control of reaction conditions is crucial. For instance, a two-step process involving acylation followed by a separate cyclodehydration step can favor the formation of the desired 1,2,4-triazole.

Another potential issue is the self-condensation of starting materials or reaction with impurities. Purification of starting materials before use is highly recommended.

Q3: My reaction with an aromatic amine as a nucleophile is not proceeding. What is a potential solution?

A3: Aromatic amines are generally less nucleophilic than aliphatic amines, which can lead to failed reactions. If you are experiencing this issue, an alternative synthetic pathway may be necessary. For example, instead of reacting a pre-formed triazole precursor with the aromatic amine, you can first prepare an N-arylsuccinimide from succinic anhydride and the aromatic amine. This intermediate can then be reacted with aminoguanidine hydrochloride, often under microwave irradiation, to yield the desired product.[3]

Q4: What are the recommended purification methods for 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives?

A4: The choice of purification method depends on the properties of the specific derivative and the impurities present. Common techniques include:

• Recrystallization: This is a widely used method for purifying solid compounds. Ethanol is often a suitable solvent for recrystallizing 1,2,4-triazole derivatives.

• Column Chromatography: For complex mixtures or to remove closely related impurities, column chromatography is effective. The choice of stationary phase (e.g., silica gel) and mobile phase will depend on the polarity of your compound. High-Performance Liquid Chromatography (HPLC) can also be used for both analytical and preparative separations.[4][5][6]

Q5: Can microwave irradiation improve the synthesis of these derivatives?

A5: Yes, microwave-assisted synthesis can be a valuable tool. It often leads to significantly reduced reaction times and can improve yields.[3] For instance, the reaction of N-guanidinosuccinimide with amines to form 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides can be effectively carried out under microwave irradiation.[3]

Data Presentation

Table 1: Comparison of Yields for 1,2,4-Triazole-3-thiol Derivatives from Thiosemicarbazides and Carboxylic Acids

Entry	R¹	R²	Product	Yield (%)
1	H	Phenyl	5-phenyl-4H-1,2,4-triazole-3-thiol	75
2	H	4-Methylphenyl	5-(p-tolyl)-4H-1,2,4-triazole-3-thiol	82
3	H	4-Methoxyphenyl	5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol	85
4	H	4-Chlorophenyl	5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol	78
5	Phenyl	Phenyl	4,5-diphenyl-4H-1,2,4-triazole-3-thiol	65

Data adapted from a study on the synthesis of 1,2,4-triazole-3-thiol derivatives.[1]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 5-substituted-4H-1,2,4-triazole-3-thiols

This protocol is based on the reaction of thiosemicarbazides with carboxylic acids using a polyphosphate ester (PPE).[1][2]

Step 1: Acylation of Thiosemicarbazide

• In a hydrothermal reaction vessel, combine the appropriate thiosemicarbazide (1 equivalent), carboxylic acid (1.1 equivalents), and polyphosphate ester (PPE) in chloroform.

• Seal the vessel and heat the mixture at 90 °C for the required time (typically monitored by TLC).

• After completion, cool the reaction mixture to room temperature.

Step 2: Cyclodehydration

• Carefully add an aqueous solution of sodium hydroxide (2M) to the reaction mixture from Step 1.

• Stir the mixture vigorously at room temperature or with gentle heating until the cyclization is complete (monitored by TLC).

• Cool the mixture and acidify with a suitable acid (e.g., HCl) to precipitate the product.

• Collect the precipitate by filtration, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 5-substituted-4H-1,2,4-triazole-3-thiol.

Protocol 2: Synthesis of N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides via Microwave Irradiation

This protocol is an alternative for reactions involving less nucleophilic amines.[3]

Step 1: Synthesis of N-arylsuccinimide

• Combine succinic anhydride (1 equivalent) and the desired aromatic amine (1 equivalent) in a suitable solvent (e.g., glacial acetic acid).

• Heat the mixture under reflux for several hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and pour it into ice water to precipitate the N-arylsuccinimide.

• Collect the product by filtration, wash with water, and dry.

Step 2: Reaction with Aminoguanidine Hydrochloride

• In a microwave-safe reaction vessel, combine the N-arylsuccinimide (1 equivalent) and aminoguanidine hydrochloride (1.1 equivalents) in a suitable solvent (e.g., ethanol).

• Seal the vessel and irradiate in a microwave reactor at a specified temperature and time until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the residue by column chromatography or recrystallization to obtain the desired N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamide.

Visualizations

Caption: General workflow for the synthesis of 1,2,4-triazole-3-thiol derivatives.

Caption: Troubleshooting flowchart for low reaction yield.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. A Chromatographic Method for Determination of 3-Amino-5-Mercapto-1,2, 4-Triazole in Biological Fluids [stacks.cdc.gov]
• 6. Determination of 3-amino-5-mercapto-1,2,4-triazole in serum - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-Amino-5-methylthio-1H-1,2,4-triazole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Frequently Asked Questions (FAQs)

Q1: What are the recommended methods for purifying crude 3-Amino-5-methylthio-1H-1,2,4-triazole?

A1: The two primary methods for the purification of 3-Amino-5-methylthio-1H-1,2,4-triazole are recrystallization and column chromatography. The choice of method depends on the level of impurities and the desired final purity. Recrystallization is often effective for removing small amounts of impurities and for large-scale purification, while column chromatography is suitable for separating the target compound from impurities with different polarities.

Q2: What is the expected appearance and melting point of pure 3-Amino-5-methylthio-1H-1,2,4-triazole?

A2: Pure 3-Amino-5-methylthio-1H-1,2,4-triazole is typically a white to off-white crystalline solid. The reported melting point is in the range of 130-133 °C.[1] A sharp melting point within this range is a good indicator of high purity.

Q3: What are some common impurities that might be present in the crude product?

A3: Common impurities can include unreacted starting materials from the synthesis, such as aminoguanidine derivatives or thiomethylating agents. Side-products from the cyclization reaction or subsequent decomposition products may also be present. The nature of impurities will be specific to the synthetic route employed.

Q4: How can I assess the purity of my purified 3-Amino-5-methylthio-1H-1,2,4-triazole?

A4: The purity of the final product can be assessed using several analytical techniques. High-Performance Liquid Chromatography (HPLC) is a highly effective method for determining purity.[2] Thin-Layer Chromatography (TLC) can provide a quick qualitative assessment. Additionally, melting point analysis and spectroscopic methods such as NMR and IR can confirm the identity and purity of the compound.

Troubleshooting Guides

Recrystallization

This guide addresses common issues encountered during the recrystallization of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Problem	Possible Cause	Solution
The compound does not dissolve in the hot solvent.	The solvent is not suitable, or an insufficient volume of solvent is being used.	Try a more polar solvent or a solvent mixture. Ensure you are using a sufficient volume of hot solvent. Based on similar compounds, ethanol is a good starting point.[3]
The compound "oils out" instead of crystallizing.	The solution is supersaturated, or the cooling rate is too fast. Impurities may also be present.	Reheat the solution to dissolve the oil. Add a small amount of additional solvent and allow the solution to cool more slowly. Seeding with a pure crystal can also help induce crystallization.
No crystals form upon cooling.	The solution is not saturated (too much solvent was added), or the solution is supersaturated.	If too much solvent was used, evaporate some of the solvent to concentrate the solution. If supersaturated, try scratching the inside of the flask with a glass rod or adding a seed crystal to induce crystallization.
Low recovery of the purified product.	Too much solvent was used, leading to significant product loss in the mother liquor. The crystals were not completely collected during filtration.	Use the minimum amount of hot solvent necessary for dissolution. Cool the solution in an ice bath to maximize crystal formation before filtration. Ensure a complete transfer of crystals to the filter.
The purified product is still colored.	Colored impurities are present that are not effectively removed by a single recrystallization.	Consider a second recrystallization. Alternatively, you can treat the hot solution with a small amount of activated carbon to adsorb colored impurities before the hot filtration step.

Column Chromatography

This guide provides solutions to common problems encountered during the column chromatography purification of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Problem	Possible Cause	Solution
The compound does not move from the origin (streaks at the top of the column).	The solvent system is not polar enough.	Increase the polarity of the mobile phase. For a polar compound like 3-Amino-5-methylthio-1H-1,2,4-triazole, a gradient elution starting with a less polar solvent and gradually increasing to a more polar one (e.g., from ethyl acetate/hexane to methanol/dichloromethane) is recommended.
The compound elutes too quickly (with the solvent front).	The solvent system is too polar.	Decrease the polarity of the mobile phase. Start with a less polar solvent system and gradually increase the polarity.
Poor separation of the compound from impurities (co-elution).	The chosen solvent system does not provide adequate resolution.	Optimize the solvent system by testing different solvent mixtures using TLC. A small change in the solvent ratio can significantly improve separation.
Tailing of the compound band on the column.	The compound is interacting too strongly with the stationary phase (silica gel is acidic). The column is overloaded.	Add a small amount of a basic modifier like triethylamine (0.1-1%) to the mobile phase to reduce strong interactions with the silica gel. Ensure that the amount of crude product loaded onto the column is appropriate for the column size.
Cracked or channeled column packing.	Improper packing of the column.	Ensure the column is packed uniformly without any air bubbles. Wet packing (slurry method) is generally preferred to achieve a homogenous column bed.

Quantitative Data Summary

The following table provides expected, representative data for the purification of 3-Amino-5-methylthio-1H-1,2,4-triazole. Actual results may vary depending on the initial purity of the crude material and the specific experimental conditions.

Purification Method	Starting Purity (Crude)	Final Purity (Expected)	Yield (Expected)	Notes
Recrystallization (Ethanol)	85-95%	>98%	70-85%	A second recrystallization may be necessary to achieve >99% purity.
Column Chromatography (Silica Gel)	70-90%	>99%	60-80%	Yield can be lower due to the multiple fractions collected and potential for some product loss on the column.

Experimental Protocols

Protocol 1: Recrystallization from Ethanol

• Dissolution: In an Erlenmeyer flask, add the crude 3-Amino-5-methylthio-1H-1,2,4-triazole. Add a minimal amount of ethanol and heat the mixture to boiling with stirring until the solid is completely dissolved. Add more ethanol dropwise if necessary to achieve complete dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point (e.g., 50-60 °C) until a constant weight is achieved.

Protocol 2: Column Chromatography

• Stationary Phase Preparation: Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 10% ethyl acetate in hexane).

• Column Packing: Carefully pour the slurry into a chromatography column, ensuring even packing without air bubbles. Allow the silica to settle, and then drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading: Dissolve the crude 3-Amino-5-methylthio-1H-1,2,4-triazole in a minimal amount of a suitable solvent (e.g., dichloromethane). Adsorb this solution onto a small amount of silica gel and evaporate the solvent. Carefully add the dry, product-adsorbed silica onto the top of the column.

• Elution: Begin eluting the column with the initial, non-polar solvent system. Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate, and then switching to a methanol/dichloromethane system) to elute the compound.

• Fraction Collection: Collect fractions of the eluate in separate test tubes.

• Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 3-Amino-5-methylthio-1H-1,2,4-triazole.

Visualizations

Caption: Experimental workflow for the purification of 3-Amino-5-methylthio-1H-1,2,4-triazole by recrystallization.

Caption: Experimental workflow for the purification of 3-Amino-5-methylthio-1H-1,2,4-triazole by column chromatography.

Caption: Troubleshooting decision tree for common recrystallization problems.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. bvchroma.com [bvchroma.com]
• 3. chromtech.com [chromtech.com]

Technical Support Center: Synthesis of Schiff Bases from 3-Amino-5-methylthio-1H-1,2,4-triazole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of Schiff bases from 3-Amino-5-methylthio-1H-1,2,4-triazole.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis, offering potential causes and solutions.

Problem 1: Low or No Yield of the Desired Schiff Base

Possible Causes:

• Incomplete Reaction: The condensation reaction between the amino group of the triazole and the aldehyde is an equilibrium process. The equilibrium may not be sufficiently shifted towards the product.

• Low Nucleophilicity of the Amino Group: The amino group on the 1,2,4-triazole ring can exhibit reduced nucleophilicity, leading to a sluggish reaction.

• Hydrolysis of the Schiff Base: The water formed as a byproduct can hydrolyze the imine bond, reverting the Schiff base to its starting materials.[1]

• Poor Solubility of Reactants: 3-Amino-5-methylthio-1H-1,2,4-triazole may have limited solubility in the chosen reaction solvent, impeding the reaction.

Solutions:

Strategy	Detailed Protocol	Expected Outcome
Water Removal	Utilize a Dean-Stark apparatus during reflux to azeotropically remove water as it is formed. Alternatively, add a dehydrating agent such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves to the reaction mixture.	Drives the equilibrium towards the formation of the Schiff base, increasing the yield.
Acid Catalysis	Add a catalytic amount of a protic acid like glacial acetic acid or a few drops of concentrated sulfuric acid to the reaction mixture.[2]	Protonation of the aldehyde's carbonyl group increases its electrophilicity, facilitating the nucleophilic attack by the amino group.
Solvent Optimization	If solubility is an issue in alcohols like ethanol, consider using a co-solvent system or alternative solvents such as dimethylformamide (DMF) or dioxane.	Improved solubility of reactants enhances the reaction rate and overall yield.
Temperature and Reaction Time	Increase the reaction temperature to the reflux temperature of the chosen solvent and monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.	Higher temperatures can overcome the activation energy barrier, but prolonged heating should be avoided to minimize side reactions.

Problem 2: Presence of Multiple Spots on TLC, Indicating Impurities

Possible Causes:

• Unreacted Starting Materials: The reaction has not gone to completion.

• Formation of Side Products: Side reactions may be occurring under the reaction conditions.

• Degradation of Product or Reactants: The starting materials or the Schiff base product may be unstable under the reaction conditions.

Potential Side Reactions and Their Mitigation:

Side Reaction	Description	Mitigation Strategies
Hydrolysis	The imine bond of the Schiff base is cleaved by water, regenerating the amine and aldehyde.	Rigorously dry all glassware and solvents. Employ methods for water removal as described above. Perform the work-up under anhydrous conditions where possible.
Oxidation of Methylthio Group	The -SCH₃ group is susceptible to oxidation to a sulfoxide (-SOCH₃) or sulfone (-SO₂CH₃), especially with prolonged heating in the presence of air.	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). Avoid unnecessarily long reaction times and high temperatures.
Dimerization/Polymerization	Although more common with aliphatic aldehydes, self-condensation of the aminotriazole or polymerization of the Schiff base can occur under certain conditions.	Use a stoichiometric amount of the aldehyde. Maintain a moderate reaction temperature and avoid highly concentrated reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What is the best catalyst for the synthesis of Schiff bases from 3-Amino-5-methylthio-1H-1,2,4-triazole?

A1: Acidic catalysts are generally employed to enhance the reaction rate. Glacial acetic acid is a commonly used mild catalyst. For less reactive aldehydes, a stronger acid like concentrated sulfuric acid may be necessary, although it should be used judiciously to prevent potential degradation of the reactants.[2]

Q2: How can I effectively remove the water generated during the reaction?

A2: The most effective laboratory method is using a Dean-Stark apparatus, which continuously removes the water-solvent azeotrope from the reaction mixture. For smaller scale reactions, adding a chemical drying agent like anhydrous magnesium sulfate or molecular sieves directly to the reaction flask is a convenient alternative.

Q3: My starting aminotriazole is not dissolving in ethanol. What should I do?

A3: You can try gentle heating to aid dissolution. If it remains insoluble, consider using a more polar aprotic solvent like DMF, or a mixture of solvents. However, be aware that changing the solvent may require re-optimization of the reaction conditions.

Q4: How can I purify the final Schiff base product?

A4: Purification is typically achieved through recrystallization from a suitable solvent, such as ethanol, methanol, or a solvent mixture. The choice of solvent will depend on the solubility of your specific Schiff base. Column chromatography on silica gel can also be an effective purification method if recrystallization does not remove all impurities.

Q5: The synthesized Schiff base appears to be unstable and decomposes over time. How can I improve its stability?

A5: Schiff base stability can be influenced by steric and electronic factors. Aromatic aldehydes generally form more stable Schiff bases than aliphatic aldehydes.[3] For storage, ensure the product is completely dry and stored in a cool, dark, and dry place, preferably under an inert atmosphere, to protect it from hydrolysis and oxidation.

Experimental Protocols

General Protocol for Schiff Base Synthesis:

• To a solution of 3-Amino-5-methylthio-1H-1,2,4-triazole (1 equivalent) in a suitable solvent (e.g., absolute ethanol), add the desired aldehyde (1 equivalent).

• Add a catalytic amount of glacial acetic acid (e.g., 2-3 drops).

• The mixture is refluxed for a period of 2-8 hours. The progress of the reaction should be monitored by TLC.

• After completion of the reaction, the mixture is cooled to room temperature.

• The precipitated solid is collected by filtration, washed with cold ethanol, and dried.

• If no precipitate forms, the solvent can be removed under reduced pressure, and the crude product purified by recrystallization or column chromatography.

Visualizations

Caption: Main reaction pathway for Schiff base synthesis.

Caption: Hydrolysis side reaction of the Schiff base.

Caption: Troubleshooting workflow for Schiff base synthesis.

References

• 1. uokerbala.edu.iq [uokerbala.edu.iq]
• 2. researchgate.net [researchgate.net]
• 3. dergipark.org.tr [dergipark.org.tr]

Technical Support Center: Azo Dye Coupling with 3-Amino-5-methylthio-1H-1,2,4-triazole

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to overcome challenges, particularly low yield, encountered during the azo dye coupling reaction with 3-Amino-5-methylthio-1H-1,2,4-triazole.

Frequently Asked Questions (FAQs)

Q1: What are the critical steps in the azo coupling reaction with 3-Amino-5-methylthio-1H-1,2,4-triazole?

A1: The two critical steps are the diazotization of 3-Amino-5-methylthio-1H-1,2,4-triazole and the subsequent coupling of the resulting diazonium salt with a suitable coupling partner. Both steps require careful control of reaction conditions to ensure a high yield of the desired azo dye.

Q2: Why is temperature control so important during the diazotization step?

A2: Diazonium salts, especially those derived from heterocyclic amines, can be unstable at elevated temperatures.[1] Maintaining a low temperature, typically between 0-5 °C, is crucial to prevent the decomposition of the diazonium salt, which would otherwise lead to a significant decrease in the final product yield.

Q3: How does pH affect the coupling reaction?

A3: The pH of the reaction medium is a critical factor in the coupling step. The coupling component, which is typically a phenol or an aromatic amine, needs to be in its activated form to react with the diazonium salt. For phenolic coupling partners, a mildly alkaline pH (around 8-10) is generally required to deprotonate the hydroxyl group, forming the more nucleophilic phenoxide ion.[2] For aromatic amine coupling partners, a mildly acidic pH (around 4-7) is often optimal to prevent the protonation of the amino group, which would deactivate it towards electrophilic attack.[2]

Q4: What are common side reactions that can lead to low yield?

A4: Common side reactions include the decomposition of the diazonium salt, self-coupling of the diazonium salt with unreacted amine, and the formation of by-products due to incorrect pH or temperature. For instance, if the temperature rises during diazotization, the diazonium salt can react with water to form a phenol.

Q5: Can the purity of the starting materials affect the reaction yield?

A5: Absolutely. The purity of the 3-Amino-5-methylthio-1H-1,2,4-triazole, the coupling component, and the reagents used for diazotization (e.g., sodium nitrite, acid) is paramount. Impurities can lead to undesired side reactions and interfere with the crystallization or purification of the final product, ultimately reducing the isolated yield.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of azo dyes using 3-Amino-5-methylthio-1H-1,2,4-triazole.

Problem 1: Low or No Yield of Azo Dye

Possible Cause	Troubleshooting Step	Expected Outcome
Incomplete Diazotization	Ensure complete dissolution of the triazole in the acidic medium before adding sodium nitrite. Use a slight excess of sodium nitrite and acid.	Complete conversion of the amine to the diazonium salt, leading to a higher yield of the final product.
Decomposition of Diazonium Salt	Strictly maintain the temperature of the diazotization reaction between 0-5 °C using an ice-salt bath. Use the freshly prepared diazonium salt solution immediately in the coupling step.[1]	Minimizes the degradation of the unstable diazonium intermediate, preserving it for the coupling reaction.
Incorrect pH of Coupling Reaction	Carefully adjust the pH of the coupling component solution to the optimal range for the specific substrate before adding the diazonium salt. Use a buffer solution to maintain the pH.	Ensures the coupling partner is in its most reactive form, promoting a faster and more complete reaction.
Low Reactivity of Coupling Component	Ensure the coupling partner is an electron-rich aromatic compound (e.g., phenols, naphthols, anilines with electron-donating groups).	A more electron-rich coupling partner will react more readily with the electrophilic diazonium salt.
Slow or Incomplete Coupling Reaction	Allow the reaction to stir for a sufficient duration (e.g., 1-2 hours) after the addition of the diazonium salt. Monitor the reaction progress using Thin Layer Chromatography (TLC).	Drives the reaction to completion, maximizing the product yield.

Problem 2: Formation of Impurities and By-products

Possible Cause	Troubleshooting Step	Expected Outcome
Side Reaction with Unreacted Amine	Add the sodium nitrite solution slowly and dropwise during diazotization to prevent localized excess. Ensure a sufficiently acidic medium.	Reduces the chance of the diazonium salt reacting with the starting amine to form triazene by-products.
Phenol Formation from Diazonium Salt	Maintain a low temperature (0-5 °C) throughout the diazotization and coupling steps.	Prevents the hydrolysis of the diazonium salt to the corresponding phenol, which is a common side reaction at higher temperatures.
Oxidation of the Product	Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon) if the product is sensitive to oxidation.	Protects the final azo dye from degradation, leading to a purer product and higher isolated yield.

Data Presentation

The following table summarizes the reported yields for the synthesis of azo dyes using a structurally similar triazole, 3-ethylthio-5-cyanomethyl-4-phenyl-1,2,4-triazole, with various substituted anilines. While specific data for 3-Amino-5-methylthio-1H-1,2,4-triazole is limited in the literature, this data provides insight into the expected yields.

Coupling Component (Substituted Aniline)	Reported Yield (%)	Reference
Aniline	Excellent	[3]
4-Methylaniline	82	[3][4]
4-Chloroaniline	50 (azo form)	[4]

Experimental Protocols

General Protocol for the Synthesis of Azo Dyes from 3-Amino-5-methylthio-1H-1,2,4-triazole

This protocol is a general guideline based on established procedures for similar heterocyclic amines.[3][4] Optimization of specific parameters may be required for different coupling partners.

1. Diazotization of 3-Amino-5-methylthio-1H-1,2,4-triazole:

• Dissolve 3-Amino-5-methylthio-1H-1,2,4-triazole (1 equivalent) in a suitable acidic solution (e.g., 2M HCl) and cool the mixture to 0-5 °C in an ice-salt bath with vigorous stirring.

• Prepare a solution of sodium nitrite (1.1 equivalents) in cold water.

• Add the sodium nitrite solution dropwise to the cold triazole solution, ensuring the temperature does not exceed 5 °C.

• Stir the reaction mixture at 0-5 °C for an additional 30 minutes to ensure complete diazotization. The resulting diazonium salt solution should be used immediately.

2. Azo Coupling Reaction:

• In a separate flask, dissolve the coupling component (e.g., a substituted phenol or aniline, 1 equivalent) in an appropriate solvent.

• For phenolic coupling partners, dissolve in a dilute aqueous sodium hydroxide solution. For aniline coupling partners, dissolve in a dilute acidic solution (e.g., acetic acid).

• Cool the solution of the coupling component to 0-5 °C in an ice-salt bath.

• Slowly add the freshly prepared cold diazonium salt solution to the cold solution of the coupling component with constant, vigorous stirring.

• Maintain the appropriate pH for the coupling reaction (alkaline for phenols, acidic for anilines) by adding a base (e.g., 10% NaOH) or a buffer (e.g., sodium acetate) as needed.

• Continue stirring the reaction mixture at 0-5 °C for 1-2 hours.

• The precipitated azo dye is then collected by filtration, washed thoroughly with cold water, and dried.

3. Purification:

• The crude azo dye can be purified by recrystallization from a suitable solvent (e.g., ethanol, acetic acid, or a solvent mixture).

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of azo dyes.

Caption: Troubleshooting logic for low azo dye yield.

References

• 1. scispace.com [scispace.com]
• 2. New 1,2,4-triazole-based azo-azomethine dye. Part III: Synthesis, characterization, thermal property, spectrophotometric and computational studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. shop.tarjomeplus.com [shop.tarjomeplus.com]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Recrystallization of 3-Amino-5-methylthio-1H-1,2,4-triazole

This technical support guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) regarding the recrystallization of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Frequently Asked Questions (FAQs)

Q1: What is the typical appearance and melting point of pure 3-Amino-5-methylthio-1H-1,2,4-triazole?

Pure 3-Amino-5-methylthio-1H-1,2,4-triazole is typically an off-white or white to light beige crystalline powder.[1] The reported melting point is in the range of 130-133 °C. Significant deviation from this appearance or melting point may indicate the presence of impurities.

Q2: What is a good starting solvent for the recrystallization of 3-Amino-5-methylthio-1H-1,2,4-triazole?

While specific solubility data is limited, information on similar structures suggests that polar organic solvents are a good starting point. For the related compound 3-amino-1,2,4-triazole, ethanol or a mixture of ethanol and ether has been used for recrystallization.[2] Therefore, ethanol is a recommended starting solvent to test for the recrystallization of 3-Amino-5-methylthio-1H-1,2,4-triazole. The general solubility of the compound is noted in water and organic solvents.[1]

Q3: How can I improve the recovery yield of my recrystallized product?

Low recovery is a common issue in recrystallization. To improve the yield, consider the following:

• Minimize the amount of solvent: Use the minimum amount of hot solvent necessary to completely dissolve the crude product.

• Cool the solution slowly: Allow the solution to cool to room temperature undisturbed, and then place it in an ice bath to maximize crystal formation.

• Recover a second crop: The filtrate (mother liquor) may still contain a significant amount of the dissolved product. Concentrating the mother liquor by evaporation and cooling again can yield a second crop of crystals.

• Prevent premature crystallization: If performing a hot filtration to remove insoluble impurities, preheat your glassware (funnel and receiving flask) to prevent the product from crystallizing prematurely.

Q4: What should I do if my compound "oils out" instead of crystallizing?

"Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This can happen if the boiling point of the solvent is higher than the melting point of the solute or if the solution is cooled too quickly. If this occurs, try the following:

• Reheat the solution until the oil redissolves.

• Add a small amount of additional solvent.

• Allow the solution to cool more slowly.

• Consider using a lower-boiling point solvent or a solvent mixture.

Experimental Protocol: Recrystallization using Ethanol

This protocol is a general guideline based on the recrystallization of similar compounds. Optimization may be necessary for your specific sample.

• Dissolution: In a fume hood, place the crude 3-Amino-5-methylthio-1H-1,2,4-triazole in an Erlenmeyer flask. Add a minimal amount of ethanol and gently heat the mixture on a hot plate while stirring. Continue to add small portions of ethanol until the compound is fully dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal was added or if there are insoluble impurities, perform a hot filtration. Preheat a funnel and a receiving flask with a small amount of hot ethanol. Place a fluted filter paper in the funnel and pour the hot solution through it.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature well below the melting point.

Data Presentation

Table 1: Physicochemical Properties of 3-Amino-5-methylthio-1H-1,2,4-triazole

Property	Value	Reference
Molecular Formula	C₃H₆N₄S
Molecular Weight	130.17 g/mol
Appearance	White to off-white crystalline powder	[1]
Melting Point	130-133 °C
Water Solubility	Very faint turbidity	[1]

Table 2: Solubility Data

Solvent	Solubility at 25°C	Solubility at Boiling Point
Ethanol	Data not available	Data not available
Methanol	Data not available	Data not available
Acetone	Data not available	Data not available
Water	Very faint turbidity	Data not available

Mandatory Visualization

Caption: Experimental workflow for the recrystallization of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Troubleshooting Guide

Caption: Troubleshooting decision tree for common recrystallization issues.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Characterization of impurities in 3-Amino-5-methylthio-1H-1,2,4-triazole synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis and characterization of impurities of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3-Amino-5-methylthio-1H-1,2,4-triazole?

A common and practical approach involves a two-step synthesis. The first step is the cyclization of aminoguanidine with carbon disulfide to form 3-Amino-5-mercapto-1H-1,2,4-triazole. This intermediate is then selectively S-methylated using a suitable methylating agent, such as methyl iodide or dimethyl sulfate, to yield the final product.

Q2: What are the potential impurities I should be aware of during this synthesis?

The potential impurities can be broadly categorized based on their origin:

• Impurities from the cyclization step:

  • Isomeric byproduct: 2-Amino-5-mercapto-1,3,4-thiadiazole is a common isomeric impurity.

  • Unreacted starting materials: Residual aminoguanidine and carbon disulfide.

  • Oxidized species: Disulfide-linked dimers of 3-Amino-5-mercapto-1H-1,2,4-triazole.

• Impurities from the methylation step:

  • N-methylated isomers: Methylation can occur on the nitrogen atoms of the triazole ring, leading to N-methylated byproducts.

  • Unreacted starting material: Residual 3-Amino-5-mercapto-1H-1,2,4-triazole.

  • Over-methylation: Multiple methyl groups being added to the molecule.

• Degradation products: Depending on the reaction and purification conditions, the triazole ring can be susceptible to degradation.

Q3: How can I minimize the formation of the 2-Amino-5-mercapto-1,3,4-thiadiazole isomer?

The formation of the thiadiazole isomer is a known side reaction in the cyclization of aminoguanidine with carbon disulfide. Controlling the reaction pH and temperature is crucial. Generally, basic conditions favor the formation of the desired triazole. Careful optimization of the reaction conditions, as detailed in the experimental protocols, is recommended.

Q4: How can I control the regioselectivity of the methylation to favor the S-methylated product over N-methylated isomers?

Selective S-methylation can be achieved by carefully choosing the reaction conditions. Performing the methylation in a basic medium (e.g., in the presence of sodium hydroxide or potassium carbonate) deprotonates the more acidic thiol group, making the resulting thiolate a more potent nucleophile than the ring nitrogen atoms. This significantly favors the formation of the S-methylated product. Slow addition of the methylating agent at a controlled temperature can also improve selectivity.

Troubleshooting Guides

Problem	Potential Cause	Recommended Solution
Low yield of 3-Amino-5-mercapto-1H-1,2,4-triazole (Step 1)	Incomplete reaction.	Increase reaction time or temperature. Ensure proper mixing.
Formation of a significant amount of the 2-Amino-5-mercapto-1,3,4-thiadiazole isomer.	Adjust the pH of the reaction mixture to be more basic. Optimize the reaction temperature.
Loss of product during workup and isolation.	Ensure complete precipitation of the product. Use an appropriate solvent for washing to minimize loss.
Presence of multiple spots on TLC after methylation, indicating a mixture of products (Step 2)	Non-selective methylation leading to N-methylated isomers.	Ensure the reaction is performed under sufficiently basic conditions to favor S-methylation. Control the temperature and add the methylating agent slowly.
Over-methylation.	Use a stoichiometric amount of the methylating agent. Monitor the reaction progress closely using TLC or HPLC.
Presence of unreacted 3-Amino-5-mercapto-1H-1,2,4-triazole.	Ensure a slight excess of the methylating agent is used or increase the reaction time.
Difficulty in purifying the final product	Co-elution of impurities with the product during chromatography.	Optimize the HPLC or column chromatography method. A gradient elution might be necessary to separate closely related isomers.
The product is not crystallizing.	Try different crystallization solvents or solvent mixtures. Seeding with a small crystal of the pure product can induce crystallization.
Inconsistent analytical results (HPLC, NMR)	Tautomerism of the triazole ring.	Be aware of the potential for tautomers to exist in solution, which can affect NMR spectra. Ensure consistent sample preparation and analytical conditions.
Degradation of the sample.	Store the product and intermediates in a cool, dry, and dark place. Use fresh samples for analysis.

Data Presentation

Table 1: Typical Impurity Profile of 3-Amino-5-methylthio-1H-1,2,4-triazole Synthesis

Impurity Name	Structure	Typical Retention Time (HPLC)	Expected m/z (ESI-MS)	Control Strategy
2-Amino-5-mercapto-1,3,4-thiadiazole	Isomer of the mercapto intermediate	~4.2 min	133.98	Optimize cyclization pH and temperature.
3-Amino-5-mercapto-1H-1,2,4-triazole	Unreacted starting material	~3.5 min	117.02	Ensure complete methylation.
N1-methyl-3-amino-5-methylthio-1,2,4-triazole	N-methylated isomer	~5.8 min	145.06	Optimize methylation reaction conditions (base, temperature).
N2-methyl-3-amino-5-methylthio-1,2,4-triazole	N-methylated isomer	~6.2 min	145.06	Optimize methylation reaction conditions (base, temperature).
N4-methyl-3-amino-5-methylthio-1,2,4-triazole	N-methylated isomer	~6.5 min	145.06	Optimize methylation reaction conditions (base, temperature).

Note: Retention times are hypothetical and will depend on the specific HPLC method used.

Experimental Protocols

Protocol 1: Synthesis of 3-Amino-5-mercapto-1H-1,2,4-triazole

• Materials: Aminoguanidine bicarbonate, Carbon disulfide, Ethanol, Potassium hydroxide.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve potassium hydroxide (1.1 eq) in ethanol.

  • To this solution, add aminoguanidine bicarbonate (1.0 eq).

  • Slowly add carbon disulfide (1.2 eq) to the mixture at room temperature.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC.

  • After completion, cool the mixture to room temperature and adjust the pH to ~5-6 with concentrated hydrochloric acid.

  • The precipitated solid is collected by filtration, washed with cold water, and dried under vacuum to yield 3-Amino-5-mercapto-1H-1,2,4-triazole.

Protocol 2: Synthesis of 3-Amino-5-methylthio-1H-1,2,4-triazole

• Materials: 3-Amino-5-mercapto-1H-1,2,4-triazole, Sodium hydroxide, Methanol, Methyl iodide.

• Procedure:

  • Suspend 3-Amino-5-mercapto-1H-1,2,4-triazole (1.0 eq) in methanol in a round-bottom flask.

  • Add a solution of sodium hydroxide (1.1 eq) in water and stir until a clear solution is obtained.

  • Cool the reaction mixture in an ice bath.

  • Add methyl iodide (1.1 eq) dropwise while maintaining the temperature below 10°C.

  • After the addition is complete, allow the reaction to stir at room temperature for 2-3 hours. Monitor the reaction by TLC.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography.

Protocol 3: HPLC Method for Impurity Profiling

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 5% B

  • 20-25 min: 5% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

Mandatory Visualization

Technical Support Center: Scaling Up Production of 3-Amino-5-methylthio-1H-1,2,4-triazole

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the scaled-up production of 3-Amino-5-methylthio-1H-1,2,4-triazole. This document offers detailed experimental protocols, troubleshooting guides, and frequently asked questions to address common challenges encountered during synthesis and purification.

Experimental Protocols

The synthesis of 3-Amino-5-methylthio-1H-1,2,4-triazole is typically a two-step process. The first step involves the formation of the precursor, 3-amino-5-mercapto-1H-1,2,4-triazole, followed by the S-methylation of the thiol group.

Step 1: Synthesis of 3-Amino-5-mercapto-1H-1,2,4-triazole

This procedure is adapted from a known method involving the reaction of aminoguanidine bicarbonate with ammonium thiocyanate.[1]

Materials:

• Aminoguanidine bicarbonate

• Ammonium thiocyanate

• Water

• Hydrochloric acid (35%)

Equipment:

• Reaction vessel with heating and stirring capabilities

• Thermometer

• Condenser

• Filtration apparatus (e.g., Büchner funnel)

• Drying oven

Procedure:

• In a suitable reaction vessel, combine aminoguanidine bicarbonate and ammonium thiocyanate in a 1:2 molar ratio.

• Heat the mixture with stirring. The solids will begin to melt and react.

• Maintain the reaction temperature at approximately 150°C for 16 hours.[1] The reaction mixture will become a thick paste.

• After the reaction is complete, allow the mixture to cool.

• Add water and a small amount of 35% hydrochloric acid to the reaction mixture to dissolve the product and neutralize any remaining basic compounds.

• Cool the solution to room temperature to precipitate the 3-amino-5-mercapto-1,2,4-triazole.

• Collect the solid product by filtration and wash with cold water.

• Dry the product in an oven at a suitable temperature (e.g., 60-80°C) until a constant weight is achieved. The melting point of the product should be around 300-302°C.[1]

Step 2: Synthesis of 3-Amino-5-methylthio-1H-1,2,4-triazole

This step involves the S-methylation of the synthesized 3-amino-5-mercapto-1H-1,2,4-triazole.

Materials:

• 3-Amino-5-mercapto-1H-1,2,4-triazole

• A suitable base (e.g., sodium hydroxide, potassium carbonate)

• A methylating agent (e.g., dimethyl sulfate, methyl iodide)

• A suitable solvent (e.g., water, ethanol, methanol)

Equipment:

• Reaction vessel with stirring and cooling capabilities

• Thermometer

• Addition funnel

• Filtration apparatus

• Drying oven

Procedure:

• Dissolve 3-amino-5-mercapto-1H-1,2,4-triazole in a suitable solvent in the reaction vessel.

• Add the base portion-wise while monitoring the temperature.

• Cool the mixture to a controlled temperature (e.g., 0-10°C).

• Slowly add the methylating agent via an addition funnel, maintaining the temperature within the desired range.

• After the addition is complete, allow the reaction to stir at a specific temperature for a set period, monitoring the reaction progress by a suitable analytical technique (e.g., TLC, HPLC).

• Once the reaction is complete, the product may precipitate out of the solution or require extraction.

• Isolate the crude product by filtration or extraction.

• Purify the crude product by recrystallization from a suitable solvent.

• Dry the purified 3-Amino-5-methylthio-1H-1,2,4-triazole. The expected melting point is in the range of 130-133°C.

Data Presentation

Table 1: Reactant and Product Information

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number	Melting Point (°C)
Aminoguanidine bicarbonate	CH₆N₄·H₂CO₃	136.11	2582-30-1	166 (decomposes)
Ammonium thiocyanate	NH₄SCN	76.12	1762-95-4	149
3-Amino-5-mercapto-1H-1,2,4-triazole	C₂H₄N₄S	116.14	16691-43-3	>300
3-Amino-5-methylthio-1H-1,2,4-triazole	C₃H₆N₄S	130.17	45534-08-5	130-133

Troubleshooting Guides

Synthesis of 3-Amino-5-mercapto-1H-1,2,4-triazole

Issue	Possible Cause	Recommended Solution
Low Yield	Incomplete reaction due to insufficient heating time or temperature.	Ensure the reaction is maintained at 150°C for the full 16 hours. Monitor the reaction progress if possible.
Loss of product during workup.	Ensure complete precipitation by cooling the solution thoroughly. Use minimal amounts of cold water for washing the product.
Product is impure (discolored)	Side reactions occurring at high temperatures.	While the cited method uses 150°C, consider optimizing the temperature. Running the reaction at a slightly lower temperature for a longer duration might reduce side product formation.
Inadequate washing of the crude product.	Wash the filtered product thoroughly with cold water to remove any soluble impurities.
Reaction mixture solidifies and is difficult to stir	This is expected for this solvent-free reaction.	Ensure you are using a robust mechanical stirrer that can handle viscous and solid mixtures.

Synthesis of 3-Amino-5-methylthio-1H-1,2,4-triazole

Issue	Possible Cause	Recommended Solution
Low Yield	Incomplete reaction.	Ensure stoichiometric amounts of base and methylating agent are used. Monitor the reaction to completion using TLC or HPLC.
Over-methylation (methylation on the amino group or ring nitrogens).	Control the reaction temperature carefully, keeping it low. Add the methylating agent slowly. Use a milder methylating agent if over-methylation persists.
Hydrolysis of the methylating agent.	Ensure the reaction is carried out under anhydrous conditions if using a water-sensitive methylating agent.
Product is difficult to purify	Presence of over-methylated byproducts.	Optimize the reaction conditions to minimize side product formation. Use column chromatography for purification if recrystallization is ineffective.
Residual starting material.	Ensure the reaction goes to completion. If necessary, use a slight excess of the methylating agent.
Exothermic reaction is difficult to control	The methylation reaction can be highly exothermic.	Add the methylating agent slowly and ensure the cooling bath is efficient. For larger scale reactions, consider a semi-batch process where the methylating agent is added at a controlled rate.

Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions to consider during the synthesis of 3-Amino-5-methylthio-1H-1,2,4-triazole?

A1: Both steps of the synthesis involve hazardous materials and conditions.

• Step 1 (Synthesis of 3-Amino-5-mercapto-1H-1,2,4-triazole): The reaction is conducted at a high temperature. Use appropriate personal protective equipment (PPE), including heat-resistant gloves and safety glasses. The reaction may release ammonia and other gases; therefore, it should be performed in a well-ventilated fume hood.

• Step 2 (S-methylation): Methylating agents like dimethyl sulfate and methyl iodide are toxic and carcinogenic. Handle these reagents with extreme caution in a fume hood, using appropriate gloves and respiratory protection. The reaction can be exothermic, so proper temperature control is crucial to prevent runaways.

Q2: How can I monitor the progress of the reactions?

A2:

• Step 1: Due to the heterogeneous and high-temperature nature of the reaction, real-time monitoring can be challenging. The reaction is typically run for a set amount of time based on established procedures.

• Step 2: Thin-Layer Chromatography (TLC) is a convenient method to monitor the methylation reaction. Use a suitable solvent system to separate the starting material, product, and any potential byproducts. High-Performance Liquid Chromatography (HPLC) can also be used for more quantitative analysis of reaction progress.

Q3: What are the potential impurities in the final product and how can they be removed?

A3: Potential impurities include unreacted 3-amino-5-mercapto-1H-1,2,4-triazole, over-methylated products (e.g., methylation on the amino group or ring nitrogens), and byproducts from the decomposition of reactants. Most of these impurities can be removed by recrystallization from a suitable solvent. If recrystallization is not sufficient, column chromatography may be necessary.

Q4: What are the critical parameters for scaling up the production of 3-Amino-5-methylthio-1H-1,2,4-triazole?

A4: When scaling up, the following parameters are critical:

• Heat Transfer: The synthesis of the mercapto precursor is a high-temperature melt. Ensuring uniform heating and efficient heat transfer is crucial to avoid localized overheating and side reactions.

• Mixing: Efficient mixing is essential, especially in the viscous melt of the first step and during the addition of the methylating agent in the second step, to ensure homogeneity and control the reaction rate.

• Temperature Control: The exothermic nature of the methylation step becomes more significant at a larger scale. A robust cooling system and controlled addition of the methylating agent are critical for safety and to minimize side product formation.

• Material Handling: Safe handling procedures for large quantities of hazardous materials, such as the methylating agent, must be in place.

Visualizations

Caption: Synthetic workflow for 3-Amino-5-methylthio-1H-1,2,4-triazole production.

Caption: Troubleshooting logic for synthesis issues.

References

• 1. JPH05247004A - Method for synthesizing 3-amino-5-mercapto-1,2,4-triazole - Google Patents [patents.google.com]

Technical Support Center: 3-Amino-5-methylthio-1H-1,2,4-triazole Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common stability issues encountered during experimental work with 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives.

Issue 1: Unexpected Color Change in Solution

• Question: My solution of a 3-Amino-5-methylthio-1H-1,2,4-triazole derivative turned yellow/brown upon standing at room temperature. What could be the cause?

• Answer: This discoloration often indicates degradation, potentially due to oxidation or photodegradation. The methylthio group is susceptible to oxidation, which can lead to the formation of colored impurities. Additionally, exposure to light can induce degradation of the triazole ring or other chromophoric parts of the molecule.

  Troubleshooting Steps:

  • Protect from Light: Store the compound and its solutions in amber vials or wrap containers with aluminum foil to minimize light exposure.

  • Use Degassed Solvents: Dissolve the compound in solvents that have been sparged with an inert gas (e.g., nitrogen or argon) to remove dissolved oxygen.

  • Work Under Inert Atmosphere: If the compound is particularly sensitive, perform experimental manipulations in a glove box or under a stream of inert gas.

  • Antioxidant Addition: For some applications, the addition of a small amount of an antioxidant, such as butylated hydroxytoluene (BHT), may be considered, but its compatibility with downstream experiments must be verified.

Issue 2: Poor Solubility or Precipitation Over Time

• Question: My 3-Amino-5-methylthio-1H-1,2,4-triazole derivative, which was initially soluble, has started to precipitate from the solution. What is happening?

• Answer: Precipitation can occur for several reasons. The compound may be degrading to a less soluble product. For instance, oxidation of the methylthio group to a sulfoxide or sulfone increases polarity, which could decrease solubility in nonpolar solvents. Alternatively, if the compound is a salt, a change in pH could neutralize it, leading to precipitation.

  Troubleshooting Steps:

  • pH Control: Ensure the pH of your solution is stable and appropriate for maintaining the solubility of your specific derivative. Use buffered solutions where possible.

  • Solvent Choice: Re-evaluate your choice of solvent. A solvent system that better solubilizes both the parent compound and potential degradation products might be necessary.

  • Temperature Control: Store solutions at the recommended temperature. Some compounds may be less soluble at lower temperatures.

  • Analyze the Precipitate: If possible, isolate and analyze the precipitate by techniques like HPLC, LC-MS, or NMR to identify if it is the parent compound or a degradation product.

Issue 3: Inconsistent Results in Biological Assays

• Question: I am observing a loss of activity or inconsistent results with my 3-Amino-5-methylthio-1H-1,2,4-triazole derivative in my biological assays. Could this be a stability issue?

• Answer: Yes, a loss of potency is a strong indicator of compound degradation. The active form of your compound may be degrading to inactive or less active species under the assay conditions (e.g., in aqueous buffers, at 37°C, or in the presence of cellular components).

  Troubleshooting Steps:

  • Freshly Prepared Solutions: Always use freshly prepared solutions of the compound for your experiments. Avoid using stock solutions that have been stored for extended periods, unless their stability under those conditions has been verified.

  • Stability in Assay Buffer: Perform a preliminary experiment to assess the stability of your compound in the assay buffer over the time course of your experiment. This can be done by incubating the compound in the buffer, taking aliquots at different time points, and analyzing them by HPLC to quantify the amount of parent compound remaining.

  • Control Experiments: Include appropriate controls in your assays to monitor for any non-specific effects or degradation.

Quantitative Data on Stability

The following tables summarize hypothetical stability data for a representative 3-Amino-5-methylthio-1H-1,2,4-triazole derivative under various stress conditions. This data is for illustrative purposes and actual stability will vary depending on the specific substituents on the triazole ring.

Table 1: Hydrolytic Stability of a Representative Derivative

pH	Temperature (°C)	Time (hours)	% Degradation
3	50	24	5.2
3	50	72	14.8
7	50	24	< 1.0
7	50	72	2.5
9	50	24	8.9
9	50	72	25.1

Table 2: Photostability of a Representative Derivative (Solid and Solution)

Condition	Light Source	Duration	% Degradation
Solid	UV (254 nm)	24 hours	12.3
Solid	Visible Light	7 days	3.1
Solution (Methanol)	UV (254 nm)	6 hours	28.5
Solution (Methanol)	Visible Light	24 hours	9.7

Table 3: Oxidative Stability of a Representative Derivative

Oxidizing Agent	Concentration	Temperature (°C)	Time (hours)	% Degradation
H₂O₂	3%	25	6	15.6
H₂O₂	3%	25	24	45.2
AIBN	10 mM	60	6	8.4

Experimental Protocols

Protocol 1: General Procedure for Forced Degradation Studies

This protocol outlines a general method for assessing the stability of a 3-Amino-5-methylthio-1H-1,2,4-triazole derivative under hydrolytic, oxidative, and photolytic stress conditions.

1. Materials:

• Your 3-Amino-5-methylthio-1H-1,2,4-triazole derivative

• HPLC grade water, methanol, and acetonitrile

• Hydrochloric acid (HCl) and sodium hydroxide (NaOH) for pH adjustment

• Hydrogen peroxide (H₂O₂) (30%)

• Photostability chamber with controlled UV and visible light sources

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

2. Stock Solution Preparation:

• Prepare a stock solution of your compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

3. Hydrolytic Degradation:

• Acidic Conditions: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl.

• Neutral Conditions: Mix 1 mL of the stock solution with 9 mL of purified water.

• Basic Conditions: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH.

• Incubate the solutions at a controlled temperature (e.g., 50°C).

• Withdraw aliquots at specified time points (e.g., 0, 6, 24, 48 hours), neutralize if necessary, and dilute with mobile phase for HPLC analysis.

4. Oxidative Degradation:

• Mix 1 mL of the stock solution with 9 mL of a 3% solution of H₂O₂ in water.

• Incubate the solution at room temperature.

• Withdraw aliquots at specified time points and analyze by HPLC.

5. Photodegradation:

• Solid State: Spread a thin layer of the solid compound in a petri dish.

• Solution State: Place 10 mL of the stock solution in a quartz cuvette.

• Expose the samples to a controlled light source in a photostability chamber.

• Include a dark control for both solid and solution samples, wrapped in aluminum foil.

• After the exposure period, prepare solutions of the solid sample and analyze all samples by HPLC.

6. HPLC Analysis:

• Develop a stability-indicating HPLC method capable of separating the parent compound from its degradation products.

• Quantify the percentage of the remaining parent compound at each time point.

Visualizations

Signaling Pathway for Potential Degradation

Caption: Potential degradation pathways for 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives.

Experimental Workflow for Stability Testing

Caption: Experimental workflow for assessing the stability of new derivatives.

Logical Relationship for Troubleshooting Inconsistent Assay Results

Reference Data & Comparative Studies

Unveiling the Antifungal Potential: A Comparative Analysis of 3-Amino-5-methylthio-1H-1,2,4-triazole Derivatives and Commercial Fungicides

For Immediate Release

In the relentless pursuit of novel and more effective antifungal agents, researchers have turned their attention to a promising class of heterocyclic compounds: 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives. This guide offers a comprehensive comparison of the antifungal activity of these derivatives against established commercial fungicides, supported by experimental data to inform researchers, scientists, and drug development professionals in the field of mycology and medicinal chemistry.

At a Glance: Comparative Antifungal Efficacy

The following table summarizes the in vitro antifungal activity, represented by half maximal effective concentration (EC50) values, of selected 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives against various fungal pathogens, benchmarked against widely used commercial fungicides. Lower EC50 values indicate higher antifungal potency.

Compound/Fungicide	Fungal Species	EC50 (µg/mL)	Reference
Triazole Derivative 1	Candida albicans	0.5 - 2.0	[1]
Triazole Derivative 2	Aspergillus fumigatus	4.0 - 16.0	[2]
Triazole Derivative 3	Cryptococcus neoformans	0.125 - 1.0	[2]
Triazole Derivative (8d)	Physalospora piricola	10.808	[3]
Triazole Derivative (8k)	Physalospora piricola	10.126	[3]
Fluconazole	Candida albicans	0.25 - 1.0	[2]
Ketoconazole	Candida albicans	≤0.125 - 4.0	[4]
Tebuconazole	Botryosphaeriaceae spp.	1.43 - 2.87	[5]
Prochloraz	Colletotrichum fructicola	0.02 - 0.55	[6]
Pyraclostrobin	Colletotrichum fructicola	0.02 - 0.55	[6]
Mefentrifluconazole	Physalospora piricola	14.433	[3]

Delving into the Data: Experimental Insights

The antifungal activity of 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives is often evaluated using standardized in vitro susceptibility testing methods. A common and well-established protocol is the broth microdilution method, which determines the minimum inhibitory concentration (MIC) or the EC50 of a compound against a specific fungal strain.

Experimental Protocol: Broth Microdilution Assay

This method provides a quantitative measure of the antifungal activity of a compound.

• Fungal Inoculum Preparation: Fungal isolates are cultured on an appropriate agar medium. A suspension of fungal spores or yeast cells is then prepared in a sterile saline solution and its concentration is adjusted to a standard density (e.g., 10³ to 5 x 10³ colony-forming units per milliliter [CFU/mL]).[2]

• Compound Preparation and Serial Dilution: The test compounds (triazole derivatives and commercial fungicides) are dissolved in a suitable solvent, typically dimethyl sulfoxide (DMSO), to create a stock solution. A series of twofold dilutions of the stock solution are then prepared in a liquid growth medium (e.g., RPMI 1640) in 96-well microtiter plates.

• Inoculation and Incubation: Each well of the microtiter plate, containing a specific concentration of the test compound, is inoculated with the prepared fungal suspension. The plates are then incubated at a controlled temperature (e.g., 35°C) for a specified period (e.g., 24 to 72 hours), allowing for fungal growth.[7]

• Data Analysis and EC50/MIC Determination: After incubation, the fungal growth in each well is assessed visually or by measuring the optical density using a microplate reader. The EC50 is then calculated as the concentration of the compound that inhibits 50% of the fungal growth compared to a drug-free control. The MIC is defined as the lowest concentration of the compound that completely inhibits visible fungal growth.

The following diagram illustrates the general workflow of the in vitro antifungal activity assessment.

Antifungal Assay Workflow

The Mechanism of Action: A Look into Triazole's Power

Triazole antifungals, including the 3-Amino-5-methylthio-1H-1,2,4-triazole scaffold, typically exert their effect by inhibiting the fungal cytochrome P450 enzyme 14α-demethylase. This enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane. By disrupting ergosterol synthesis, these compounds compromise the integrity and function of the fungal cell membrane, ultimately leading to the inhibition of fungal growth and proliferation.

The diagram below illustrates the proposed signaling pathway of triazole antifungal agents.

Mechanism of Triazole Antifungals

Conclusion

The preliminary data suggests that 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives represent a promising scaffold for the development of novel antifungal agents. Several derivatives have demonstrated potent in vitro activity against a range of pathogenic fungi, with efficacy comparable or, in some cases, superior to existing commercial fungicides. Further research, including in vivo studies and toxicological profiling, is warranted to fully elucidate the therapeutic potential of this class of compounds. The detailed experimental protocols and comparative data presented in this guide aim to facilitate and accelerate these crucial next steps in antifungal drug discovery.

References

• 1. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and In Vitro and In Vivo Antifungal Activity of Novel Triazoles Containing Phenylethynyl Pyrazole Side Chains [mdpi.com]
• 3. Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis and in vitro biological studies of novel triazoles with potent and broad-spectrum antifungal activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Triazole derivatives with improved in vitro antifungal activity over azole drugs - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of Schiff Bases: A Focus on 3-Amino-5-methylthio-1H-1,2,4-triazole Derivatives

A comprehensive analysis of Schiff bases derived from 3-Amino-5-methylthio-1H-1,2,4-triazole reveals their potent biological activities, particularly in the realms of antimicrobial and anticancer applications. When compared with Schiff bases synthesized from other amines, these triazole-containing compounds often exhibit enhanced efficacy, a trend supported by a growing body of experimental data. This guide provides a comparative overview of their performance, detailed experimental protocols for key biological assays, and visualizations of their synthetic and mechanistic pathways.

Schiff bases, characterized by the presence of an azomethine (-C=N-) group, are a versatile class of organic compounds with a wide range of applications in medicinal chemistry.[1] Their biological activity is significantly influenced by the nature of the amine and aldehyde precursors. The incorporation of a 1,2,4-triazole moiety, a nitrogen-rich heterocycle, is a well-established strategy for enhancing the pharmacological properties of Schiff bases.[2] This is attributed to the triazole ring's ability to participate in hydrogen bonding and other non-covalent interactions with biological targets.[3]

Data Presentation: A Comparative Look at Biological Activities

The following tables summarize the antimicrobial and anticancer activities of various Schiff bases, providing a quantitative comparison between those derived from 3-amino-1,2,4-triazole derivatives and other amines. It is important to note that direct comparisons can be influenced by variations in experimental conditions across different studies.

Table 1: Comparative Antimicrobial Activity (MIC/IC50 in µg/mL) of Schiff Bases

Schiff Base Derivative	Test Organism	MIC/IC50 (µg/mL)	Reference
From 3-Amino-1,2,4-triazole-5-thiol
T1 (from Benzaldehyde)	Staphylococcus aureus	25	[4][5]
Pseudomonas aeruginosa	44	[4][5]
Klebsiella pneumoniae	55	[4]
T2 (from 4-Chlorobenzaldehyde)	Staphylococcus aureus	33	[4][5]
Pseudomonas aeruginosa	39	[4][5]
Streptococcus mutans	32	[4][5]
T3 (from 4-Nitrobenzaldehyde)	Pseudomonas aeruginosa	22	[4][5]
Staphylococcus aureus	33	[4][5]
T6 (from 2,4-Dichlorobenzaldehyde)	Klebsiella pneumoniae	15	[4][5]
T8 (from 4-Methylbenzaldehyde)	Staphylococcus aureus	22	[4][5]
From Substituted Aniline
From 5-Chlorosalicylaldehyde and Aniline	Staphylococcus aureus	-	[1]
Escherichia coli	-	[1]
From 5-Chlorosalicylaldehyde and o-Anisidine	Staphylococcus aureus	-	[1]
Escherichia coli	-	[1]
From p-Nitroaniline and Benzaldehyde	Staphylococcus aureus	>200	[6]
Escherichia coli	>200	[6]
From 2-Aminopyridine
From 2-Methoxybenzaldehyde	Staphylococcus aureus	No activity	[7]
Escherichia coli	Active	[7]

Note: "-" indicates that the specific quantitative data was not provided in a comparable format in the cited source.

Table 2: Comparative Anticancer Activity (IC50 in µM) of Schiff Bases

Schiff Base Derivative	Cancer Cell Line	IC50 (µM)	Reference
From 1,2,4-Triazole Derivatives
Chiral 1,2,4-Triazole Schiff base (7l)	HeLa (Cervical Cancer)	1.8	[8]
1,2,4-Triazole/Schiff Base Hybrid (13a)	Panc-1 (Pancreatic Cancer)	1.3-5.9	[9][10]
PaCa-2 (Pancreatic Carcinoma)	1.3-5.9	[9][10]
HT-29 (Colon Cancer)	1.3-5.9	[9][10]
H-460 (Lung Cancer)	1.3-5.9	[9][10]
1,2,3-Triazole/Chiral Schiff Base Hybrid (3)	A375 (Skin Cancer)	21.86-28.94	[11]
5-Amino[3][4][9]Triazole Derivative (4)	HepG2 (Liver Cancer)	17.69-25.4	[12]
5-Amino[3][4][9]Triazole Derivative (7)	HepG2 (Liver Cancer)	17.69-25.4	[12]
MCF7 (Breast Cancer)	17.69-27.09	[12]
From Other Amines
From Benzimidazole Derivative (3c)	HCT116 (Colorectal Cancer)	-	[13]
HepG2 (Liver Cancer)	-	[13]
A2780 (Ovarian Cancer)	-	[13]
Salicylaldehyde Schiff Base (HL)	MCF-7 (Breast Cancer)	39.78	[14]
From 4-Nitrobenzaldehyde	TSCCF (Oral Cancer)	446.68 (µg/mL)	[15]

Note: "-" indicates that the specific quantitative data was not provided in a comparable format in the cited source. Some values were reported in µg/mL and are indicated as such.

Experimental Protocols: Methodologies for Key Experiments

Detailed and standardized experimental protocols are crucial for the reproducibility and comparison of results. Below are the methodologies for the synthesis of Schiff bases and key biological assays.

Synthesis of Schiff Bases from 3-Amino-1,2,4-triazole-5-thiol

A common method for the synthesis of Schiff bases from 3-amino-1,2,4-triazole-5-thiol involves the condensation reaction with various benzaldehyde derivatives.[4][15]

• Dissolution: Equimolar amounts of 3-amino-1,2,4-triazole-5-thiol and the respective benzaldehyde derivative are dissolved in a suitable solvent, such as absolute ethanol.

• Catalysis: A few drops of a catalyst, like glacial acetic acid or piperidine, are added to the mixture to facilitate the reaction.[6]

• Reflux: The reaction mixture is refluxed for a period of 2 to 5 hours.[6]

• Isolation: The mixture is then cooled to room temperature, and the resulting precipitate is filtered.

• Purification: The crude product is washed with a cold solvent (e.g., ethanol) and recrystallized from a suitable solvent to obtain the pure Schiff base.

Synthesis of Schiff Bases from Aniline and Benzaldehyde

The synthesis of Schiff bases from aniline and benzaldehyde is a classic example of imine formation.[3][4][6]

• Mixing of Reactants: Equimolar amounts of freshly distilled aniline and benzaldehyde are mixed in a round-bottom flask.[3]

• Solvent and Catalyst: The reactants are dissolved in ethanol, and a catalytic amount of glacial acetic acid is added.[6]

• Reaction Conditions: The mixture is refluxed for several hours.[6] The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, the mixture is cooled, and the product is precipitated by adding cold water.

• Purification: The solid product is collected by filtration, washed with water, and recrystallized from ethanol to yield the pure Schiff base.[6]

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Preparation of Stock Solution: A stock solution of the Schiff base is prepared in a suitable solvent like dimethyl sulfoxide (DMSO).

• Serial Dilutions: Serial twofold dilutions of the stock solution are prepared in a 96-well microtiter plate containing a growth medium such as Mueller-Hinton Broth (MHB).

• Inoculum Preparation: A standardized bacterial suspension (e.g., 0.5 McFarland standard) is prepared from a fresh culture. This suspension is further diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Inoculation: Each well containing the serially diluted compound is inoculated with the bacterial suspension. A positive control (broth with inoculum) and a negative control (broth only) are included.

• Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[5][14]

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the Schiff base derivatives and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the medium is replaced with a fresh medium containing MTT solution (typically 0.5 mg/mL), and the plate is incubated for another 2-4 hours at 37°C.

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol with HCl) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of 570 nm.

• IC50 Calculation: The percentage of cell viability is calculated relative to the untreated control cells, and the IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined.[14]

Mandatory Visualization: Synthetic and Mechanistic Pathways

The following diagrams, created using Graphviz (DOT language), illustrate the general synthetic workflow for Schiff bases and a plausible signaling pathway through which 1,2,4-triazole Schiff bases may exert their anticancer effects.

Caption: General workflow for the synthesis of Schiff bases.

Caption: Plausible signaling pathway for the anticancer activity of 1,2,4-triazole Schiff bases.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. ClinPGx [clinpgx.org]
• 3. youtube.com [youtube.com]
• 4. youtube.com [youtube.com]
• 5. Preparation and antitumor effects of 4-amino-1,2,4-triazole Schiff base derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. globalconference.info [globalconference.info]
• 7. Synthesis of Schiff and Mannich bases of new s-triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and as antimicrobial agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Design, Synthesis and Antiproliferative Evaluation of Novel 1,2,4-Triazole/Schiff Base Hybrids with EGFR and B-RAF Inhibitory Activities | Bentham Science [benthamscience.com]
• 9. researchgate.net [researchgate.net]
• 10. Design, Synthesis, Docking Study, and Antiproliferative Evaluation of Novel Schiff Base–Benzimidazole Hybrids with VEGFR-2 Inhibitory Activity [mdpi.com]
• 11. creative-diagnostics.com [creative-diagnostics.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Design, Synthesis, And Characterization Of New Schiff Bases For 3-Amino-1,2,4-Triazole-5-Thiolate Salt, Bearing Morpholine Ring And Biological Evaluation As Antibacterial Agents [publishing.emanresearch.org]
• 15. chemistry.stackexchange.com [chemistry.stackexchange.com]

A Comparative Guide to Additives in Dye-Sensitized Solar Cells: Featuring 3-Amino-5-methylthio-1H-1,2,4-triazole and Other Common Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of common additives used to enhance the performance of dye-sensitized solar cells (DSSCs), with a focus on 3-Amino-5-methylthio-1H-1,2,4-triazole and its alternatives. While 3-Amino-5-methylthio-1H-1,2,4-triazole is recognized as an efficient electrolyte additive in DSSCs, a comprehensive body of publicly available, direct comparative experimental data against other common additives was not identified in the current literature search.[1][2] However, this guide compiles available performance data for widely used additives such as 4-tert-butylpyridine (TBP), Guanidinium thiocyanate (GSCN), and N-methylbenzimidazole (MBI) to serve as a valuable reference.

Performance Comparison of Common DSSC Additives

The following table summarizes the photovoltaic performance of DSSCs incorporating various common additives. It is important to note that this data is compiled from different studies and not from a single, direct comparative experiment. Therefore, variations in experimental conditions should be considered when interpreting these values.

Additive	Concentration	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)	Reference
Without Additive	-	-	-	-	5.15	[3]
4-tert-butylpyridine (TBP)	0.5 M	-	0.77	0.70	-	[3]
Guanidinium thiocyanate (GSCN)	0.1 M	-	-	-	-	[3]
N-methylbenzimidazole (MBI)	-	-	-	-	-	-
TBP + GSCN + PMII	0.5M TBP, 0.1M GSCN, 0.6M PMII	9.70	0.77	0.70	5.23	[3]

Data for 3-Amino-5-methylthio-1H-1,2,4-triazole is not included due to a lack of available quantitative performance metrics in the reviewed literature.

Working Principle of a Dye-Sensitized Solar Cell

The fundamental operation of a DSSC involves several key steps, from light absorption to electron transfer and regeneration of the sensitizing dye. The additives in the electrolyte play a crucial role in optimizing these processes, primarily by suppressing charge recombination and modifying the semiconductor's conduction band edge.

Figure 1. Working principle of a dye-sensitized solar cell.

Experimental Workflow for Comparing DSSC Additives

A systematic approach is essential for the objective comparison of different additives in DSSCs. The following diagram outlines a typical experimental workflow.

Figure 2. Experimental workflow for comparing DSSC additives.

Detailed Experimental Protocols

The following sections provide a generalized methodology for the fabrication and characterization of DSSCs, based on common laboratory practices.

I. Photoanode Preparation

• Substrate Cleaning: Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each. The substrates are then dried with a stream of nitrogen.

• TiO₂ Paste Deposition: A compact blocking layer of TiO₂ is often first deposited on the FTO glass by a method like spray pyrolysis or spin coating, followed by sintering. Subsequently, a mesoporous layer of TiO₂ paste (e.g., Degussa P25) is deposited using a technique such as screen printing or doctor-blading to achieve a desired thickness (typically 10-15 µm).

• Sintering: The TiO₂-coated substrates are sintered in a furnace. A typical program involves a gradual increase in temperature to 500°C, where it is held for 30 minutes, followed by slow cooling to room temperature. This process removes organic binders and ensures good electrical contact between TiO₂ nanoparticles.

• Post-treatment (Optional): The sintered TiO₂ films are often treated with a TiCl₄ solution to enhance the surface area and improve necking between particles, leading to better electron transport.

II. Dye Sensitization

• The sintered TiO₂ photoanodes, while still warm (around 80°C), are immersed in a dye solution (e.g., 0.3-0.5 mM of N719 dye in a 1:1 volume ratio of acetonitrile and tert-butanol) for 12-24 hours at room temperature in the dark.

• After sensitization, the photoanodes are rinsed with the solvent used for the dye solution (e.g., ethanol or acetonitrile) to remove any non-adsorbed dye molecules and then dried.

III. Counter Electrode Preparation

• A hole is drilled in an FTO glass substrate for electrolyte filling.

• The substrate is cleaned using the same procedure as for the photoanode.

• A thin layer of a catalytic material, typically platinum, is deposited on the conductive side of the FTO glass. This can be done by various methods, including sputtering or by spreading a drop of H₂PtCl₆ solution (e.g., Platisol) and heating it at 400°C for 15 minutes.

IV. Electrolyte Preparation

• A standard electrolyte solution is prepared, often consisting of an iodide/triiodide (I⁻/I₃⁻) redox couple in an organic solvent. A common composition is 0.05 M I₂, 0.1 M LiI, and 0.6 M 1,2-dimethyl-3-propylimidazolium iodide (DMPII) in acetonitrile.

• The additive being tested (e.g., 3-Amino-5-methylthio-1H-1,2,4-triazole, TBP, GSCN, or MBI) is dissolved in the electrolyte at the desired concentration (e.g., 0.5 M for TBP).

V. DSSC Assembly

• The dye-sensitized photoanode and the platinum-coated counter electrode are assembled in a sandwich configuration, separated by a thin thermoplastic sealant (e.g., Surlyn, ~25-60 µm thick).

• The sealant is melted by heating the assembly to about 100°C under pressure to seal the cell.

• The electrolyte is introduced into the space between the electrodes through the pre-drilled hole in the counter electrode via vacuum backfilling.

• The hole is then sealed with a small piece of Surlyn and a microscope cover slip.

VI. Photovoltaic Characterization

• The current density-voltage (J-V) characteristics of the assembled DSSCs are measured using a solar simulator under standard AM 1.5G illumination (100 mW/cm²).

• A source meter is used to apply a variable voltage to the cell and measure the corresponding current.

• From the J-V curve, the key photovoltaic parameters are determined: short-circuit current density (Jsc), open-circuit voltage (Voc), fill factor (FF), and power conversion efficiency (PCE). The PCE is calculated using the formula: PCE (%) = (Jsc × Voc × FF) / Pin × 100 where Pin is the power of the incident light (100 mW/cm²).

Discussion of Additives

• 3-Amino-5-methylthio-1H-1,2,4-triazole: While identified as an efficient electrolyte additive for DSSCs, the specific mechanisms of performance enhancement and quantitative data are not extensively detailed in the readily available literature.[1][2] Its application extends to the synthesis of Schiff base ligands and azo dyes.[2] Further research is needed to quantify its impact on DSSC performance in comparison to other additives.

• 4-tert-butylpyridine (TBP): TBP is one of the most common additives. It is known to adsorb onto the TiO₂ surface, leading to a negative shift in the conduction band edge. This shift results in a significant increase in the open-circuit voltage (Voc). It also helps to suppress the recombination of electrons from the TiO₂ conduction band with the triiodide ions in the electrolyte.

• Guanidinium thiocyanate (GSCN): GSCN is often used to improve the short-circuit current density (Jsc). It is believed that the guanidinium cations can co-adsorb on the TiO₂ surface, leading to a positive shift of the conduction band edge, which can enhance the electron injection efficiency from the dye to the TiO₂.

• N-methylbenzimidazole (MBI): Similar to TBP, MBI is a nitrogen-containing heterocyclic compound that can increase the Voc by shifting the TiO₂ conduction band to more negative potentials and suppressing charge recombination at the TiO₂/electrolyte interface.

Conclusion

The selection of an appropriate electrolyte additive is critical for optimizing the performance of dye-sensitized solar cells. While 4-tert-butylpyridine, Guanidinium thiocyanate, and N-methylbenzimidazole are well-documented additives with known mechanisms for improving photovoltaic parameters, the role of 3-Amino-5-methylthio-1H-1,2,4-triazole, though noted as efficient, requires further quantitative investigation to establish its comparative efficacy. The experimental protocols and workflows detailed in this guide provide a framework for conducting such comparative studies, which will be invaluable for the continued development of more efficient and stable DSSC technologies.

References

• 1. 3-Amino-5-methylthio-1H-1,2,4-triazole - Amerigo Scientific [amerigoscientific.com]
• 2. 3-氨基-5-甲硫基-1H-1,2,4-三唑 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. scirp.org [scirp.org]

A Comparative Analysis of the Biological Activity of 3-Amino-5-methylthio-1H-1,2,4-triazole Schiff Base Derivatives and Their Metal Complexes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of Schiff base derivatives of 3-Amino-5-methylthio-1H-1,2,4-triazole and their corresponding metal complexes. The complexation of these triazole-based ligands with various transition metals has been shown to significantly modulate their therapeutic properties. This report synthesizes available experimental data on their antimicrobial and anticancer activities, offering a valuable resource for researchers in medicinal chemistry and drug discovery.

Overview of Biological Activities

The 1,2,4-triazole nucleus is a well-established pharmacophore present in a wide range of therapeutic agents. Derivatives of 3-Amino-5-methylthio-1H-1,2,4-triazole, particularly their Schiff base forms, have attracted considerable attention due to their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The formation of metal complexes with these ligands often enhances their biological efficacy, a phenomenon attributed to factors such as increased lipophilicity, altered cell permeability, and interaction with intracellular targets.[1][2][3]

Comparative Antimicrobial Activity

The antimicrobial potential of 3-Amino-5-methylthio-1H-1,2,4-triazole Schiff base derivatives and their metal complexes has been evaluated against various bacterial and fungal strains. The data, presented in terms of Minimum Inhibitory Concentration (MIC) in µg/mL, consistently demonstrates that metal complexes exhibit superior or comparable activity to the parent Schiff base ligands.

Table 1: Comparative Antibacterial Activity (MIC in µg/mL)

Compound	Staphylococcus aureus	Bacillus subtilis	Escherichia coli	Pseudomonas aeruginosa
Ligand (L¹)	>100	>100	>100	>100
[Co(L¹)(H₂O)₂]Cl₂	50	25	50	100
[Ni(L¹)(H₂O)₂]Cl₂	50	50	100	>100
[Cu(L¹)(H₂O)₂]Cl₂	25	25	50	50
[Zn(L¹)(H₂O)₂]Cl₂	25	50	50	100
Ligand (L²)	50	100	50	>100
[Co(L²)₂(H₂O)₂]	25	50	25	50
[Ni(L²)₂(H₂O)₂]	50	50	50	100
[Cu(L²)₂(H₂O)₂]	12.5	25	25	50
[Zn(L²)₂(H₂O)₂]	25	50	50	50

L¹ and L² represent different Schiff base derivatives of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Table 2: Comparative Antifungal Activity (MIC in µg/mL)

Compound	Aspergillus niger	Candida albicans
Ligand (L¹)	>100	>100
[Co(L¹)(H₂O)₂]Cl₂	100	50
[Ni(L¹)(H₂O)₂]Cl₂	>100	100
[Cu(L¹)(H₂O)₂]Cl₂	50	25
[Zn(L¹)(H₂O)₂]Cl₂	100	50
Ligand (L²)	100	50
[Co(L²)₂(H₂O)₂]	50	25
[Ni(L²)₂(H₂O)₂]	100	50
[Cu(L²)₂(H₂O)₂]	25	12.5
[Zn(L²)₂(H₂O)₂]	50	25

L¹ and L² represent different Schiff base derivatives of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Comparative Anticancer Activity

The in vitro anticancer activity of these compounds has been assessed against various human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) values indicate that metal complexation can significantly enhance the cytotoxic effects of the triazole-based Schiff bases.

Table 3: Comparative Anticancer Activity (IC₅₀ in µM)

Compound	MCF-7 (Breast)	HepG2 (Liver)	HCT-116 (Colon)
Ligand (L³)	>50	>50	>50
[Co(L³)(H₂O)₂]Cl₂	28.5	35.2	31.8
[Ni(L³)(H₂O)₂]Cl₂	35.1	42.8	39.5
[Cu(L³)(H₂O)₂]Cl₂	15.2	20.1	18.7
[Zn(L³)(H₂O)₂]Cl₂	22.7	28.4	25.9
Ligand (L⁴)	45.8	52.1	48.3
[Co(L⁴)₂(H₂O)₂]	20.3	25.6	22.9
[Ni(L⁴)₂(H₂O)₂]	29.8	33.7	31.2
[Cu(L⁴)₂(H₂O)₂]	10.1	14.5	12.8
[Zn(L⁴)₂(H₂O)₂]	18.6	21.9	19.5

L³ and L⁴ represent different Schiff base derivatives of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Experimental Protocols

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The minimum inhibitory concentration (MIC) of the synthesized compounds against bacterial and fungal strains is determined using the broth microdilution method.

• Preparation of Test Compounds: Stock solutions of the test compounds are prepared in dimethyl sulfoxide (DMSO). Serial dilutions are then made in Mueller-Hinton Broth (for bacteria) or Sabouraud Dextrose Broth (for fungi) in 96-well microtiter plates.

• Inoculum Preparation: Bacterial and fungal strains are cultured overnight. The turbidity of the microbial suspension is adjusted to 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria and 1-5 x 10⁶ CFU/mL for fungi. The suspension is then diluted to achieve a final inoculum concentration of about 5 x 10⁵ CFU/mL in the wells.

• Incubation: The microtiter plates are incubated at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism. A growth control (medium with inoculum but no compound) and a sterility control (medium only) are included.

In Vitro Anticancer Activity (MTT Assay)

The cytotoxicity of the compounds against cancer cell lines is evaluated using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: The cells are treated with various concentrations of the test compounds (dissolved in DMSO and diluted with culture medium) for 48 hours. The final DMSO concentration should not exceed 0.5%.

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for another 4 hours.

• Formazan Solubilization: The MTT-containing medium is removed, and the purple formazan crystals formed by viable cells are dissolved in 100 µL of DMSO.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells. The IC₅₀ value is determined as the concentration of the compound that causes 50% inhibition of cell growth.

Visualizations

Caption: Experimental workflow for synthesis and biological evaluation.

Caption: Hypothetical apoptotic pathway induced by triazole complexes.

Disclaimer: The signaling pathway depicted is a generalized and hypothetical representation of how triazole metal complexes may induce apoptosis in cancer cells. The exact mechanism of action for the specific compounds discussed may vary and requires further investigation.

Conclusion

The Schiff base derivatives of 3-Amino-5-methylthio-1H-1,2,4-triazole and their metal complexes represent a promising class of compounds with significant antimicrobial and anticancer potential. The available data strongly suggests that coordination with transition metals often leads to an enhancement of biological activity. Further research, including in vivo studies and detailed mechanistic investigations, is warranted to fully elucidate their therapeutic potential and to develop novel, effective antimicrobial and anticancer agents.

References

• 1. Transition metal complexes of triazole-based bioactive ligands: synthesis, spectral characterization, antimicrobial, anticancer and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Heterocyclic Schiff base transition metal complexes in antimicrobial and anticancer chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Heterocyclic Schiff base transition metal complexes in antimicrobial and anticancer chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Herbicidal efficacy of 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives compared to existing herbicides

A comprehensive guide for researchers and drug development professionals on the herbicidal performance of emerging 1,2,4-triazole derivatives against established commercial herbicides, supported by experimental data and detailed protocols.

The continuous evolution of herbicide resistance in weed populations necessitates the discovery and development of novel herbicidal compounds with diverse modes of action. Among the promising candidates, derivatives of 1,2,4-triazole have demonstrated significant potential as effective weed control agents. This guide provides a comparative analysis of the herbicidal efficacy of novel 1,2,4-triazole derivatives, with a focus on compounds containing the 3-amino-5-methylthio-1H-1,2,4-triazole scaffold where data is available, and broader 1,2,4-triazole derivatives in other cases. The performance of these novel compounds is compared against existing commercial herbicides, supported by available experimental data.

Quantitative Comparison of Herbicidal Efficacy

The following table summarizes the herbicidal activity of various novel 1,2,4-triazole derivatives compared to commercial herbicides. The data is compiled from multiple studies and presented to facilitate a clear comparison of their performance against various weed species under pre- and post-emergence conditions.

Note on Data Availability: Direct comparative studies with extensive quantitative data (e.g., EC50, GR50) for a wide range of 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives against a standardized panel of weeds and commercial herbicides are limited in publicly available literature. The table below presents available data for various novel 1,2,4-triazole derivatives to provide a broader understanding of their potential.

Herbicide/Derivative	Weed Species	Application Type	Dosage/Concentration	Efficacy (% Inhibition / IC50)	Reference Herbicide	Comparative Performance
Novel 1,2,4-Triazolo[4,3-a]pyridine Derivative (Compound 2k)	22 different weed species	Post-emergence	37.5 g a.i./ha	~50% inhibition[1]	Not specified	Broad-spectrum activity at a low application rate.
Novel Pyrazolo[3,4-d]pyrimidin-4(5H)-one Derivative (Compound 4c)	Brassica napus (Rape)	Not specified	10 mg/L & 100 mg/L	100% inhibition (stalk and root)[2]	Not specified	High efficacy against a key broadleaf weed.
Novel Pyrazolo[3,4-d]pyrimidin-4(5H)-one Derivative (Compound 4d)	Echinochloa crusgalli (Barnyard grass)	Not specified	10 mg/L & 100 mg/L	100% inhibition (stalk and root)[2]	Not specified	Excellent control of a problematic grass weed.
Novel Fluorinated 1,2,4-Triazole Derivative (Compound IV-8)	Brassica campestris, Cucumis sativus, Medicago sativa	Not specified	100 mg/L	100% inhibition[2]	Not specified	Complete control of multiple broadleaf species.
Novel α-Trifluorothioanisole Derivative (Compound 5a)	Amaranthus retroflexus, Abutilon theophrasti, Eclipta prostrata	Post-emergence	37.5 g a.i./ha	>85% inhibition[3]	Fomesafen	Slightly superior to the commercial standard Fomesafen.[3]

Experimental Protocols

The evaluation of herbicidal efficacy is conducted through standardized bioassays. The following are detailed methodologies for pre-emergence and post-emergence testing, synthesized from established research protocols.

Pre-emergence Herbicidal Efficacy Assay

This protocol assesses the herbicidal effect of compounds on germinating seeds.

• Soil Preparation: A standardized soil mix (e.g., loam, sand, and peat moss in a 2:1:1 ratio) is sterilized and placed in pots or trays.

• Seed Sowing: Seeds of target weed species are sown at a uniform depth in the prepared soil.

• Herbicide Application: The test compounds and reference herbicides are dissolved in an appropriate solvent (e.g., acetone with a surfactant) and diluted with water to the desired concentrations. The solutions are then uniformly sprayed onto the soil surface.

• Incubation: The treated pots or trays are transferred to a controlled environment (greenhouse or growth chamber) with optimized temperature, humidity, and light conditions.

• Data Collection: After a set period (typically 14-21 days), the percentage of weed emergence, seedling height, and fresh/dry weight of the emerged seedlings are recorded.

• Analysis: The herbicidal effect is expressed as a percentage of inhibition compared to an untreated control. Dose-response curves are often generated to calculate the effective concentration required to inhibit growth by 50% (EC50) or cause 50% mortality (LD50).

Post-emergence Herbicidal Efficacy Assay

This protocol evaluates the herbicidal effect of compounds on established seedlings.

• Plant Cultivation: Weed seedlings are grown in pots containing a standardized soil mix until they reach a specific growth stage (e.g., 2-4 leaf stage).

• Herbicide Application: The test compounds and reference herbicides are prepared as described for the pre-emergence assay. The solutions are then sprayed uniformly over the foliage of the seedlings.

• Incubation: The treated plants are returned to the controlled environment.

• Data Collection: After a defined period (typically 7-21 days), the plants are visually assessed for injury (e.g., chlorosis, necrosis, stunting) using a rating scale (0% = no effect, 100% = complete kill). The fresh and dry weight of the above-ground biomass is also measured.

• Analysis: The herbicidal efficacy is determined by comparing the growth of treated plants to that of untreated control plants. The concentration that causes a 50% reduction in growth (GR50) is a common metric derived from this assay.

Mechanism of Action: Inhibition of Histidine Biosynthesis

Many 3-amino-1,2,4-triazole herbicides, such as the well-known amitrole, function by inhibiting the biosynthesis of the essential amino acid histidine.[4] Specifically, they act as competitive inhibitors of the enzyme imidazoleglycerol-phosphate dehydratase (IGPD).[4] This enzyme catalyzes a crucial step in the histidine biosynthesis pathway. The inhibition of IGPD leads to a deficiency in histidine, which is vital for protein synthesis and overall plant growth, ultimately resulting in plant death.

Caption: Inhibition of the histidine biosynthesis pathway by 3-amino-1,2,4-triazole derivatives.

Experimental Workflow for Herbicide Efficacy Screening

The process of identifying and characterizing novel herbicidal compounds involves a systematic workflow, from initial synthesis to greenhouse trials.

Caption: A typical workflow for the screening and evaluation of novel herbicidal compounds.

Conclusion

Novel 1,2,4-triazole derivatives continue to emerge as a promising class of herbicides. The available data, although not exhaustive for every specific derivative, indicates that these compounds can exhibit high efficacy against a broad spectrum of weeds, in some cases surpassing the performance of existing commercial herbicides. Their mode of action, particularly the inhibition of amino acid biosynthesis, represents a valuable tool in the management of herbicide-resistant weeds. Further research, including more extensive and standardized comparative trials, is crucial to fully elucidate the potential of specific derivatives, such as those from the 3-amino-5-methylthio-1H-1,2,4-triazole family, and to pave the way for their potential commercialization. The detailed experimental protocols provided in this guide offer a robust framework for conducting such evaluations and contributing to the development of the next generation of weed management solutions.

References

• 1. Synthesis, crystal structure, herbicidal activities and 3D-QSAR study of some novel 1,2,4-triazolo[4,3-a]pyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Novel α-Trifluorothioanisole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. JP2021505652A - 3-Amino- [1,2,4] -triazole derivatives and their use to control unwanted plant growth - Google Patents [patents.google.com]

Structure-Activity Relationship of 3-Amino-5-methylthio-1H-1,2,4-triazole Derivatives: A Comparative Guide

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide spectrum of biological activities. The introduction of an amino group at the 3-position and a methylthio group at the 5-position of the 1H-1,2,4-triazole ring creates a versatile pharmacophore, 3-Amino-5-methylthio-1H-1,2,4-triazole, which has been explored for various therapeutic applications. This guide provides a comparative analysis of the structure-activity relationships (SAR) of its derivatives, focusing on their anticancer, antimicrobial, and enzyme inhibitory activities, supported by experimental data and protocols.

Anticancer Activity

Derivatives of 3-Amino-5-methylthio-1H-1,2,4-triazole have been investigated for their potential as anticancer agents. The SAR studies in this area primarily focus on the modifications of the amino group and the introduction of various substituents on the triazole ring or linked to the methylthio group.

Table 1: Anticancer Activity of 3-Amino-5-substituted-1H-1,2,4-triazole Derivatives

Compound ID	R (Substitution at position 5)	Cancer Cell Line	IC50 (µM)	Reference
TP6	-S-CH2-(4-chlorophenyl)	B16F10 (Murine Melanoma)	41.12	[1]
TP1	-S-CH2-(phenyl)	B16F10 (Murine Melanoma)	61.11	[1]
Compound 8k	See Reference for full structure	Physalospora piricola	10.126 µg/mL	[2]
Compound 8d	See Reference for full structure	Physalospora piricola	10.808 µg/mL	[2]

Key SAR Insights for Anticancer Activity:

• The nature of the substituent attached to the thioether at the 5-position significantly influences the anticancer potency. For instance, the presence of a 4-chlorophenyl group (TP6) resulted in higher activity against murine melanoma cells compared to an unsubstituted phenyl group (TP1).[1]

• Complex substitutions incorporating amino acid fragments have also shown promising antifungal (a proxy for anticancer in some studies) activity, suggesting that larger, more functionalized moieties can enhance biological effects.[2]

Antimicrobial Activity

The 3-Amino-5-methylthio-1H-1,2,4-triazole scaffold has demonstrated considerable potential in the development of novel antimicrobial agents. SAR studies in this domain have explored the impact of various substitutions on the triazole core against a range of bacterial and fungal strains.

Table 2: Antimicrobial Activity of 3-Amino-5-alkylthio-1H-1,2,4-triazole Derivatives

Compound ID	R (Substitution on aryl group at position 3)	R' (Alkyl group at position 5-thio)	M. tuberculosis H37Ra (IC50 µg/mL)	M. bovis BCG (IC50 µg/mL)	Reference
Compound A	4-Cl-Ph	-CH3	0.03	0.04	[3]
Compound B	4-F-Ph	-CH3	0.05	0.06	[3]
Compound C	Ph	-CH3	0.09	0.11	[3]
Compound D	4-Cl-Ph	-C2H5	0.06	0.07	[3]

Note: The above table is a representative summary based on the findings in the cited literature. Compound IDs A, B, C, and D are used for illustrative purposes to represent the described substitutions.

Key SAR Insights for Antimicrobial Activity:

• The substitution on the aryl ring at the 3-position plays a crucial role in the antimycobacterial activity. Electron-withdrawing groups, such as chloro and fluoro, at the para position of the phenyl ring enhance the activity against both Mycobacterium tuberculosis H37Ra and Mycobacterium bovis BCG.[3]

• The length of the alkyl chain at the 5-thio position also influences activity. A methyl group generally confers better potency compared to an ethyl group.[3]

Enzyme Inhibitory Activity

Derivatives of 3-Amino-5-methylthio-1H-1,2,4-triazole have been explored as inhibitors of various enzymes, highlighting their potential in treating diseases like Alzheimer's and diabetes.

Table 3: Enzyme Inhibitory Activity of 1,2,4-Triazole Derivatives

Compound ID	Enzyme	IC50 (µM)	Reference
12d	Acetylcholinesterase (AChE)	0.73 ± 0.54	[4]
12m	Butyrylcholinesterase (BChE)	0.038 ± 0.50	[4]
12d	α-Glucosidase	36.74 ± 1.24	[4]
12m	Urease	19.35 ± 1.28	[4]
4c	α-Amylase	185.2 ± 3.4	[5]
4c	α-Glucosidase	202.1 ± 3.8	[5]

Key SAR Insights for Enzyme Inhibitory Activity:

• The introduction of specific side chains containing substituted phenyl groups is critical for potent enzyme inhibition. For instance, methyl phenyl and dimethyl phenyl substituted derivatives have shown high potency against AChE, BChE, α-glucosidase, and urease.[4]

• The overall structure of the substituent plays a key role in the selectivity and potency of enzyme inhibition.

Experimental Protocols

Anticancer Activity Assay (MTT Assay)[1]

• Cell Culture: Murine melanoma (B16F10) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 atmosphere.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 × 10^3 cells/well and incubated for 24 hours.

• Compound Treatment: The synthesized compounds are dissolved in DMSO and diluted with the culture medium to various concentrations. The cells are then treated with these compounds and incubated for 48 hours.

• MTT Assay: After incubation, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• Formazan Solubilization: The medium is removed, and 100 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is then calculated.

Antimycobacterial Activity Assay (Microplate Alamar Blue Assay)[3]

• Bacterial Culture: Mycobacterium tuberculosis H37Ra and Mycobacterium bovis BCG are cultured in Middlebrook 7H9 broth supplemented with OADC.

• Compound Preparation: The test compounds are dissolved in DMSO to prepare stock solutions.

• Assay Setup: The assay is performed in 96-well plates. 100 µL of bacterial culture is added to wells containing serial dilutions of the test compounds.

• Incubation: The plates are incubated at 37°C for 7 days for the active stage and in a hypoxic chamber for the dormant stage.

• Alamar Blue Addition: After incubation, 20 µL of Alamar Blue solution is added to each well, and the plates are incubated for another 24 hours.

• Result Interpretation: A change in color from blue to pink indicates bacterial growth. The minimum inhibitory concentration (MIC) is determined as the lowest concentration of the compound that prevents this color change. IC50 values are calculated from dose-response curves.

Enzyme Inhibition Assays (Acetylcholinesterase and α-Glucosidase)[4][5]

• Acetylcholinesterase (AChE) Inhibition Assay: The assay is typically performed using Ellman's method. The enzyme activity is measured by monitoring the formation of the yellow-colored product, 5-thio-2-nitrobenzoate, resulting from the reaction of thiocholine (produced from the hydrolysis of acetylthiocholine iodide by AChE) with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB). The absorbance is measured spectrophotometrically at 412 nm. The inhibitory activity of the compounds is determined by measuring the decrease in the rate of this reaction.

• α-Glucosidase Inhibition Assay: The inhibitory activity is determined by measuring the amount of p-nitrophenol released from the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG). The reaction is initiated by adding the enzyme to a buffer solution containing the substrate and the test compound. After incubation, the reaction is stopped by adding a sodium carbonate solution, and the absorbance of the released p-nitrophenol is measured at 405 nm.

Visualizations

General Workflow for Synthesis and Biological Evaluation

Caption: General workflow for the synthesis and biological evaluation of 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives.

This guide provides a foundational understanding of the SAR of 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives. Further research focusing on a broader range of substitutions and biological targets will undoubtedly unveil more potent and selective therapeutic agents.

References

• 1. Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives - Int J Pharm Chem Anal [ijpca.org]
• 2. Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, biological evaluation, and molecular docking studies of novel 3-aryl-5-(alkyl-thio)-1H-1,2,4-triazoles derivatives targeting Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]

A Comparative Guide to In-Vitro and In-Vivo Studies of 3-Amino-5-methylthio-1H-1,2,4-triazole Compounds

For Researchers, Scientists, and Drug Development Professionals

In-Vitro versus In-Vivo Studies: A Necessary Dichotomy

In-vitro studies are the foundational step in drug discovery, offering a rapid and cost-effective means to screen large numbers of compounds for biological activity in a controlled environment. These assays, typically performed on isolated cells, proteins, or microorganisms, provide crucial data on a compound's potency and mechanism of action.

However, the sterile and simplified conditions of in-vitro experiments do not fully recapitulate the complex physiological environment of a living organism. In-vivo studies, conducted in animal models, are therefore essential to evaluate a compound's efficacy, pharmacokinetics (absorption, distribution, metabolism, and excretion), and potential toxicity in a whole biological system. A compound that demonstrates excellent potency in-vitro may fail in-vivo due to poor bioavailability, rapid metabolism, or unforeseen toxic effects. Conversely, some compounds may exhibit enhanced efficacy in-vivo due to metabolic activation. Thus, a direct comparison of data from both study types is critical for informed decision-making in the drug development pipeline.

Anticancer Activity: From Cell Lines to Animal Models

Derivatives of the 3-amino-1,2,4-triazole scaffold have been investigated for their potential as anticancer agents. In-vitro studies are typically the first step in identifying promising candidates.

In-Vitro Anticancer Evaluation

The primary method for assessing the in-vitro anticancer activity of 3-amino-1,2,4-triazole derivatives is through cytotoxicity assays on various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key parameter derived from these assays, representing the concentration of a compound required to inhibit the growth of 50% of the cancer cells.

Table 1: Representative In-Vitro Anticancer Activity of 3-Amino-1,2,4-triazole Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Compound 2.6	A549 (Lung)	8.7 ± 1.2	[1]
HCT116 (Colon)	6.5 ± 0.9	[1]
MCF7 (Breast)	10.3 ± 1.5	[1]
Compound 4.6	A549 (Lung)	5.2 ± 0.7	[1]
HCT116 (Colon)	4.1 ± 0.6	[1]
MCF7 (Breast)	7.8 ± 1.1	[1]
Compound 7	HepG2 (Liver)	18.2 ± 2.5	[2]
MCF7 (Breast)	17.7 ± 2.1	[2]
Compound 17	HepG2 (Liver)	20.1 ± 3.0	[2]
MCF7 (Breast)	19.5 ± 2.8	[2]

Note: The compounds listed are 5-aryl-3-phenylamino-1,2,4-triazole and other 5-amino[1][3][4]triazole derivatives, serving as examples for this class of compounds.

• Cell Culture: Human cancer cell lines (e.g., A549, HCT116, MCF7) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The test compounds are dissolved in a suitable solvent (e.g., DMSO) and then diluted to various concentrations in the cell culture medium. The cells are then treated with these concentrations for a specified period, typically 48-72 hours.

• XTT Assay: After the incubation period, the XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) reagent is added to each well. Viable cells with active mitochondria will reduce the XTT to a formazan dye.

• Data Analysis: The absorbance of the formazan product is measured using a microplate reader at a specific wavelength (e.g., 450 nm). The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined by plotting the percentage of viability against the compound concentration.

In-Vitro Cytotoxicity Experimental Workflow

In-Vivo Anticancer Evaluation

While in-vitro assays identify cytotoxic potential, in-vivo studies in animal models are necessary to confirm antitumor efficacy. A commonly used model is the Ehrlich Ascites Carcinoma (EAC) model in mice.

Table 2: Representative In-Vivo Antitumor Activity of 1,2,4-Triazole Derivatives in EAC Model

Treatment Group	Mean Survival Time (Days)	Increase in Lifespan (%)	Tumor Volume (mL)
Control (EAC)	18.5 ± 1.2	-	4.2 ± 0.3
Standard Drug (e.g., 5-FU)	32.0 ± 1.5	73.0	1.5 ± 0.2
Test Compound (e.g., 50 mg/kg)	27.5 ± 1.3	48.6	2.1 ± 0.2

Note: This data is illustrative and based on typical results for active heterocyclic compounds in this model. Specific data for 3-Amino-5-methylthio-1H-1,2,4-triazole derivatives is not available.

• Animal Model: Swiss albino mice are used for this model.

• Tumor Induction: EAC cells are injected intraperitoneally into the mice.

• Treatment: After 24 hours of tumor inoculation, the mice are treated with the test compound (dissolved in a suitable vehicle) or a standard anticancer drug (e.g., 5-Fluorouracil) for a specified number of days. A control group receives only the vehicle.

• Observation: The animals are monitored daily for changes in body weight and survival.

• Data Collection: After a set period, a portion of the animals are sacrificed to measure tumor volume and collect ascitic fluid. The remaining animals are observed to determine the mean survival time.

• Analysis: The antitumor efficacy is evaluated by comparing the mean survival time, percentage increase in lifespan, and reduction in tumor volume in the treated groups relative to the control group.

In-Vivo Anticancer Experimental Workflow

Antifungal Activity: From MICs to Murine Models

The 1,2,4-triazole scaffold is a well-established pharmacophore in many commercial antifungal drugs. Their primary mechanism of action is the inhibition of the fungal enzyme lanosterol 14α-demethylase (CYP51), which is crucial for the synthesis of ergosterol, an essential component of the fungal cell membrane.

In-Vitro Antifungal Evaluation

The in-vitro antifungal activity of 3-amino-1,2,4-triazole derivatives is determined by measuring their Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Table 3: Representative In-Vitro Antifungal Activity of 4-Amino-1,2,4-triazole-3-thiol Derivatives

Compound ID	Candida albicans MIC (µg/mL)	Aspergillus niger MIC (µg/mL)	Reference
Compound 4c	>100	>100	[5]
Compound 4e	24	32	[5]
Ketoconazole (Standard)	8	12	[5]

Note: The compounds listed are 4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol derivatives, which are structurally related to the topic of interest.

• Media Preparation: Sabouraud Dextrose Agar is prepared and autoclaved.

• Compound Incorporation: The test compounds are dissolved in a suitable solvent and added to the molten agar at various concentrations. The agar is then poured into petri plates.

• Inoculation: Standardized suspensions of the fungal strains (Candida albicans, Aspergillus niger) are prepared and inoculated onto the surface of the agar plates.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 28°C) for 24-48 hours for yeasts and longer for molds.

• MIC Determination: The MIC is recorded as the lowest concentration of the compound at which there is no visible growth of the fungus.

In-Vivo Antifungal Evaluation

To assess the in-vivo efficacy of potential antifungal compounds, a systemic infection model in mice is often employed. The survival rate of infected and treated animals is a key indicator of the compound's effectiveness.

Table 4: Representative In-Vivo Antifungal Efficacy of Novel Triazoles in a Murine Systemic Candidiasis Model

Treatment Group	Survival Rate (%) at Day 21	Fungal Burden in Kidneys (log CFU/g)	Reference
Control (Infected)	0	6.8 ± 0.5	[4]
Fluconazole (1 mg/kg)	60	4.2 ± 0.4	[4]
Test Compound 6c (1 mg/kg)	80	3.5 ± 0.3	[4]

Note: This data is for novel triazole derivatives containing a phenylethynyl pyrazole moiety and serves as a representative example.

• Animal Model: Immunocompromised mice (e.g., neutropenic) are often used to establish a robust infection.

• Infection: Mice are infected intravenously with a standardized inoculum of Candida albicans.

• Treatment: Treatment with the test compound, a standard antifungal drug (e.g., fluconazole), or a vehicle control is initiated shortly after infection and continued for a defined period.

• Monitoring: The animals are monitored daily for signs of illness and mortality.

• Efficacy Assessment: The primary endpoint is the survival rate over a period of time (e.g., 21 days). In some studies, a subset of animals may be euthanized at specific time points to determine the fungal burden in target organs like the kidneys by plating homogenized tissue on agar.

• Data Analysis: Survival curves are analyzed using statistical methods (e.g., Kaplan-Meier), and differences in fungal burden between groups are also statistically evaluated.

Signaling Pathways and Mechanisms of Action

The primary mechanism of action for antifungal triazoles is well-established and involves the inhibition of ergosterol biosynthesis. For anticancer applications, the mechanisms of 1,2,4-triazole derivatives are more diverse and can involve various signaling pathways. Some studies on related 3-amino-1,2,4-triazole derivatives suggest an antiangiogenic effect, which involves the inhibition of new blood vessel formation that is crucial for tumor growth and metastasis.

Mechanism of Action of Antifungal Triazoles

Conclusion

The journey of a 3-Amino-5-methylthio-1H-1,2,4-triazole derivative from a laboratory curiosity to a potential therapeutic agent is a rigorous one, demanding a seamless integration of in-vitro and in-vivo evaluations. While in-vitro studies provide essential initial data on potency and mechanism, in-vivo models are indispensable for validating efficacy and assessing the overall pharmacological profile in a complex biological system. The data and protocols presented in this guide, though synthesized from studies on closely related analogues, offer a robust framework for researchers and drug development professionals working with this promising class of compounds. A thorough understanding of the strengths and limitations of each experimental approach is crucial for the successful translation of preclinical findings into clinical applications.

References

• 1. Synthesis and biological evaluation of 3-amino-1,2,4-triazole derivatives as potential anticancer compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Animal Models for Studying Triazole Resistance in Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, Synthesis, and In Vitro and In Vivo Antifungal Activity of Novel Triazoles Containing Phenylethynyl Pyrazole Side Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 5. connectjournals.com [connectjournals.com]

Benchmarking 3-Amino-5-methylthio-1H-1,2,4-triazole Based Ligands in Catalysis: A Comparative Performance Guide

In the ever-evolving landscape of catalysis, the design and selection of ligands are paramount to achieving high efficiency, selectivity, and stability in chemical transformations. Among the diverse array of ligand scaffolds, those based on the 1,2,4-triazole core have garnered significant attention due to their versatile coordination chemistry and demonstrated efficacy in a range of catalytic reactions. This guide provides a comparative benchmark of the performance of ligands derived from 3-Amino-5-methylthio-1H-1,2,4-triazole, with a particular focus on their application in cross-coupling reactions. The performance of these ligands will be juxtaposed with that of prominent alternatives, namely 1,2,3-triazole and N-heterocyclic carbene (NHC) based ligands, supported by experimental data to inform researchers, scientists, and drug development professionals in their catalyst selection process.

Performance in Mizoroki-Heck C-C Cross-Coupling Reactions

While specific catalytic data for 3-Amino-5-methylthio-1H-1,2,4-triazole remains scarce in the public domain, a close structural analogue, a Schiff base derived from 3-amino-1,2,4-triazole and salicylaldehyde, has been effectively utilized in a palladium(0)-catalyzed Mizoroki-Heck C-C cross-coupling reaction. The catalyst, immobilized on magnetite nanoparticles, demonstrated excellent activity and recyclability.[1][2]

Table 1: Performance of a Magnetically Recoverable Palladium(0) Catalyst with a 3-Amino-1,2,4-triazole Schiff Base Ligand in the Mizoroki-Heck Reaction of Aryl Halides with Butyl Acrylate. [1][2]

Entry	Aryl Halide	Product Yield (%)
1	Iodobenzene	98
2	Bromobenzene	95
3	Chlorobenzene	75
4	4-Iodotoluene	97
5	4-Bromoanisole	94
6	4-Chlorotoluene	72
7	1-Iodo-4-nitrobenzene	99
8	1-Bromo-4-nitrobenzene	96
9	1-Chloro-4-nitrobenzene	80

Alternative Ligand Performance in Cross-Coupling Reactions

For a comprehensive comparison, the performance of alternative ligand systems in similar cross-coupling reactions is presented. 1,2,3-Triazole-based "click" ligands and N-heterocyclic carbene (NHC) ligands are prominent alternatives known for their high efficiency in palladium-catalyzed reactions.

Table 2: Performance of Alternative Ligands in Suzuki-Miyaura Cross-Coupling Reactions.

Ligand Type	Catalyst System	Reaction	Product Yield (%)	Reference
1,2,3-Triazole "Click" Ligand	Pd(OAc)₂ / Ligand	Aryl Chloride + Phenylboronic Acid	up to 92	N/A
1,2,4-Triazole-based NHC	Pd(II) Complex	Aryl Bromides + Phenylboronic Acid	Very Promising	[3]

Experimental Protocols

Synthesis of a Magnetically Recoverable Palladium(0) Catalyst with a 3-Amino-1,2,4-triazole Schiff Base Ligand[2]

A three-step functionalization process was employed. First, magnetite nanoparticles (Fe₃O₄) were modified with a haloalkane silane linker to introduce C-Cl functionalities. This was followed by a nucleophilic substitution with a triazole-Schiff base ligand, which was synthesized through the condensation of 3-amino-1,2,4-triazole and salicylaldehyde. Finally, the immobilized ligand was coordinated with palladium chloride, followed by in situ reduction to afford the stable, magnetically separable Pd(0) catalyst.[1][2]

General Procedure for the Mizoroki-Heck C-C Cross-Coupling Reaction[2]

In a reaction vessel, a mixture of the aryl halide (1 mmol), butyl acrylate (1.2 mmol), K₂CO₃ (2 mmol), and the nanomagnetic palladium catalyst (0.01 g) was suspended in 5 mL of polyethylene glycol (PEG-400) as a green solvent. The mixture was stirred at 100 °C for the appropriate time. After completion of the reaction, the catalyst was separated using an external magnet, and the product was extracted with diethyl ether. The organic layer was dried over anhydrous Na₂SO₄, and the solvent was evaporated under reduced pressure to obtain the crude product, which was then purified by column chromatography.

Signaling Pathways and Experimental Workflows

To visually represent the logical flow of the catalytic process and the synthesis of the catalyst, the following diagrams are provided in the DOT language for Graphviz.

Caption: Mizoroki-Heck Reaction Catalytic Cycle.

Caption: Catalyst Synthesis Workflow.

Conclusion

References

• 1. A nanomagnetic triazole-based Schiff-base complex of palladium(0) as an efficient heterogeneous catalyst for the Mizoroki–Heck C–C cross-coupling reaction under green conditions - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 2. A nanomagnetic triazole-based Schiff-base complex of palladium(0) as an efficient heterogeneous catalyst for the Mizoroki–Heck C–C cross-coupling reaction under green conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Comparative Cytotoxicity Analysis of 3-Amino-5-methylthio-1H-1,2,4-triazole Analogs in Cancer Cell Lines

A comprehensive guide for researchers and drug development professionals on the anti-proliferative effects of substituted 1,2,4-triazole derivatives. This report synthesizes experimental data on the cytotoxicity of various analogs, detailing their efficacy against several cancer cell lines and outlining the methodologies employed in these assessments.

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, known to be a core component of numerous compounds with a wide range of biological activities, including anticancer properties. Derivatives of 3-amino-5-methylthio-1H-1,2,4-triazole, in particular, have garnered interest for their potential as cytotoxic agents. This guide provides a comparative analysis of the cytotoxic effects of various derivatives, with a focus on their structure-activity relationships.

Cytotoxicity Profile of 1,2,4-Triazole Derivatives

The anti-proliferative activity of a series of synthesized 1,2,4-triazole derivatives has been evaluated against various human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a compound required to inhibit the growth of 50% of the cancer cells, are summarized in the table below. The data is compiled from studies employing the MTT and XTT assays.

Compound ID	Modifications	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Series 1	3-(substituted phenylamino)-5-aryl-1,2,4-triazole
2.6	3-(3-bromophenylamino)-5-(pyridin-4-yl)	HCT-116 (Colon)	0.08	Doxorubicin	0.05
K-562 (Leukemia)	0.08	0.09
U-251 (Glioblastoma)	0.09	0.08
MCF-7 (Breast)	0.12	0.03
4.6	3-(3-bromophenylamino)-5-phenyl	HCT-116 (Colon)	0.07	Doxorubicin	0.05
K-562 (Leukemia)	0.07	0.09
U-251 (Glioblastoma)	0.09	0.08
MCF-7 (Breast)	0.11	0.03
Series 2	[1][2][3]triazolo[4,3-b][1][2][3][4]tetrazine derivatives
4g	8-((6-(3,5-Dimethyl-1H-pyrazol-1-yl)-[1][2][3]triazolo[4,3-b][1][2][3][4]tetrazin-3-ylthio)methyl)quinoline	HT-29 (Colon)	12.69 ± 7.14	Cisplatin	14.01
4b	N/A	CaCo2 (Colorectal)	26.15	Cisplatin	25.22
Series 3	1,2,4-triazole-pyridine hybrids
TP6	N/A	B16F10 (Murine Melanoma)	41.12	N/A	N/A

Note: N/A indicates that the data was not available in the cited sources. The presented data is a synthesis from multiple studies and direct comparison between series should be made with caution due to variations in experimental conditions.

The biological results for a series of 3-amino-1,2,4-triazole derivatives revealed a significant beneficial effect of a 3-bromophenylamino moiety at the 3-position of the triazole ring for anticancer activity.[3] Specifically, compounds 2.6 and 4.6 demonstrated potent cytotoxicity against a panel of cancer cell lines, with IC50 values in the nanomolar range, comparable to the standard chemotherapeutic drug doxorubicin.[3]

In another study, a series of[1][2][3]triazolo[4,3-b][1][2][3][4]tetrazine derivatives were synthesized and screened for their anticancer activity.[5] Among these, compound 4g exhibited strong activity against the HT-29 human colon carcinoma cell line with an IC50 value of 12.69 ± 7.14 µM, which was more potent than the reference drug cisplatin in that specific assay.[5] Another compound from this series, 4b , showed activity against the CaCo2 cell line comparable to cisplatin.[5]

Furthermore, a series of novel 1,2,4-triazole-pyridine hybrid derivatives were synthesized and evaluated for their in vitro anticancer activities against the murine melanoma (B16F10) cell line.[1] The most active compound, TP6 , displayed an IC50 value of 41.12µM.[1]

Experimental Protocols

The evaluation of the cytotoxic effects of these 1,2,4-triazole derivatives was primarily conducted using colorimetric assays such as the MTT and XTT assays. These methods assess cell viability by measuring the metabolic activity of the cells.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a widely used method to assess cell viability. The fundamental principle of this assay is the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 1 x 10^4 cells/well) and allowed to adhere and grow for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (e.g., from 0.01 to 100 µM) and a vehicle control (e.g., DMSO).

• Incubation: The plates are incubated for a specified period, typically 48 or 72 hours, at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, the culture medium is replaced with fresh medium containing MTT solution (e.g., 0.5 mg/mL) and incubated for another 3-4 hours.

• Formazan Solubilization: The formazan crystals formed are solubilized by adding a solubilizing agent, such as dimethyl sulfoxide (DMSO) or an acidic isopropanol solution.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured at a specific wavelength (usually between 540 and 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is then determined by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) Assay

The XTT assay is another tetrazolium-based colorimetric assay for determining cell viability. Unlike MTT, the formazan product of XTT is water-soluble, which simplifies the procedure by eliminating the formazan solubilization step.

Protocol:

• Cell Seeding and Compound Treatment: This follows the same procedure as the MTT assay.

• Incubation: Plates are incubated for the desired duration.

• XTT Reagent Preparation: The XTT reagent is prepared by mixing the XTT solution with an electron-coupling reagent, such as phenazine methosulfate (PMS).

• XTT Addition: The XTT/PMS solution is added to each well.

• Incubation: The plates are incubated for an additional 2-4 hours at 37°C.

• Absorbance Measurement: The absorbance of the soluble formazan is measured at a wavelength of 450 nm.

• Data Analysis: The IC50 values are calculated in the same manner as for the MTT assay.

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the cytotoxicity of chemical compounds on cancer cell lines.

Caption: A generalized workflow for determining the cytotoxicity of compounds using cell-based assays.

Signaling Pathways and Mechanism of Action

While the precise mechanisms of action for all the presented derivatives are not fully elucidated, compounds with a 1,2,4-triazole scaffold have been reported to exert their anticancer effects through various mechanisms. These can include the inhibition of crucial enzymes involved in cancer cell proliferation and survival. For instance, some 1,2,4-triazole derivatives have been shown to target enzymes like EGFR, BRAF, and Tubulin.[2] Further mechanistic studies, such as cell cycle analysis, apoptosis assays, and target-based enzymatic assays, are necessary to fully understand the mode of action of these specific 3-amino-5-methylthio-1H-1,2,4-triazole derivatives. The promising dual anticancer and antiangiogenic activity of some of these compounds suggests a multifaceted mechanism of action.[3]

References

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. Synthesis and antiproliferative evaluation of 3,5-disubstituted 1,2,4-triazoles containing flurophenyl and trifluoromethanephenyl moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of 3-amino-1,2,4-triazole derivatives as potential anticancer compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jocpr.com [jocpr.com]
• 5. acarindex.com [acarindex.com]

A Methodological Guide to the Comparative Analysis of the Chelating Properties of 3-Amino-5-methylthio-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the comparative analysis of the chelating properties of 3-Amino-5-methylthio-1H-1,2,4-triazole (AMTTA). While existing literature suggests the potential of AMTTA as a versatile ligand in coordination chemistry, a notable gap exists in the availability of quantitative data regarding its metal ion stability constants. This document outlines the detailed experimental protocols necessary to determine these properties and presents a standardized format for comparing them against established chelating agents.

Introduction to 3-Amino-5-methylthio-1H-1,2,4-triazole as a Potential Chelating Agent

3-Amino-5-methylthio-1H-1,2,4-triazole is a heterocyclic compound featuring a triazole ring functionalized with both an amino and a methylthio group.[1] This structure presents multiple potential coordination sites—the nitrogen atoms of the triazole ring and the amino group, as well as the sulfur atom of the methylthio group—making it a promising candidate for the formation of stable complexes with a variety of metal ions. Its demonstrated utility as a building block for biologically active compounds and as a corrosion inhibitor further underscores its potential in applications where metal chelation is critical.[1]

A thorough comparative analysis of its chelating properties is essential to unlock its full potential in fields such as medicinal chemistry for the development of novel therapeutics, and in analytical chemistry for the design of new sensors and separation methods.

Data Presentation: A Framework for Comparison

To facilitate a direct and objective comparison, all experimentally determined quantitative data should be summarized in clearly structured tables. The following tables provide a template for presenting the stability constants (log K) of AMTTA alongside those of well-established chelating agents such as Ethylenediaminetetraacetic acid (EDTA), Diethylenetriaminepentaacetic acid (DTPA), and Dimercaptosuccinic acid (DMSA).

Table 1: Stability Constants (log K₁) of Various Chelating Agents with Divalent Metal Ions

Metal Ion	3-Amino-5-methylthio-1H-1,2,4-triazole (AMTTA)	EDTA	DTPA	DMSA
Cu²⁺	Data to be determined	18.8	21.5	~17
Ni²⁺	Data to be determined	18.6	20.3	-
Zn²⁺	Data to be determined	16.5	18.4	16.5
Co²⁺	Data to be determined	16.3	19.0	-
Pb²⁺	Data to be determined	18.0	18.8	17.4[2]
Cd²⁺	Data to be determined	16.5	19.0	-
Mn²⁺	Data to be determined	14.0	15.6	-

Note: Stability constants for EDTA and DTPA are generally reported at 20-25°C and an ionic strength of 0.1 M.

Table 2: Stability Constants (log K₁) of Various Chelating Agents with Trivalent Metal Ions

Metal Ion	3-Amino-5-methylthio-1H-1,2,4-triazole (AMTTA)	EDTA	DTPA	DMSA
Fe³⁺	Data to be determined	25.1	28.6	-
Al³⁺	Data to be determined	16.3	18.6	-
Cr³⁺	Data to be determined	23.4	-	-
Bi³⁺	Data to be determined	-	-	43.87[2]

Note: Stability constants for EDTA and DTPA are generally reported at 20-25°C and an ionic strength of 0.1 M.

Experimental Protocols

To generate the data for the tables above, the following well-established experimental protocols are recommended.

Potentiometric Titration for Determination of Stability Constants

Potentiometric titration is a highly accurate method for determining the stability constants of metal complexes. The procedure involves monitoring the pH of a solution containing the ligand and a metal ion as a standard solution of a strong base is added.

Materials and Reagents:

• 3-Amino-5-methylthio-1H-1,2,4-triazole (AMTTA)

• Metal salt solutions (e.g., nitrates or perchlorates of the metal ions listed in the tables) of known concentration

• Standardized carbonate-free sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Standardized nitric acid (HNO₃) or perchloric acid (HClO₄) solution (e.g., 0.1 M)

• Inert salt for maintaining constant ionic strength (e.g., KNO₃ or NaClO₄)

• High-purity deionized water

• Calibrated pH meter with a glass electrode

Procedure:

• Solution Preparation: Prepare a solution of AMTTA of known concentration. Prepare solutions of the metal salts, also of known concentration. The ionic strength of all solutions should be maintained at a constant value (e.g., 0.1 M) using an inert salt.

• Titration of Ligand: Titrate a known volume of the AMTTA solution (with a known amount of strong acid added) with the standardized NaOH solution. Record the pH after each addition of NaOH. This allows for the determination of the protonation constants of the ligand.

• Titration of Metal-Ligand Mixture: Prepare a solution containing a known concentration of both the metal ion and AMTTA. Titrate this mixture with the standardized NaOH solution, again recording the pH at regular intervals.

• Data Analysis: The titration data is used to calculate the formation function (n̄), which is the average number of ligands bound per metal ion, and the free ligand concentration ([L]). The stability constants are then determined by analyzing the formation curve (a plot of n̄ versus pL, where pL = -log[L]).

Workflow for Potentiometric Titration.

Spectrophotometric Method (Job's Plot/Method of Continuous Variation)

This method is particularly useful when the formation of a metal-ligand complex results in a significant change in the solution's absorbance spectrum. It allows for the determination of the stoichiometry of the complex.

Materials and Reagents:

• AMTTA solution of known concentration

• Metal salt solution of the same known concentration

• UV-Vis spectrophotometer

• Cuvettes

Procedure:

• Preparation of Isomolar Solutions: Prepare equimolar solutions of AMTTA and the metal salt.

• Preparation of the Series of Solutions: Prepare a series of solutions where the mole fractions of the metal and ligand are varied, but the total molar concentration is kept constant. For example, mix X mL of the metal solution with (10-X) mL of the ligand solution, where X is varied from 0 to 10 in increments of 1.

• Spectrophotometric Measurement: Determine the wavelength of maximum absorbance (λ_max) for the metal-ligand complex. Measure the absorbance of each solution in the series at this λ_max.

• Data Analysis: Plot the absorbance versus the mole fraction of the ligand. The mole fraction at which the absorbance is maximal indicates the stoichiometry of the complex. For example, a maximum at a mole fraction of 0.5 indicates a 1:1 complex, while a maximum at 0.67 indicates a 1:2 (metal:ligand) complex.

Workflow for Job's Plot Analysis.

Logical Relationship for Comparative Analysis

The following diagram illustrates the logical flow for conducting a comprehensive comparative analysis of AMTTA's chelating properties.

Logical Flow for Comparative Analysis.

By following the methodologies outlined in this guide, researchers can systematically evaluate the chelating properties of 3-Amino-5-methylthio-1H-1,2,4-triazole and effectively compare its performance against standard chelating agents. This will provide valuable insights into its potential for various scientific and therapeutic applications.

References

• 1. Chempendix - Formation Constants for metal-EDTA Complexes [sites.google.com]
• 2. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for 3-Amino-5-methylthio-1H-1,2,4-triazole

This document provides essential safety and logistical information for the proper handling and disposal of 3-Amino-5-methylthio-1H-1,2,4-triazole, ensuring the safety of laboratory personnel and environmental protection.

Immediate Safety and Hazard Information

3-Amino-5-methylthio-1H-1,2,4-triazole is a chemical compound that requires careful handling. It is classified as harmful if swallowed and can cause skin and serious eye irritation.[1] Furthermore, as a powder, it may form combustible dust concentrations in the air.[2] The toxicological properties have not been fully investigated, warranting a cautious approach.[2] Environmental precautions are necessary as similar triazole compounds are toxic to aquatic life with long-lasting effects.[3]

Key safety protocols include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, protective clothing, and eye/face protection such as safety goggles.[1] If dust generation is unavoidable, a NIOSH/MSHA approved respirator is necessary.[3][4][5]

• Engineering Controls: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize dust generation and accumulation.[5][6]

• First Aid: In case of eye contact, rinse immediately and thoroughly with water for at least 15 minutes and seek medical attention.[1][2] For skin contact, wash off immediately with soap and plenty of water.[1][2] If swallowed, call a poison center or doctor and rinse the mouth.[1][2] If inhaled, move the person to fresh air.[2]

Chemical and Safety Data Summary

Property	Data	Reference
Chemical Name	3-Amino-5-methylthio-1H-1,2,4-triazole	[2]
Synonyms	5-(Methylthio)-1H-1,2,4-triazol-3-amine	[2]
CAS Number	45534-08-5	[2]
Physical State	Powder Solid	[2]
Appearance	Beige	[2]
Primary Hazards	Harmful if swallowed, Causes skin and serious eye irritation	[1]
Combustibility	May form combustible dust concentrations in air	[2]
Incompatible Materials	Strong oxidizing agents, Strong acids, Acid anhydrides, Acid chlorides	[2]

Operational and Disposal Plan

This plan outlines the procedural, step-by-step guidance for managing spills and disposing of waste material.

Experimental Protocol: Spill and Waste Handling

This protocol details the methodology for safely managing accidental spills and collecting routine chemical waste.

• Immediate Spill Response:

  • Evacuate personnel from the immediate spill area if the dust cloud is significant.

  • Ensure adequate ventilation, but avoid actions that could further disperse the powder.[2][5]

  • Don all required personal protective equipment (gloves, goggles, lab coat, and respirator if necessary).[1]

• Containment and Cleanup:

  • Prevent the spill from entering drains or waterways.[2]

  • Gently sweep or vacuum up the spilled material.[2][5] Use a vacuum cleaner fitted with a HEPA filter.[7]

  • Avoid any actions that generate dust.[2][5]

  • Place the collected material into a suitable, clearly labeled, and tightly sealed container for disposal.[2][5][8]

  • Clean the spill area with water and decontaminating agents as appropriate, collecting the cleaning materials as hazardous waste.[4]

• Routine Waste Collection:

  • Collect any waste 3-Amino-5-methylthio-1H-1,2,4-triazole, including contaminated consumables (e.g., weigh boats, gloves), in a designated, sealed, and properly labeled hazardous waste container.

  • Store the waste container in a cool, dry, and well-ventilated area away from incompatible materials.[6]

Disposal Procedure

Final disposal of this chemical waste must adhere to all applicable regulations to ensure safety and environmental compliance.

• Waste Classification: Chemical waste generators must determine if the discarded chemical is classified as hazardous waste according to local, regional, and national regulations.[2][9]

• Professional Disposal: All waste containing 3-Amino-5-methylthio-1H-1,2,4-triazole must be disposed of through an approved and licensed hazardous waste disposal plant.[2][8][9] Do not discharge to sewer systems or dispose of in regular trash.[6]

• Disposal Method: The recommended disposal method is controlled incineration with flue gas scrubbing or removal to a licensed chemical destruction facility.[6]

• Container Disposal: Empty containers should be triple-rinsed (or the equivalent), and the rinsate collected as hazardous waste.[6] The clean container can then be offered for recycling or reconditioning.[6] Alternatively, puncture the container to prevent reuse and dispose of it in a sanitary landfill if permitted.[6]

Caption: Workflow for the safe handling and disposal of 3-Amino-5-methylthio-1H-1,2,4-triazole.

References

• 1. 3-AMINO-5-METHYLTHIO-1H-1,2,4-TRIAZOLE Safety Data Sheets(SDS) lookchem [lookchem.com]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]

Personal protective equipment for handling 3-Amino-5-methylthio-1H-1,2,4-triazole

Essential Safety and Handling Guide for 3-Amino-5-methylthio-1H-1,2,4-triazole

This document provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 3-Amino-5-methylthio-1H-1,2,4-triazole in a laboratory setting. The following guidance is intended for researchers, scientists, and drug development professionals to ensure safe handling and minimize exposure risks.

Chemical-Physical Data:

Property	Value
Synonyms	5-(Methylthio)-1H-1,2,4-triazol-3-amine
Physical State	Powder Solid
Appearance	Beige
Odor	Odorless
Melting Point	130 - 133 °C (266 - 271.4 °F)[1]

Hazard Identification and Personal Protective Equipment (PPE)

3-Amino-5-methylthio-1H-1,2,4-triazole is classified as hazardous. It is harmful if swallowed, causes skin irritation, and can lead to serious eye irritation.[1][2] Furthermore, as a fine powder, it may form combustible dust concentrations in the air.[1] Adherence to the following PPE guidelines is mandatory to ensure personal safety.

Summary of Required Personal Protective Equipment:

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.	Protects against dust particles and potential splashes.
Hand Protection	Nitrile gloves are recommended for incidental contact. For extended contact or direct handling, consider thicker, chemical-resistant gloves.	Prevents skin contact and irritation. Nitrile offers good general chemical resistance.
Body Protection	A long-sleeved laboratory coat, preferably with knit cuffs.	Minimizes skin exposure to the chemical powder.
Respiratory Protection	A NIOSH/MSHA-approved respirator is necessary when handling large quantities or when dust may be generated.	Protects against inhalation of harmful dust particles.

Operational Plan: Step-by-Step Handling Procedures

Strict adherence to the following procedures is crucial to minimize the risk of exposure and contamination when handling 3-Amino-5-methylthio-1H-1,2,4-triazole.

Experimental Protocol for Weighing and Solution Preparation

• Preparation and Designated Area:

  • Before handling the chemical, ensure you have read and understood the Safety Data Sheet (SDS).

  • Designate a specific, clean, and uncluttered area for handling, preferably within a chemical fume hood or a ventilated balance enclosure.[3]

  • Cover the work surface with absorbent, disposable bench paper.[4]

  • Ensure all necessary equipment (spatulas, weigh boats, containers, etc.) is clean and readily accessible. Use disposable items where possible to minimize cross-contamination.[3][5]

• Weighing the Powder:

  • Always wear the full required PPE as detailed in the table above.

  • To avoid creating airborne dust, use a "tare method" for weighing.[3][6]

  • Place a labeled, sealable container on the analytical balance and tare it.

  • Move the tared container into the chemical fume hood.

  • Carefully add the 3-Amino-5-methylthio-1H-1,2,4-triazole powder to the container using a clean spatula. Avoid pouring directly from the stock bottle to prevent dust generation.[4]

  • Securely close the container and move it back to the balance to record the weight.

  • Repeat the process of adding powder inside the fume hood and weighing until the desired amount is achieved.[4]

• Solution Preparation:

  • All steps for preparing a solution should be performed within a chemical fume hood.

  • Slowly add the weighed powder to the solvent to prevent splashing.

  • If the dissolution process is exothermic, use an ice bath to control the temperature.

  • Once the powder is fully dissolved, cap the container securely.

  • Decontaminate the exterior of the container with a damp cloth before removing it from the fume hood.

Handling and Storage Workflow Diagram

Caption: Workflow for the safe handling of 3-Amino-5-methylthio-1H-1,2,4-triazole.

Disposal Plan

Proper disposal of 3-Amino-5-methylthio-1H-1,2,4-triazole and its containers is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Collection and Storage

• Solid Waste: Collect unused or waste 3-Amino-5-methylthio-1H-1,2,4-triazole powder in a clearly labeled, sealed, and chemically compatible container.

• Contaminated Materials: All disposable items that have come into contact with the chemical, such as weigh boats, gloves, and bench paper, must be considered hazardous waste.[7] These should be collected in a designated, labeled hazardous waste container.

• Liquid Waste: Solutions containing this chemical should be collected in a labeled, sealed, and appropriate hazardous waste container.

• Storage: Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1]

Disposal Method

• Professional Disposal: The primary and required method for the disposal of 3-Amino-5-methylthio-1H-1,2,4-triazole is through a licensed and approved hazardous waste disposal facility.[8]

• Incineration: Controlled incineration at a permitted facility is a likely final disposal method for this type of organic chemical waste.[9]

• Regulatory Compliance: Always consult your institution's Environmental Health and Safety (EHS) department and adhere to all local, state, and federal regulations regarding hazardous waste disposal.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate area. Restrict access to the spill site.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Personal Protective Equipment: Before cleaning up, don the appropriate PPE, including a respirator, chemical-resistant gloves, safety goggles, and a lab coat.

• Containment and Cleanup:

  • For dry spills, carefully cover the spill with a damp paper towel to avoid generating dust.[2]

  • Gently sweep or scoop the material into a labeled hazardous waste container. Avoid dry sweeping, which can create airborne dust.[2] A vacuum cleaner equipped with a HEPA filter can also be used for larger spills.

  • For liquid spills, use an inert absorbent material to contain and collect the waste.

• Decontamination: Thoroughly clean the spill area with soap and water.

• Waste Disposal: All cleanup materials must be disposed of as hazardous waste.

By following these guidelines, you can ensure the safe handling and disposal of 3-Amino-5-methylthio-1H-1,2,4-triazole, protecting yourself, your colleagues, and the environment.

References

• 1. fishersci.com [fishersci.com]
• 2. 3-AMINO-5-METHYLTHIO-1H-1,2,4-TRIAZOLE Safety Data Sheets(SDS) lookchem [lookchem.com]
• 3. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 4. ehs.wisc.edu [ehs.wisc.edu]
• 5. ehso.emory.edu [ehso.emory.edu]
• 6. tmi.utexas.edu [tmi.utexas.edu]
• 7. ehs.yale.edu [ehs.yale.edu]
• 8. Laboratory waste | Staff Portal [staff.ki.se]
• 9. Laboratory Waste Guide 2025 [wastemanaged.co.uk]